"Acid yellow 61" chemical structure and properties
This technical guide provides a comprehensive overview of the chemical structure, properties, and applications of Acid Yellow 61, a significant monoazo dye. The information is tailored for researchers, scientists, and pr...
Author: BenchChem Technical Support Team. Date: December 2025
This technical guide provides a comprehensive overview of the chemical structure, properties, and applications of Acid Yellow 61, a significant monoazo dye. The information is tailored for researchers, scientists, and professionals in drug development and materials science, offering detailed data and procedural insights.
Chemical Identity and Structure
Acid Yellow 61, identified by the Colour Index number 18968, is a synthetic dye belonging to the acid dye class.[1][2] Its chemical nomenclature and key identifiers are summarized below.
Benzenesulfonic acid, 2,5-dichloro-4-[4-[[2-[(ethylphenylamino)sulfonyl]phenyl]azo]-4,5-dihydro-3-methyl-5-oxo-1H-pyrazol-1-yl]-, sodium salt
The molecular structure of Acid Yellow 61 is characterized by a single azo linkage (-N=N-), which is the primary chromophore responsible for its yellow color.[3]
An In-depth Technical Guide to Acid Yellow 61 (CAS 12217-38-8)
For Researchers, Scientists, and Drug Development Professionals Abstract Acid Yellow 61, identified by CAS number 12217-38-8 and C.I. No. 18968, is a monoazo acid dye.[1][2] This technical guide provides a comprehensive...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
Abstract
Acid Yellow 61, identified by CAS number 12217-38-8 and C.I. No. 18968, is a monoazo acid dye.[1][2] This technical guide provides a comprehensive overview of its chemical and physical properties, synthesis, applications, and toxicological and ecotoxicological profile. The document includes detailed tables summarizing quantitative data, experimental protocols for its synthesis and analysis, and visualizations of its manufacturing process and potential metabolic pathways. While extensively used in the textile, leather, and paper industries for its vibrant yellow hue, a thorough understanding of its biological interactions and environmental fate is crucial for its safe handling and application.[1][3]
Chemical and Physical Properties
Acid Yellow 61 is a yellow powder with good solubility in water.[1] Its chemical structure and key properties are summarized in the tables below.
The synthesis of Acid Yellow 61 involves a diazotization and coupling reaction.[1]
Synthesis Pathway
The manufacturing process involves the diazotization of 2-Amino-N-ethyl-N-phenylbenzenesulfonamide, which is then coupled with 2,5-Bichloro-4-(3-methyl-5-oxo-4,5-dihydropyrazol-1-yl)benzenesulfonic acid.[1]
Figure 1: Synthesis pathway of Acid Yellow 61.
Experimental Protocol: Synthesis of Acid Yellow 61
Dissolve 2-Amino-N-ethyl-N-phenylbenzenesulfonamide in dilute hydrochloric acid.
Cool the solution to 0-5 °C in an ice bath.
Slowly add a solution of sodium nitrite while maintaining the temperature below 5 °C to form the diazonium salt. Stir for 30-60 minutes.
Coupling Reaction:
In a separate vessel, dissolve 2,5-Bichloro-4-(3-methyl-5-oxo-4,5-dihydropyrazol-1-yl)benzenesulfonic acid in water, and adjust the pH to be slightly alkaline using sodium carbonate.
Cool this solution to 0-5 °C.
Slowly add the diazonium salt solution to the coupling component solution while maintaining the temperature and pH.
Stir the reaction mixture for several hours until the coupling is complete, which can be monitored by techniques such as thin-layer chromatography.
Isolation and Purification:
The precipitated Acid Yellow 61 is collected by filtration.
Wash the product with a salt solution to remove impurities.
Dry the purified dye.
Applications
Acid Yellow 61 is primarily used for dyeing protein fibers and polyamide.
Textile Dyeing: It is used for dyeing wool, silk, and nylon, as well as their blends.[1] It can be applied in wool and silk fabric printing and direct discharge printing.[1]
Leather Dyeing: This dye is also utilized for coloring leather.[1]
Paper Industry: Acid Yellow 61 is used to color paper products.
Dyeing Fastness Properties
The fastness properties of Acid Yellow 61 on wool are summarized below. The ratings are based on a scale of 1 to 5 (or 1 to 8 for light fastness), where a higher number indicates better fastness.
The analysis of Acid Yellow 61 in various matrices typically involves chromatographic techniques.
Experimental Protocol: HPLC-UV Analysis of Acid Yellow 61
While a specific validated method for Acid Yellow 61 was not found in the reviewed literature, a general method for the analysis of acid dyes can be adapted.
Instrumentation:
High-Performance Liquid Chromatograph (HPLC) with a UV-Vis or Diode Array Detector (DAD).
C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 µm).
Reagents:
Acetonitrile (HPLC grade)
Ammonium acetate or other suitable buffer
Water (HPLC grade)
Acid Yellow 61 standard
Chromatographic Conditions (starting point for method development):
Mobile Phase A: Ammonium acetate buffer (e.g., 20 mM, pH 6.8)
Mobile Phase B: Acetonitrile
Gradient: A time-based gradient from a high percentage of Mobile Phase A to a high percentage of Mobile Phase B will likely be required to achieve good separation. A starting point could be 95:5 (A:B) to 5:95 (A:B) over 20-30 minutes.
Flow Rate: 1.0 mL/min
Detection Wavelength: The maximum absorbance wavelength (λmax) for Acid Yellow 61 should be determined by scanning a standard solution. Based on its yellow color, this is expected to be in the range of 400-450 nm.
Injection Volume: 10-20 µL
Sample Preparation:
Textiles: Extraction of the dye from the fabric using a suitable solvent system (e.g., a mixture of water, methanol, and an appropriate acid or base). The extract should be filtered before injection.
Wastewater: Direct injection after filtration, or pre-concentration using solid-phase extraction (SPE) if the concentration is low.
Toxicological Profile
The toxicological data for Acid Yellow 61 is limited. It is classified as an azo dye, and some azo dyes are known to have toxic, including carcinogenic, potential, often through the reductive cleavage of the azo bond to form aromatic amines.[5]
Acute Toxicity:
Irritation and Sensitization:
Acid Yellow 61 is a known contact allergen in humans.[7][8] Patch testing can confirm sensitization.[8]
It may cause skin irritation in sensitive individuals and may be irritating to the eyes and respiratory tract.[6][9]
Genotoxicity and Carcinogenicity:
There is no specific data available on the genotoxicity or carcinogenicity of Acid Yellow 61. However, some azo dyes have been shown to be mutagenic.[9]
Biological Interactions and Signaling Pathways
There is currently no direct evidence in the scientific literature linking Acid Yellow 61 to specific biological signaling pathways. However, studies on other azo dyes, such as Sunset Yellow, have shown that they can induce gut microbiota dysbiosis, disrupt intestinal integrity, and activate inflammatory signaling pathways like the TLR4/NLRP3 inflammasome cascade, leading to pyroptosis.[10][11]
Hypothetical Signaling Pathway Interaction
Given that Acid Yellow 61 is an azo dye, it is plausible that upon ingestion and metabolism by gut microbiota, it could release aromatic amines. These metabolites could potentially interact with cellular signaling pathways involved in inflammation and cell proliferation. A hypothetical workflow for investigating such interactions is presented below.
Figure 2: Hypothetical workflow for the biological interaction of Acid Yellow 61 metabolites.
Ecotoxicological Profile
The environmental fate and effects of Acid Yellow 61 are not well-documented with specific data. General information for azo dyes indicates potential for environmental persistence and toxicity to aquatic life.
Biodegradability:
Azo dyes are generally resistant to aerobic biodegradation.[12] A study on a yellowish solid dye using the OECD 301B method (CO2 evolution test) indicated that the test item did not reach the criterion for ready biodegradability.[12][13]
Aquatic Toxicity:
Specific LC50 or EC50 data for Acid Yellow 61 on aquatic organisms like Daphnia magna were not found.
Studies on other yellow azo dyes have shown them to be minorly acutely toxic to Daphnia magna, with 48-hour EC50 values in the range of 10-100 mg/L.[14]
Conclusion
Acid Yellow 61 is an industrially important dye with well-established applications. However, there are significant gaps in the publicly available data regarding its quantitative toxicology, specific biological interactions, and environmental fate. For professionals in research and drug development, it is important to be aware of its potential as a skin sensitizer. Further research is warranted to fully characterize its toxicological and ecotoxicological profile to ensure its safe use and minimize its environmental impact. The potential for metabolites of Acid Yellow 61 to interact with biological signaling pathways remains an area for future investigation.
This technical guide provides a comprehensive overview of the chemical properties, synthesis, and experimental applications of Acid Yellow 61 (C.I. 18968), an acid dye widely utilized in the textile, leather, and paper i...
Author: BenchChem Technical Support Team. Date: December 2025
This technical guide provides a comprehensive overview of the chemical properties, synthesis, and experimental applications of Acid Yellow 61 (C.I. 18968), an acid dye widely utilized in the textile, leather, and paper industries. This document is intended for researchers, scientists, and professionals in drug development and related fields who require detailed technical information.
Core Chemical and Physical Properties
Acid Yellow 61 is a yellow powder known for its solubility in water. It is primarily used for dyeing materials such as wool, silk, and polyamide fibers.[1][2]
Quantitative Data Summary
The molecular formula and weight of Acid Yellow 61 have been reported with slight variations across different sources. The table below summarizes these key quantitative data points.
The synthesis of Acid Yellow 61 is a two-step process involving diazotization followed by a coupling reaction.[1] The process begins with the diazotization of 2-Amino-N-ethyl-N-phenylbenzenesulfonamide. This intermediate is then coupled with 2,5-Bichloro-4-(3-methyl-5-oxo-4,5-dihydropyrazol-1-yl)benzenesulfonic acid to yield the final Acid Yellow 61 dye.
Synthesis pathway of Acid Yellow 61.
Experimental Protocols
While specific experimental protocols for Acid Yellow 61 are not extensively detailed in publicly available literature, its property of being an acid dye allows for the adaptation of general protocols for similar dyes. One cited application is its adsorption and removal from aqueous solutions using organobentonite. The following is a detailed methodology for a typical adsorption experiment, adapted from the study by Baskaralingam et al. (2006) on the adsorption of an acid dye onto organobentonite.[3]
Protocol: Adsorption of Acid Yellow 61 onto Organobentonite
Prepare a suspension of bentonite in distilled water (e.g., 25 g of bentonite in 250 mL of water).
Add a calculated amount of the cationic surfactant (e.g., 5 g of CTAB) to the bentonite suspension. The amount of surfactant is typically based on the cation exchange capacity (CEC) of the bentonite.
Stir the mixture at room temperature for 12-24 hours to allow for cation exchange.
Filter the resulting organobentonite.
Wash the filtered product repeatedly with distilled water. Test the filtrate with the AgNO₃ solution to ensure the complete removal of bromide ions (the absence of a white precipitate indicates removal).
Dry the washed organobentonite in an oven at 110°C for approximately 6 hours.
Grind the dried organobentonite to a fine powder (e.g., to pass through a 200-mesh sieve).
2. Batch Adsorption Experiment:
Materials:
Prepared organobentonite
Stock solution of Acid Yellow 61 of known concentration
pH meter
Shaker or magnetic stirrer
Spectrophotometer
Procedure:
Prepare a series of solutions of Acid Yellow 61 with varying initial concentrations from the stock solution.
For each concentration, take a fixed volume of the dye solution (e.g., 50 mL) in a flask.
Adjust the pH of the solutions to a desired value using dilute HCl or NaOH, as pH can significantly influence adsorption. For acid dyes, acidic pH is often favorable.
Add a pre-weighed amount of the prepared organobentonite (e.g., 0.1 g) to each flask.
Agitate the flasks at a constant speed and temperature for a specified period to reach equilibrium (e.g., 120 minutes).
After agitation, centrifuge or filter the samples to separate the adsorbent from the solution.
Measure the final concentration of Acid Yellow 61 in the supernatant/filtrate using a spectrophotometer at the dye's maximum absorbance wavelength.
Calculate the amount of dye adsorbed per unit mass of adsorbent (qₑ) using the following equation:
qₑ = (C₀ - Cₑ) * V / W
Where:
qₑ is the adsorption capacity at equilibrium (mg/g)
C₀ is the initial dye concentration (mg/L)
Cₑ is the equilibrium dye concentration (mg/L)
V is the volume of the solution (L)
W is the mass of the adsorbent (g)
This protocol can be used to study the effects of various parameters such as pH, initial dye concentration, adsorbent dosage, and temperature on the adsorption of Acid Yellow 61. The data obtained can be used to determine the adsorption isotherms and kinetics of the process.
For Researchers, Scientists, and Drug Development Professionals Abstract Acid Yellow 61, identified by the Colour Index (C.I.) number 18968 and CAS number 12217-38-8, is a synthetic monoazo dye.[1][2] Primarily utilized...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
Abstract
Acid Yellow 61, identified by the Colour Index (C.I.) number 18968 and CAS number 12217-38-8, is a synthetic monoazo dye.[1][2] Primarily utilized in the textile and leather industries for coloration, its application in biomedical research and drug development is not documented in publicly available literature. This guide provides a comprehensive overview of the known synonyms, chemical and physical properties, and relevant experimental protocols related to Acid Yellow 61. It is intended to serve as a foundational resource for professionals requiring technical information on this compound, while also clearly delineating the current gaps in scientific knowledge, particularly concerning its biological activity and toxicological profile.
Nomenclature and Synonyms
Acid Yellow 61 is known by a multitude of synonyms and trade names, reflecting its widespread use as a commercial dye. A structured compilation of these names is essential for accurate identification and literature review.
Identifier Type
Name/Value
Chemical Name
Benzenesulfonic acid, 2,5-dichloro-4-[4,5-dihydro-3-methyl-5-oxo-4-[[2-[(ethylphenylamino)sulfonyl]phenyl]azo]-1H-pyrazol-1-yl]-, sodium salt
C.I. Name
Acid Yellow 61
C.I. Number
18968
CAS Number
12217-38-8
Molecular Formula
C24H20Cl2N5NaO6S2
EINECS Number
235-397-1
Trade Names
Weak Acid Yellow GW, Weak Acid Yellow P-L, Acid Brilliant Yellow PL, Aminyl Yellow E-G, Eniacid Yellow 3GP, Eriosin Fast Yellow P, Euramina Yellow C 2G, Lerui Acid Yellow P-L, Midlon Fast Yellow E, Mitsui Nylon Fast Yellow G, Sandolan Fast Yellow P-L, Suminol Fast Yellow G, Supramin Yellow GW, Telon Yellow GW, Tertracid Fast Yellow T, Triacid Fast Yellow GW
Data not available. General hazards for azo dyes include potential for skin sensitization and, for some, the release of carcinogenic aromatic amines under reductive conditions.[3] A safety data sheet for a product named "Acid Dye Sun Yellow" indicates it may be harmful if swallowed.[4]
Biological Activity and Signaling Pathways
A thorough review of scientific literature reveals no documented studies on the involvement of Acid Yellow 61 in any biological signaling pathways. Its primary application remains in the industrial dyeing of materials such as wool, silk, and polyamide fibers.[1][2] For professionals in drug development, the absence of data on its interaction with biological systems is a critical consideration. The potential for azo dyes to undergo reductive cleavage into aromatic amines, some of which are known carcinogens, is a general toxicological concern for this class of compounds.[3] However, specific studies on the genotoxicity or carcinogenicity of Acid Yellow 61 have not been identified.
Experimental Protocols
While specific experimental protocols detailing the use of Acid Yellow 61 in a research context are scarce, general methodologies for the synthesis, analysis, and application of acid azo dyes are well-established.
Synthesis of Acid Yellow 61
The manufacturing process for Acid Yellow 61 involves a two-step diazotization and coupling reaction.[1][2]
Diazotization: 2-Amino-N-ethyl-N-phenylbenzenesulfonamide is treated with a source of nitrous acid (typically sodium nitrite in an acidic medium) at low temperatures (0-5 °C) to form a diazonium salt.
Coupling: The resulting diazonium salt is then coupled with 2,5-Dichloro-4-(3-methyl-5-oxo-4,5-dihydropyrazol-1-yl)benzenesulfonic acid to form the final Acid Yellow 61 molecule.[1][2]
General Protocol for Dyeing Wool with Acid Dyes
This protocol is a generalized procedure for applying acid dyes to protein fibers like wool and can be adapted for Acid Yellow 61.
Preparation of the Dye Bath: Dissolve the required amount of Acid Yellow 61 powder in hot water to create a stock solution. Add the stock solution to a larger dye pot containing enough water to allow the textile to move freely.
Acidification: Add an acid, such as acetic acid or citric acid, to the dye bath to achieve a pH between 4 and 6. This is crucial for the binding of the acid dye to the amino groups in the wool fibers.
Dyeing Process: Introduce the pre-wetted wool into the dye bath. Gradually heat the bath to a near-boiling temperature (around 85-95°C) and maintain this temperature for 30-60 minutes, stirring gently to ensure even dye uptake.
Rinsing and Drying: Allow the dye bath to cool before removing the wool. Rinse the dyed wool with water until the water runs clear, and then dry.
A general HPLC method for the analysis of acid dyes in various matrices can be adapted for Acid Yellow 61.
Sample Preparation: Depending on the matrix, this may involve solvent extraction, solid-phase extraction, or simple dilution.
Chromatographic Conditions:
Column: A reverse-phase C18 column is typically used.
Mobile Phase: A gradient elution with a mixture of an aqueous buffer (e.g., ammonium acetate) and an organic solvent (e.g., acetonitrile or methanol) is common.
Detection: A photodiode array (PDA) detector can be used to monitor the absorbance at the dye's λmax (if known) or across a spectral range. Mass spectrometry (MS) can be coupled with HPLC for definitive identification.
A Technical Guide to the Spectroscopic Analysis of Anionic Azo Dyes: A Case Study Approach
Introduction to Acid Yellow Dyes Acid yellow dyes are a class of water-soluble anionic dyes characterized by the presence of one or more azo (-N=N-) groups and sulfonic acid (-SO₃H) moieties. These dyes are widely used i...
Author: BenchChem Technical Support Team. Date: December 2025
Introduction to Acid Yellow Dyes
Acid yellow dyes are a class of water-soluble anionic dyes characterized by the presence of one or more azo (-N=N-) groups and sulfonic acid (-SO₃H) moieties. These dyes are widely used in the textile industry for coloring fabrics such as wool, silk, and nylon. Their coloration arises from the extended π-conjugated systems of the chromophores, which absorb light in the visible region of the electromagnetic spectrum. Some acid yellow dyes also exhibit fluorescence, emitting light of a longer wavelength after electronic excitation. The absorption and emission properties of these dyes are of significant interest to researchers in materials science, analytical chemistry, and environmental science.
Available Data for Acid Yellow 61:
While detailed spectroscopic data is scarce, the fundamental chemical properties of Acid Yellow 61 are documented.
Property
Value
C.I. Name
Acid Yellow 61
C.I. Number
18968
CAS Number
12217-38-8
Molecular Formula
C₂₄H₂₀Cl₂N₅NaO₆S₂
Molecular Weight
632.47 g/mol
Chemical Class
Monoazo
Spectroscopic Properties of Anionic Azo Dyes: An Illustrative Example
To demonstrate the typical spectroscopic data for this class of dyes, the properties of Acid Yellow 17 (also known as Yellow 2G) are presented.
Spectroscopic Data for Acid Yellow 17 (C.I. 18965):
Note: The multiple absorption and emission bands of Acid Yellow 17 are attributed to different electronic transitions within the molecule.[1]
Experimental Protocols
The following sections detail the standard methodologies for determining the absorption and emission spectra of a dye such as Acid Yellow 61.
3.1. Measurement of Absorption Spectrum
The absorption spectrum of a dye is determined using a UV-Visible (UV-Vis) spectrophotometer. This technique measures the amount of light absorbed by a sample at different wavelengths.
Protocol:
Preparation of Stock Solution: A stock solution of the dye is prepared by accurately weighing a small amount of the dye powder and dissolving it in a precise volume of a suitable solvent (e.g., deionized water for water-soluble dyes).
Preparation of Working Solutions: A series of dilutions are made from the stock solution to prepare working solutions of varying concentrations. The concentrations should be chosen such that the maximum absorbance falls within the linear range of the spectrophotometer (typically 0.1 to 1.0 absorbance units).[4]
Spectrophotometer Setup: The UV-Vis spectrophotometer is turned on and allowed to warm up. The wavelength range for the scan is set (e.g., 200-800 nm for a broad survey).
Blank Measurement: A cuvette is filled with the pure solvent (the "blank") and placed in the spectrophotometer. A baseline correction is performed to subtract the absorbance of the solvent.[5][6]
Sample Measurement: The blank cuvette is rinsed and filled with the most dilute working solution. The absorbance spectrum is recorded. This step is repeated for each of the working solutions, moving from the least concentrated to the most concentrated.[5][7]
Data Analysis: The wavelength of maximum absorbance (λmax) is identified from the spectra. The molar extinction coefficient (ε) can be calculated using the Beer-Lambert law (A = εcl), where A is the absorbance at λmax, c is the molar concentration, and l is the path length of the cuvette (typically 1 cm).
3.2. Measurement of Emission Spectrum
The emission spectrum of a fluorescent dye is measured using a spectrofluorometer. This instrument excites the sample at a specific wavelength and measures the intensity of the light emitted at longer wavelengths.
Protocol:
Sample Preparation: Dilute solutions of the dye are prepared in a suitable solvent. The absorbance of the solutions at the excitation wavelength should be low (typically < 0.1) to avoid inner filter effects.[8]
Spectrofluorometer Setup: The spectrofluorometer is turned on and the excitation wavelength is set to the λmax determined from the absorption spectrum. The emission wavelength range is set to start at a slightly longer wavelength than the excitation wavelength and extend to cover the expected emission range.
Blank Measurement: A cuvette containing the pure solvent is measured to obtain a solvent blank spectrum, which can be subtracted from the sample spectra.
Sample Measurement: The cuvette is filled with the dilute dye solution and the emission spectrum is recorded.
Data Analysis: The wavelength of maximum emission (λem) is identified from the spectrum. The shape of the emission spectrum is also analyzed.
3.3. Determination of Fluorescence Quantum Yield
The fluorescence quantum yield (Φf) is a measure of the efficiency of the fluorescence process. It is the ratio of the number of photons emitted to the number of photons absorbed. The relative quantum yield is often determined by comparing the fluorescence of the sample to that of a standard with a known quantum yield.[9][10][11]
Protocol:
Selection of a Standard: A fluorescence standard with a known quantum yield and with absorption and emission spectra that overlap with the sample is chosen.[9]
Preparation of Solutions: A series of solutions of both the sample and the standard are prepared with varying concentrations, ensuring that the absorbance at the excitation wavelength is below 0.1.[10]
Measurement of Absorption and Emission: The absorption spectra of all solutions are measured to determine the exact absorbance at the excitation wavelength. The fluorescence spectra are then recorded for all solutions under identical instrument settings (excitation wavelength, slit widths).[8][10]
Data Analysis: The integrated fluorescence intensity (the area under the emission curve) is plotted against the absorbance for both the sample and the standard. The quantum yield of the sample (Φs) is calculated using the following equation:
Φs = Φr * (m_s / m_r) * (n_s² / n_r²)
where Φr is the quantum yield of the standard, m_s and m_r are the slopes of the plots of integrated fluorescence intensity versus absorbance for the sample and the standard, respectively, and n_s and n_r are the refractive indices of the solvents used for the sample and the standard.[10][11]
Mandatory Visualizations
The following diagrams illustrate the experimental workflows described above.
"Acid yellow 61" solubility in water and organic solvents
For Researchers, Scientists, and Drug Development Professionals This technical guide provides a comprehensive overview of the solubility characteristics of Acid Yellow 61 (C.I. 18968), a single azo acid dye. The informat...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
This technical guide provides a comprehensive overview of the solubility characteristics of Acid Yellow 61 (C.I. 18968), a single azo acid dye. The information presented herein is intended to support research, development, and quality control activities where this dye is utilized.
Introduction to Acid Yellow 61
Acid Yellow 61 is a synthetic dye belonging to the acid dye class, characterized by its water-soluble nature and its application in dyeing protein fibers such as wool and silk, as well as polyamides.[1] It presents as a yellow powder.[2][3][4] Chemically, it is the sodium salt of a sulfonated organic acid, with the molecular formula C₂₄H₂₀Cl₂N₅NaO₆S₂.[2][5] Understanding its solubility is critical for its application in dyeing processes, formulation development, and for assessing its environmental and biological interactions.
Solubility Profile
The solubility of a dye is a fundamental property that influences its application performance, including the uniformity and intensity of coloration.[6]
Aqueous Solubility
Acid Yellow 61 is soluble in water.[2][3][4] The aqueous solution of Acid Yellow 61 is greenish-yellow. The addition of hydrochloric acid or sodium hydroxide changes the solution to a tender yellow; the latter also causes slight turbidity.[2][3][4] In concentrated sulfuric acid, the dye is dark yellow, and upon dilution, it forms a precipitate while the color remains unchanged.[2][3][4]
Organic Solvent Solubility
Factors Influencing Solubility
Several factors can impact the solubility of acid dyes like Acid Yellow 61:
Temperature: Generally, the solubility of acid dyes increases with higher temperatures.[6]
pH: Changes in the pH of the solution can alter the charge state of the dye molecules, thereby affecting their solubility.[6]
Molecular Structure: Dyes with higher molecular weights and fewer sulfonic acid groups tend to have lower solubility.[7]
Additives: The presence of electrolytes, such as sodium chloride, can decrease the solubility of water-soluble dyes due to the common ion effect.[7] Conversely, co-solvents like alcohols or urea can improve solubility by forming hydrogen bonds with the dye molecules and preventing their agglomeration.[7]
Quantitative Solubility Data
The following table summarizes the known quantitative solubility data for Acid Yellow 61.
Experimental Protocols for Solubility Determination
The following are generalized protocols for determining the solubility of acid dyes. These can be adapted for Acid Yellow 61.
Gravimetric Method for Insoluble Content
This method is used to determine the amount of insoluble matter in a dye sample.
Principle: A known mass of the dye is dissolved in a specified solvent. The solution is then filtered to separate any insoluble components, which are subsequently dried and weighed.
Accurately weigh a specific amount of the Acid Yellow 61 dye sample.
Transfer the sample to a beaker and add a measured volume of the chosen solvent (e.g., deionized water).
Stir the mixture for a defined period and at a controlled temperature to ensure maximum dissolution.
Filter the solution through a pre-weighed filter paper or another suitable filtration medium to collect any insoluble material.[8]
Wash the collected solid on the filter with a small amount of the solvent to remove any residual soluble dye.
Dry the filter paper with the insoluble matter in a drying oven at a specified temperature until a constant weight is achieved.[8]
Calculate the mass of the insoluble matter by subtracting the initial weight of the filter paper.
The solubility can be determined from the amount of dye that dissolved in the known volume of solvent.
Tiered Approach for Solvent Screening
This protocol provides a systematic way to test the solubility of a chemical in different solvents.
Procedure:
Tier 1 (Aqueous Medium): Attempt to dissolve a known high concentration of the test chemical (e.g., 20 mg/mL) in the primary solvent, typically cell culture media or deionized water.[9] Use a sequence of mechanical mixing techniques, such as vortexing and sonication.[9]
Solubility Assessment: Visually inspect the solution for clarity. A clear solution with no visible particles or cloudiness indicates that the chemical is soluble at that concentration.[9]
Concentration Adjustment: If the chemical is not soluble, decrease the concentration by a factor of 10 (e.g., to 2 mg/mL) by adding more solvent and repeat the mechanical mixing procedures.[9]
Tier 2 (Organic Solvents): If the chemical remains insoluble in the aqueous medium, repeat the procedure with alternative solvents in order of preference, such as Dimethyl Sulfoxide (DMSO) and then ethanol.[9]
Visualizations
The following diagrams illustrate the experimental workflow for solubility determination and the factors that influence it.
Navigating the Safety Landscape of Acid Yellow 61: An In-depth Technical Guide for Research Laboratories
Chemical and Physical Properties Acid Yellow 61, also known as C.I. 18968, is a monoazo dye.[1] It presents as a yellow powder and is utilized in the textile and leather industries for dyeing wool, silk, and polyamide fi...
Author: BenchChem Technical Support Team. Date: December 2025
Chemical and Physical Properties
Acid Yellow 61, also known as C.I. 18968, is a monoazo dye.[1] It presents as a yellow powder and is utilized in the textile and leather industries for dyeing wool, silk, and polyamide fibers.[2][3][4] Its solubility in water is 35 g/L at 90°C.[1][4]
Specific quantitative toxicological data for Acid Yellow 61, such as LD50 (median lethal dose) values, are not available in the public domain. The primary toxicological concern for azo dyes stems from their metabolism.
While specific experimental protocols for Acid Yellow 61 are not available, the safety of dyes is generally assessed using standardized OECD (Organisation for Economic Co-operation and Development) guidelines. These include:
Acute Oral Toxicity (OECD 423): This test involves the administration of the substance to fasted animals, typically rodents, in a stepwise procedure. The objective is to identify a dose that causes mortality or evident toxicity.
Acute Dermal Toxicity (OECD 402): The substance is applied to the shaved skin of animals, and the toxic effects are observed.
Acute Inhalation Toxicity (OECD 403): Animals are exposed to the substance in the form of a gas, vapor, or aerosol in a controlled chamber.
Skin Irritation/Corrosion (OECD 404): The substance is applied to the skin of a test animal, and the degree of irritation or corrosion is assessed over a period of time.
Eye Irritation/Corrosion (OECD 405): The substance is instilled into the eye of a test animal, and the effects on the cornea, iris, and conjunctiva are evaluated.
Handling and Storage
Handling: Avoid creating dust when handling the powder.[6] Wash hands thoroughly after use.[6]
Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place.[6]
Toxicological Pathway: Azo Dye Metabolism
A primary concern with azo dyes is their biotransformation in the body. Gut microbiota can metabolize azo dyes into aromatic amines, some of which are known to be carcinogenic.[7][8][9] This metabolic activation is a critical consideration in the overall toxicological profile of any azo dye.
Caption: General metabolic pathway of azo dyes in the human gut.
First-Aid Measures
Inhalation: Move the person to fresh air. If breathing is difficult, seek medical attention.[6]
Skin Contact: Wash the affected area with soap and water.[6]
Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if present and easy to do. Continue rinsing. If eye irritation persists, get medical advice/attention.[6]
Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek medical attention.[6]
Fire-Fighting Measures
Acid Yellow 61 is not considered flammable. In case of a fire involving this chemical, use extinguishing media appropriate for the surrounding fire.
Disposal Considerations
Dispose of this chemical in accordance with local, state, and federal regulations. Avoid release to the environment.
This technical guide provides a summary of the available safety information for Acid Yellow 61. Due to the significant data gaps, a conservative approach to handling, incorporating robust personal protective equipment and engineering controls, is strongly recommended for all laboratory applications.
Acid Yellow 61: A Comprehensive Technical Guide for Researchers
An In-depth Examination of the Synthesis, Properties, and Applications of a Key Azo Dye Abstract Acid Yellow 61, a prominent member of the single azo dye class, holds significant industrial importance, particularly in th...
Author: BenchChem Technical Support Team. Date: December 2025
An In-depth Examination of the Synthesis, Properties, and Applications of a Key Azo Dye
Abstract
Acid Yellow 61, a prominent member of the single azo dye class, holds significant industrial importance, particularly in the coloration of textiles and leather. This technical guide provides a detailed overview of Acid Yellow 61 for researchers, scientists, and drug development professionals. The document encompasses its chemical and physical properties, a thorough experimental protocol for its synthesis, and methods for its analytical determination and removal from aqueous solutions. Furthermore, this guide delves into the toxicological and environmental considerations associated with Acid Yellow 61, offering a comprehensive resource for its informed handling and investigation.
Introduction
Acid Yellow 61, identified by the Colour Index number 18968 and CAS number 12217-38-8, is a synthetic organic dye belonging to the acid dye category.[1][2] Its molecular structure features a single azo bond (-N=N-), which is characteristic of azo dyes and is responsible for its yellow hue.[3] The presence of sulfonic acid groups in its structure imparts water solubility and allows it to bind to protein and polyamide fibers through ionic interactions.[4] This property makes it a widely used colorant for wool, silk, and nylon.[5] Given its prevalence in industrial applications, a thorough understanding of its chemical characteristics, synthesis, and environmental footprint is crucial for researchers in various fields, from materials science to environmental toxicology.
Physicochemical Properties
Acid Yellow 61 is a yellow powder with good solubility in water, a key characteristic for its application in dyeing processes.[3][5] Its chemical structure and properties are summarized in the tables below.
In concentrated sulfuric acid, it appears as an old yellow color; upon dilution, the color remains the same with precipitation. In an aqueous solution with hydrochloric acid, it turns to a tender yellow.[3][5]
Behavior in Bases
In an aqueous solution with sodium hydroxide, it also turns to a tender yellow and becomes slightly cloudy.[3][5]
Fastness Property
ISO
AATCC
Light Fastness
5-6
5-6
Soaping (Fading)
4
4-5
Soaping (Stain)
4
4-5
Perspiration (Fading)
4
4-5
Perspiration (Stain)
4-5
4-5
Oxygen Bleaching
-
-
Seawater
-
-
Synthesis of Acid Yellow 61
The synthesis of Acid Yellow 61 is a classic example of azo coupling, a fundamental reaction in the production of azo dyes. The process involves two main stages: the diazotization of an aromatic amine followed by the coupling of the resulting diazonium salt with a suitable coupling component.[3]
Manufacturing Method Overview
The synthesis of Acid Yellow 61 is achieved through the diazotization of 2-Amino-N-ethyl-N-phenylbenzenesulfonamide, which is then coupled with 2,5-Dichloro-4-(3-methyl-5-oxo-4,5-dihydropyrazol-1-yl)benzenesulfonic acid.[3][7]
Figure 1: Synthesis Pathway of Acid Yellow 61
Detailed Experimental Protocol
The following protocol provides a detailed procedure for the laboratory-scale synthesis of Acid Yellow 61.
In a beaker, dissolve a specific molar equivalent of 2-Amino-N-ethyl-N-phenylbenzenesulfonamide in a dilute solution of hydrochloric acid.
Cool the resulting solution to 0-5 °C in an ice bath with continuous stirring.
In a separate beaker, prepare a concentrated aqueous solution of sodium nitrite.
Slowly add the sodium nitrite solution dropwise to the cooled amine solution, maintaining the temperature below 5 °C. The formation of the diazonium salt is indicated by a color change.
Part 2: Azo Coupling
In a separate beaker, dissolve a molar equivalent of 2,5-Dichloro-4-(3-methyl-5-oxo-4,5-dihydropyrazol-1-yl)benzenesulfonic acid in an aqueous solution of sodium hydroxide.
Cool this solution to 0-5 °C in an ice bath.
Slowly add the cold diazonium salt solution to the cold coupling component solution with vigorous stirring.
A yellow precipitate of Acid Yellow 61 will form. Continue stirring the reaction mixture in the ice bath for an additional 30 minutes to ensure the completion of the reaction.
Isolate the precipitated dye by vacuum filtration and wash with cold distilled water.
Dry the product in a vacuum oven at a low temperature.
Analytical Methods
The detection and quantification of Acid Yellow 61 in various matrices, such as wastewater and dyed textiles, are crucial for quality control and environmental monitoring. High-Performance Liquid Chromatography (HPLC) with a Diode-Array Detector (DAD) is a commonly employed technique for the analysis of azo dyes.[8][9]
HPLC-DAD Analysis Protocol
Instrumentation:
HPLC system equipped with a quaternary pump, autosampler, column oven, and DAD.
C18 reversed-phase column (e.g., 4.6 x 250 mm, 5 µm).
Reagents:
Acetonitrile (HPLC grade)
Ammonium acetate or formic acid (for mobile phase buffering)
Ultrapure water
Procedure:
Standard Preparation: Prepare a stock solution of Acid Yellow 61 in a suitable solvent (e.g., water or methanol). From the stock solution, prepare a series of calibration standards by serial dilution.
Sample Preparation:
Aqueous Samples: Filter the sample through a 0.45 µm syringe filter.
Solid Samples (e.g., textiles): Extract the dye from the solid matrix using a suitable solvent, followed by filtration.
Chromatographic Conditions:
Mobile Phase: A gradient elution is typically used, for example, with a mixture of ammonium acetate buffer and acetonitrile.
Flow Rate: 1.0 mL/min.
Column Temperature: 30 °C.
Injection Volume: 10-20 µL.
Detection: Monitor the absorbance at the wavelength of maximum absorption (λmax) of Acid Yellow 61. A full UV-Vis spectrum can also be recorded to confirm the identity of the peak.
Quantification: Construct a calibration curve by plotting the peak area of the standards against their concentration. Determine the concentration of Acid Yellow 61 in the sample by interpolating its peak area on the calibration curve.
Adsorption-Based Removal from Aqueous Solutions
The release of azo dyes into the environment is a significant concern. Adsorption is a widely studied and effective method for the removal of dyes from wastewater. Bentonite clay, a naturally occurring and low-cost adsorbent, has shown potential for the removal of acid dyes.[10][11]
Experimental Workflow for Adsorption Studies
Figure 2: Adsorption Experimental Workflow
Detailed Batch Adsorption Protocol
Materials:
Acid Yellow 61
Bentonite clay
pH meter
Shaker (temperature-controlled)
Centrifuge or filtration apparatus
UV-Vis spectrophotometer or HPLC system
Procedure:
Preparation of Adsorbate Solution: Prepare a stock solution of Acid Yellow 61 of a known concentration in distilled water.
Batch Adsorption Experiments:
In a series of flasks, add a fixed amount of bentonite clay.
To each flask, add a known volume of the Acid Yellow 61 solution of a specific initial concentration.
Adjust the pH of the solutions to the desired value using dilute HCl or NaOH.
Place the flasks in a shaker and agitate at a constant speed and temperature for a predetermined time to reach equilibrium.
Analysis:
After agitation, separate the bentonite from the solution by centrifugation or filtration.
Measure the concentration of the remaining Acid Yellow 61 in the supernatant using a UV-Vis spectrophotometer at its λmax or by HPLC.
Calculation of Adsorption Capacity:
The amount of dye adsorbed per unit mass of adsorbent at equilibrium, qe (mg/g), can be calculated using the following equation:
qe = (C0 - Ce) * V / m
where:
C0 is the initial dye concentration (mg/L)
Ce is the equilibrium dye concentration (mg/L)
V is the volume of the solution (L)
m is the mass of the adsorbent (g)
Isotherm and Kinetic Studies: By varying the initial dye concentration and contact time, adsorption isotherms (e.g., Langmuir, Freundlich) and kinetic models (e.g., pseudo-first-order, pseudo-second-order) can be investigated to understand the adsorption mechanism.[11][12]
Toxicological and Environmental Considerations
Toxicology
Environmental Fate and Biodegradation
Sulfonated azo dyes, such as Acid Yellow 61, are generally resistant to aerobic biodegradation due to the electron-withdrawing nature of the sulfonate groups and the stability of the azo bond.[1] Under anaerobic conditions, the azo bond can be cleaved by microorganisms to form colorless aromatic amines.[5] These aromatic amines may then be susceptible to further degradation under aerobic conditions.[3][5] The complete mineralization of sulfonated azo dyes often requires a sequential anaerobic-aerobic treatment process.[5] The ecotoxicity of Acid Yellow 61 and its degradation products requires further investigation to fully assess its environmental impact.
Conclusion
Acid Yellow 61 remains a significant colorant in various industries due to its dyeing properties. This technical guide has provided a comprehensive overview of its chemical and physical characteristics, detailed methodologies for its synthesis and analysis, and a protocol for its removal from aqueous solutions via adsorption. The provided diagrams for the synthesis pathway and experimental workflow offer clear visual representations of these processes. While there are gaps in the publicly available specific toxicological and ecotoxicological data for Acid Yellow 61, the information presented on the general characteristics of sulfonated azo dyes highlights the importance of responsible handling and disposal. This guide serves as a valuable resource for researchers and professionals, enabling a more informed approach to the study and application of Acid Yellow 61.
Acid Yellow 61: A Technical Guide to Potential Research Applications
For Researchers, Scientists, and Drug Development Professionals Executive Summary Acid Yellow 61, a sulfonated monoazo dye, is a synthetic colorant with extensive industrial applications, primarily in the dyeing of texti...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
Executive Summary
Acid Yellow 61, a sulfonated monoazo dye, is a synthetic colorant with extensive industrial applications, primarily in the dyeing of textiles such as wool, silk, and polyamide fabrics, as well as in the coloration of leather. Despite its widespread industrial use, a comprehensive review of scientific literature reveals a significant gap in its application within biological, medical, or drug development research. This technical guide synthesizes the known physicochemical properties of Acid Yellow 61 and, based on the established research applications of structurally related sulfonated azo dyes, explores its potential, yet currently hypothetical, applications for the scientific research community. This document aims to serve as a foundational resource for researchers interested in exploring the untapped potential of this compound in areas such as cellular imaging, diagnostics, and as a tool for studying macromolecular structures.
Physicochemical and Industrial Profile of Acid Yellow 61
Acid Yellow 61 is characterized by its yellow powder form and solubility in water. Its primary role is as a colorant, a function of its azo chromophore. The presence of sulfonate groups enhances its water solubility and its ability to bind to proteinaceous materials like wool and silk through ionic interactions.
The primary application of Acid Yellow 61 is in the dyeing of various materials. Its utility in this sector is well-documented in numerous patents and industrial chemical literature.
Industry
Application
Textile
Dyeing of wool, silk, polyamide fibers, and their blends.[1]
While no direct evidence of Acid Yellow 61's use in biomedical research has been identified, the known applications of other sulfonated azo dyes provide a framework for postulating potential research avenues. These proposed applications are speculative and would require significant experimental validation.
As a Fluorescent Probe for Hypoxia Detection
Concept: Many azo dyes are non-fluorescent due to the efficient quenching of excited states by the azo (-N=N-) group.[4] Under hypoxic conditions, cellular reductases can cleave the azo bond. If Acid Yellow 61 were to be structurally modified to link it to a fluorophore, this cleavage could restore fluorescence, creating an "off-on" probe for detecting hypoxic environments in cell cultures or tissue models.[5][6]
Proposed Mechanism:
Caption: Hypothetical mechanism of Acid Yellow 61 as a hypoxia-activated fluorescent probe.
Staining and Analysis of Macromolecular Structures
Concept: Sulfonated azo dyes are utilized in histochemistry to study the orientation of protein macromolecules, such as collagen, through linear dichroism.[1][7] The sulfonate groups of the dye bind electrostatically to positively charged groups on proteins. When the protein substrate is highly oriented, the bound dye molecules also become oriented, leading to differential absorption of polarized light.
Potential Application: Acid Yellow 61, with its two sulfonate groups, could potentially be used to stain oriented biological structures like tendons, ligaments, or muscle fibers. Analysis with polarized light microscopy could then provide insights into the molecular organization and changes in these tissues during development, disease, or in response to therapeutic agents.
Experimental Protocols for Validation
The following are proposed experimental workflows to investigate the hypothetical applications of Acid Yellow 61.
Workflow for Assessing Cytotoxicity and Biocompatibility
A prerequisite for any biological application is the assessment of the compound's toxicity.
Caption: Experimental workflow for evaluating the cytotoxicity of Acid Yellow 61.
Protocol for Evaluating Staining of Collagenous Tissue
Tissue Preparation: Obtain rat Achilles tendons and fix in 4% paraformaldehyde.
Staining Solution: Prepare a 0.1% (w/v) solution of Acid Yellow 61 in a suitable buffer (e.g., McIlvaine buffer at pH 4.0).
Staining Procedure: Immerse fixed tendons in the staining solution for 1 hour.
Washing: Rinse thoroughly with the buffer solution to remove unbound dye.
Mounting: Mount the stained tendons on a microscope slide.
Analysis: Observe the stained tissue using a polarized light microscope.
Data Acquisition: Measure the absorbance of light polarized parallel and perpendicular to the main axis of the tendon to determine linear dichroism.
Toxicological and Safety Considerations
As an azo dye, Acid Yellow 61 carries potential toxicological risks that must be considered. The degradation of azo dyes can lead to the formation of aromatic amines, some of which are known to be hazardous.[8]
Acid Yellow 61 is a well-established industrial dye with a currently unexplored potential in the realm of biomedical research. Based on the functional precedent of similar sulfonated azo dyes, this compound presents intriguing, albeit hypothetical, opportunities for the development of novel research tools. Future research should initially focus on rigorous toxicological and biocompatibility testing. Should the compound prove to be sufficiently non-toxic at effective concentrations, further investigation into its potential as a fluorescent probe or a specialized stain for macromolecular structures would be warranted. The development of such applications would require a multidisciplinary approach, combining expertise in synthetic chemistry, cell biology, and advanced microscopy.
An In-depth Technical Guide to the Historical Use of Acid Yellow 61 in Textile Dyeing Research
This technical guide provides a comprehensive overview of Acid Yellow 61 (C.I. 18968), a significant dye in the history of textile coloring. This document is intended for researchers, scientists, and professionals in dru...
Author: BenchChem Technical Support Team. Date: December 2025
This technical guide provides a comprehensive overview of Acid Yellow 61 (C.I. 18968), a significant dye in the history of textile coloring. This document is intended for researchers, scientists, and professionals in drug development and related fields, offering detailed insights into its chemical properties, historical application, and experimental protocols.
Introduction to Acid Dyes and Acid Yellow 61
Acid dyes are a class of water-soluble, anionic dyes primarily used for coloring protein and polyamide fibers such as wool, silk, and nylon.[1][2][3] Their application is carried out in an acidic medium, which facilitates the formation of ionic and hydrogen bonds between the dye molecules and the fiber's amino groups.[1][3] The earliest acid dyes emerged in 1868, with the first acid dye specifically for wool dyeing, Acid Red A, being synthesized in 1877.[4][5] The range and capabilities of acid dyes expanded significantly after 1890.[4][5]
Acid Yellow 61 is a monoazo acid dye known for its brilliant yellow hue.[6] It has been historically used for dyeing wool, silk, polyamide fibers, and their blends.[6][7] It also finds applications in printing on wool and silk fabrics and in coloring leather.[6][7]
Chemical and Physical Properties
Acid Yellow 61 is characterized by its specific chemical structure and properties that dictate its application and performance. The dye is a yellow powder with a solubility of 35 g/L in water at 90°C.[6][7] Its aqueous solution is a greenish-light yellow, which turns to a tender yellow upon the addition of either hydrochloric acid or sodium hydroxide.[6][7] The dye is noted to be sensitive to copper and iron ions, which requires consideration during the dyeing process.[6][7]
The synthesis of Acid Yellow 61 involves a diazotization and coupling reaction. The manufacturing process consists of the diazotization of 2-Amino-N-ethyl-N-phenylbenzenesulfonamide, which is then coupled with 2,5-Dichloro-4-(3-methyl-5-oxo-4,5-dihydropyrazol-1-yl)benzenesulfonic acid.[6]
Diagram 1: Synthesis of Acid Yellow 61.
Mechanism of Dyeing
Acid dyes affix to protein and polyamide fibers through a combination of hydrogen bonding, van der Waals forces, and ionic bonding.[2] In an acidic dye bath, the amino groups (-NH₂) of the fibers are protonated to form cationic sites (-NH₃⁺). The anionic dye molecules (D-SO₃⁻) are then attracted to these sites, forming a salt linkage. This ionic bond is the primary mechanism for the fixation of acid dyes to the fiber.[3]
Diagram 2: Ionic bonding in acid dyeing.
Experimental Protocols
The application of Acid Yellow 61 to textiles follows a specific protocol to ensure proper dye uptake, levelness, and fastness. Acid dyes can be classified based on the pH of the dyeing bath: strong acid (pH 2-4), weak acid (pH 4-6), and neutral bath (pH 6-7).[5][9] Acid Yellow 61 is typically applied in a weak acid bath.[9]
Materials and Reagents
Textile substrate (e.g., wool, silk, or nylon fabric)
Acid Yellow 61 dye
Acetic acid (to adjust pH)
Leveling agent
Fixing agent (for post-treatment)
Sodium chloride (optional, to control dye uptake)[2]
Dyeing Procedure
A general laboratory procedure for dyeing with Acid Yellow 61 is as follows:
Dye Bath Preparation: Prepare the dye bath with the required amount of water and Acid Yellow 61. The dye should be dissolved in hot water before adding to the bath.[9]
pH Adjustment: Add acetic acid to the dye bath to adjust the pH to a range of 4-6.
Additives: Introduce a suitable leveling agent to the bath to promote uniform dyeing.
Dyeing Process:
Immerse the textile material in the dye bath at an initial temperature of 50-60°C.[9]
Gradually raise the temperature of the dye bath to 100°C (boiling).[9]
Maintain this temperature for a specified duration to allow for dye exhaustion and fixation.
Rinsing: After dyeing, rinse the material thoroughly with water to remove any unfixed dye.
Fixing Treatment: A post-treatment with a fixing agent is often required to improve the color fastness, especially for medium and dark shades.[9]
Diagram 3: General dyeing workflow.
Performance and Quantitative Data
The performance of a dye is evaluated by its fastness properties, which indicate the resistance of the color to various external factors.
Fastness Ratings of Acid Yellow 61 on Wool
The following table summarizes the fastness ratings of Acid Yellow 61 on wool fabric according to ISO and AATCC standards. The ratings are typically on a scale of 1 to 5 (or 1 to 8 for light fastness), where a higher number indicates better fastness.
Fastness Property
ISO Standard
AATCC Standard
Light Fastness
5-6
5-6
Soaping (Fading)
4
-
Soaping (Stain)
4
4-5
Perspiration (Fading)
4
-
Perspiration (Stain)
4
4-5
Oxygen Bleaching (Fading)
4-5
-
Oxygen Bleaching (Stain)
-
4-5
Seawater
4-5
4-5
(Data sourced from multiple supplier specifications)[6][7]
Fastness Ratings of Acid Yellow 61 on Various Fibers
This table provides a broader view of the dye's performance across different fiber types.
Acid Yellow 61 has historically been a versatile and effective dye for protein and polyamide fibers. Its good leveling properties and bright yellow shade have made it a valuable colorant in the textile industry.[6][7] Understanding its chemical nature, manufacturing process, and dyeing mechanism provides a solid foundation for its application in historical textile research and for the development of new dyeing technologies. The quantitative data on its fastness properties confirm its performance and suitability for various end-uses, from apparel to leather goods.
An In-Depth Technical Guide to the Photophysical and Photochemical Properties of Acid Yellow 61
Disclaimer: Publicly available scientific literature lacks specific quantitative photophysical and photochemical data for the monoazo dye, Acid Yellow 61 (C.I. 18968).
Author: BenchChem Technical Support Team. Date: December 2025
Disclaimer: Publicly available scientific literature lacks specific quantitative photophysical and photochemical data for the monoazo dye, Acid Yellow 61 (C.I. 18968). This guide provides a comprehensive overview of its known characteristics and presents generalized experimental protocols and expected properties based on the behavior of similar yellow azo dyes. The quantitative data presented in the table are placeholders and should be determined experimentally.
Introduction to Acid Yellow 61
Acid Yellow 61, a synthetic organic compound belonging to the class of sulfonated monoazo dyes, is primarily utilized in the textile industry for dyeing wool, silk, and polyamide fibers. Its chemical structure, characterized by an azo bridge (-N=N-) connecting two aromatic moieties, is responsible for its yellow color. The presence of sulfonate groups enhances its water solubility, a crucial property for its application in aqueous dyeing processes. While its tinctorial properties are well-established, a detailed understanding of its interaction with light at a molecular level is essential for optimizing its use, predicting its environmental fate, and exploring potential applications in fields such as drug development and materials science.
Core Photophysical and Photochemical Parameters
The interaction of Acid Yellow 61 with light is governed by its photophysical and photochemical properties. These parameters dictate the dye's color, fluorescence characteristics, and stability upon exposure to light. Due to the absence of specific experimental data for Acid Yellow 61, the following table provides a summary of key parameters with expected ranges for a typical yellow azo dye.
Parameter
Value
Units
Notes
Absorption Maximum (λmax)
Not Available (Expected: 400-450)
nm
The primary absorption peak in the visible region, responsible for its yellow color. This is attributed to the π→π* transition of the conjugated azo system.[1]
Molar Extinction Coefficient (ε)
Not Available
M-1cm-1
A measure of how strongly the dye absorbs light at λmax.
Emission Maximum (λem)
Not Available
nm
The peak wavelength of the fluorescence spectrum. Azo dyes are generally weakly fluorescent.
Fluorescence Quantum Yield (ΦF)
Not Available (Expected: < 0.1)
-
The efficiency of the fluorescence process, representing the ratio of photons emitted to photons absorbed. Azo dyes often have low quantum yields due to efficient non-radiative decay pathways.
Fluorescence Lifetime (τF)
Not Available (Expected: 1-5)
ns
The average time the molecule spends in the excited state before returning to the ground state.
Photostability
Moderate
-
A qualitative measure of the dye's resistance to photodegradation. Sulfonated azo dyes can undergo degradation upon prolonged exposure to UV light.[2][3]
Experimental Protocols
The following sections detail the standard methodologies for determining the core photophysical and photochemical properties of azo dyes like Acid Yellow 61.
Methodology: UV-Visible absorption and fluorescence emission spectra are fundamental for characterizing the electronic transitions of a dye.
Instrumentation: A dual-beam UV-Visible spectrophotometer and a spectrofluorometer are required.
Sample Preparation:
Prepare a stock solution of Acid Yellow 61 of known concentration (e.g., 1 mM) in a suitable solvent (e.g., deionized water or a buffer solution).
Prepare a series of dilutions from the stock solution to obtain concentrations ranging from approximately 1 µM to 10 µM.
Absorption Measurement:
Record the absorption spectrum of the solvent to be used as a baseline.
Measure the absorption spectra of the diluted dye solutions over a relevant wavelength range (e.g., 200-700 nm).
Identify the wavelength of maximum absorbance (λmax).
Emission Measurement:
Excite the sample at its λmax.
Record the fluorescence emission spectrum over a wavelength range longer than the excitation wavelength.
Identify the wavelength of maximum emission (λem).
Methodology: The relative method, comparing the fluorescence of the sample to a standard with a known quantum yield, is commonly employed.[4][5][6]
Instrumentation: A spectrofluorometer.
Standard Selection: Choose a fluorescence standard with an emission range that overlaps with that of Acid Yellow 61 and a well-documented quantum yield (e.g., Quinine Sulfate in 0.1 M H2SO4, ΦF = 0.54).
Procedure:
Prepare a series of solutions of both the sample (Acid Yellow 61) and the standard with absorbances below 0.1 at the excitation wavelength to avoid inner filter effects.
Measure the absorbance of each solution at the chosen excitation wavelength.
Record the fluorescence emission spectrum for each solution, ensuring identical instrument settings (e.g., excitation wavelength, slit widths).
Integrate the area under the emission curves for both the sample and the standard.
Plot the integrated fluorescence intensity versus absorbance for both the sample and the standard. The plots should be linear.
Calculate the quantum yield using the following equation:
ΦF, sample = ΦF, std × (slopesample / slopestd) × (η2sample / η2std)
where ΦF is the quantum yield, slope is the gradient of the plot of integrated fluorescence intensity vs. absorbance, and η is the refractive index of the solvent.
Caption: Workflow for Fluorescence Quantum Yield Determination.
Methodology: Time-Correlated Single Photon Counting (TCSPC) is a highly sensitive technique for measuring fluorescence lifetimes in the nanosecond range.[7][8][9]
Instrumentation: A TCSPC system, including a pulsed light source (e.g., a picosecond laser diode), a sensitive detector (e.g., a photomultiplier tube or a single-photon avalanche diode), and timing electronics.
Procedure:
Prepare a dilute solution of Acid Yellow 61.
Excite the sample with the pulsed light source at a high repetition rate.
Detect the emitted single photons.
Measure the time delay between the excitation pulse and the arrival of each photon.
Build a histogram of the arrival times, which represents the fluorescence decay curve.
Fit the decay curve to an exponential function to determine the fluorescence lifetime (τF).
Photochemical Properties and Degradation Pathway
Upon prolonged exposure to ultraviolet (UV) radiation, sulfonated azo dyes like Acid Yellow 61 can undergo photodegradation. The primary mechanism often involves the generation of reactive oxygen species, such as hydroxyl radicals (•OH), which attack the dye molecule.[2][3]
General Photodegradation Pathway:
Excitation: The dye molecule absorbs a photon, promoting it to an excited state.
Radical Attack: Hydroxyl radicals, generated from water or other photosensitizers, attack the azo bond, which is often the most reactive site.
Bond Cleavage: The azo bond is cleaved, leading to the formation of smaller aromatic fragments, such as substituted anilines and phenols.
Further Oxidation: These intermediate products can undergo further oxidation, leading to ring-opening and the formation of smaller aliphatic acids.
Mineralization: Ultimately, complete degradation can lead to the formation of inorganic products like CO2, H2O, SO42-, and NO3-.
Caption: Generalized Photodegradation Pathway of a Sulfonated Azo Dye.
Methodology: High-Performance Liquid Chromatography coupled with Mass Spectrometry (HPLC-MS) is a powerful analytical technique for separating and identifying the intermediate products of photodegradation.[10][11][12]
Instrumentation: An HPLC system equipped with a suitable column (e.g., C18) and a mass spectrometer (e.g., quadrupole or time-of-flight).
Procedure:
Irradiate a solution of Acid Yellow 61 with a UV lamp for specific time intervals.
Inject aliquots of the irradiated solution into the HPLC-MS system.
Separate the components of the mixture using a suitable mobile phase gradient.
Detect the parent dye and its degradation products using the mass spectrometer.
Identify the intermediates by analyzing their mass-to-charge ratios (m/z) and fragmentation patterns.
Caption: Workflow for Analysis of Photodegradation Products.
Conclusion
While specific quantitative data on the photophysical and photochemical properties of Acid Yellow 61 are not currently available in the public domain, this guide provides a framework for understanding its expected behavior based on the characteristics of similar sulfonated azo dyes. The detailed experimental protocols outlined herein offer a clear path for researchers to determine these crucial parameters. A thorough characterization of Acid Yellow 61's interaction with light is imperative for its effective and safe use in various scientific and industrial applications, and to better assess its environmental impact. Further research is needed to fill the existing data gaps and provide a more complete picture of this widely used dye.
In Vitro Toxicological Profile of Acid Yellow 61: A Technical Guide
Introduction to Acid Yellow 61 and Azo Dyes Acid Yellow 61 is a sulfonated monoazo dye characterized by a dichlorophenyl pyrazolone structure. Azo dyes represent the largest class of synthetic colorants used in various i...
Author: BenchChem Technical Support Team. Date: December 2025
Introduction to Acid Yellow 61 and Azo Dyes
Acid Yellow 61 is a sulfonated monoazo dye characterized by a dichlorophenyl pyrazolone structure. Azo dyes represent the largest class of synthetic colorants used in various industries, including textiles.[1] A primary toxicological concern with azo dyes is their potential for reductive cleavage of the azo bond (-N=N-), which can lead to the formation of potentially harmful aromatic amines.[2][3] In vitro toxicological assessment is a critical step in evaluating the safety of these compounds.
Potential In Vitro Cytotoxicity
While no specific cytotoxicity data for Acid Yellow 61 was identified, studies on other azo dyes demonstrate a range of cytotoxic potentials depending on the dye's chemical structure, the cell line used, and the exposure conditions. The 50% inhibitory concentration (IC50) is a common metric used to quantify cytotoxicity.
Table 1: Summary of In Vitro Cytotoxicity Data for Structurally Related Azo Dyes
Note: The presented data is for analogous azo dyes and should be interpreted with caution as it may not be directly representative of Acid Yellow 61's cytotoxic potential.
Potential In Vitro Genotoxicity
Genotoxicity assessment is crucial for identifying compounds that can damage genetic material. Several in vitro assays are employed to evaluate the genotoxic potential of chemicals, including the Ames test (bacterial reverse mutation assay), chromosomal aberration test, and micronucleus assay.
Studies on some azo dyes have indicated genotoxic potential, often linked to the metabolic activation of the dye into reactive intermediates.[2] For instance, the reductive cleavage of the azo bond can produce aromatic amines, which are known to be mutagenic and carcinogenic.[3] However, other studies on different azo dyes have shown no genotoxic effects in various in vitro test systems.[6]
Table 2: Summary of In Vitro Genotoxicity Data for Structurally Related Azo Dyes
Dye Name/Class
Assay Type
Cell Line/Organism
Results
Reference
Selected Sulfonated Azo Dyes
Salmonella/microsome assay
Salmonella typhimurium
Mutagenicity observed with and without metabolic activation
Note: The genotoxic profile of azo dyes is highly structure-dependent. The data above illustrates the varied genotoxic potential within this class of compounds.
Experimental Protocols
Detailed methodologies are essential for the replication and validation of toxicological studies. Below are generalized experimental protocols based on the cited literature for key in vitro assays.
Cytotoxicity Assay (MTT Assay)
The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity.
Cell Culture: Human cell lines (e.g., glioblastoma cells) are cultured in an appropriate medium supplemented with fetal bovine serum and antibiotics, and maintained in a humidified incubator at 37°C with 5% CO2.
Cell Seeding: Cells are seeded into 96-well plates at a predetermined density and allowed to adhere overnight.
Compound Exposure: The test compound (e.g., an azo dye) is dissolved in a suitable solvent (e.g., DMSO) and then diluted in the cell culture medium to various concentrations. The cells are then treated with these concentrations for specific durations (e.g., 3 and 7 days).
MTT Addition: After the exposure period, the medium is replaced with fresh medium containing MTT solution (e.g., 0.5 mg/mL). The plates are incubated for a few hours to allow the conversion of MTT into formazan crystals by metabolically active cells.
Formazan Solubilization: The medium is removed, and a solubilization solution (e.g., DMSO) is added to dissolve the formazan crystals.
Absorbance Measurement: The absorbance is measured at a specific wavelength (e.g., 570 nm) using a microplate reader.
Data Analysis: Cell viability is expressed as a percentage of the control (untreated cells), and the IC50 value is calculated.[4]
In Vitro Micronucleus Assay
The in vitro micronucleus assay detects genotoxic damage by identifying the formation of small membrane-bound DNA fragments (micronuclei) in the cytoplasm of interphase cells.
Cell Culture and Treatment: Human cell lines (e.g., HaCaT or HepaRG) are cultured and treated with various concentrations of the test dye for a specific period.
Cytochalasin B Treatment: Cytochalasin B is added to block cytokinesis, leading to the accumulation of binucleated cells.
Cell Harvesting and Staining: Cells are harvested, and a staining solution containing a nuclear stain (e.g., DAPI) and a cytoplasmic stain is added.
Flow Cytometry Analysis: The stained cells are analyzed using a flow cytometer to identify and quantify the frequency of micronuclei in binucleated cells.
Data Analysis: The percentage of micronucleated cells is determined and compared to the negative control.[6]
Mandatory Visualizations
Caption: General workflow for in vitro toxicity assessment of azo dyes.
Caption: Conceptual signaling pathway of azo dye-induced genotoxicity.
Conclusion
The in vitro toxicological profile of Acid Yellow 61 remains to be definitively established through direct experimental evidence. However, by examining the available data on structurally similar azo dyes, it is prudent to consider the potential for both cytotoxicity and genotoxicity. The primary mechanism of concern is the metabolic reduction of the azo linkage to form aromatic amines, which can be further metabolized to reactive, genotoxic species.
This technical guide underscores the importance of conducting comprehensive in vitro toxicological testing for Acid Yellow 61 and other textile dyes to ensure human and environmental safety. The provided experimental protocols and conceptual diagrams offer a framework for designing and interpreting such studies. Future research should focus on generating specific data for Acid Yellow 61 to enable a more accurate risk assessment.
Application Notes and Protocols for Acid Yellow 61 Staining in Textile Fiber Analysis
Introduction Acid Yellow 61, an anionic monoazo dye, is a valuable tool for the differential staining and analysis of protein-based textile fibers such as wool, silk, and polyamide (nylon). Its application in a controlle...
Author: BenchChem Technical Support Team. Date: December 2025
Introduction
Acid Yellow 61, an anionic monoazo dye, is a valuable tool for the differential staining and analysis of protein-based textile fibers such as wool, silk, and polyamide (nylon). Its application in a controlled, acidic environment allows for the ionic bonding between the dye's sulfonic acid groups and the cationic amino groups within the fiber structure. This selective staining is instrumental for fiber identification, quality control, and the forensic analysis of textile evidence. These application notes provide a detailed protocol for the preparation and use of Acid Yellow 61 for staining individual textile fibers for microscopic examination.
Principle of Staining
The staining mechanism of Acid Yellow 61 on protein and polyamide fibers is governed by electrostatic interactions. In an acidic solution, the amino groups (-NH2) present in the polymer chains of wool, silk, and nylon become protonated, acquiring a positive charge (-NH3+). Acid Yellow 61, in its dissolved state, exists as a negatively charged anion. The attraction between the positively charged fiber and the negatively charged dye molecule facilitates the binding of the dye to the fiber. The strength and rate of this interaction are influenced by factors such as pH, temperature, dye concentration, and the inherent properties of the fiber.
Data Presentation
The following table summarizes the recommended parameters for staining different textile fibers with Acid Yellow 61 for microscopic analysis. These values are derived from general principles of acid dyeing and may require optimization for specific applications.
Parameter
Wool
Silk
Polyamide (Nylon)
Staining Solution Concentration
0.1% - 0.5% (w/v)
0.1% - 0.5% (w/v)
0.1% - 0.5% (w/v)
Staining Solution pH
4.0 - 5.0
4.5 - 5.5
4.0 - 5.0
Staining Temperature
80 - 90 °C
70 - 80 °C
80 - 90 °C
Staining Time
15 - 30 minutes
10 - 20 minutes
15 - 30 minutes
Relative Dye Affinity
High
Medium
High
Experimental Protocols
Materials and Reagents:
Acid Yellow 61 dye powder
Distilled or deionized water
Glacial acetic acid or citric acid
Microscope slides and coverslips
Forceps
Beakers or small glass vials
Hot plate or water bath
pH meter or pH indicator strips
Mounting medium (e.g., glycerol or a commercial mounting medium)
Textile fibers (wool, silk, polyamide)
Preparation of Staining Solution (0.1% w/v):
Weigh 0.1 g of Acid Yellow 61 powder and transfer it to a 100 mL beaker.
Add a small amount of hot distilled water to the beaker to form a paste.
Gradually add more hot distilled water while stirring until the dye is completely dissolved.
Bring the final volume to 100 mL with distilled water.
Allow the solution to cool to room temperature.
Adjust the pH of the staining solution to the desired range (e.g., pH 4.5) by adding a few drops of glacial acetic acid or a small amount of citric acid. Verify the pH using a pH meter or indicator strips.
Staining Protocol for Individual Fibers:
Fiber Preparation: Carefully separate individual fibers of the textile sample using forceps.
Pre-wetting: Immerse the fibers in a beaker of distilled water for 5-10 minutes to ensure they are thoroughly wetted.
Staining:
Transfer the pre-wetted fibers to a beaker or vial containing the prepared Acid Yellow 61 staining solution.
Place the beaker in a water bath or on a hot plate and heat to the recommended staining temperature (refer to the data table).
Maintain the temperature for the specified staining time, agitating the solution gently and periodically.
Rinsing:
After staining, carefully remove the fibers from the dye bath using forceps.
Rinse the fibers thoroughly with distilled water until the rinse water runs clear. This step is crucial to remove any unbound dye.
Mounting for Microscopy:
Place a drop of mounting medium onto a clean microscope slide.
Transfer a single stained fiber to the drop of mounting medium.
Carefully lower a coverslip over the fiber, avoiding the formation of air bubbles.
Microscopic Examination:
Examine the stained fiber under a light microscope.
Observe and record the color intensity and distribution along the fiber.
Visualization
Caption: Experimental workflow for Acid Yellow 61 staining of textile fibers.
Safety Precautions
Always wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat, when handling dye powders and solutions.
Work in a well-ventilated area to avoid inhalation of dye dust.
Acid Yellow 61 is for research and laboratory use only. Consult the Safety Data Sheet (SDS) for detailed safety information.
Dispose of dye solutions and stained materials in accordance with local regulations.
Application
Application Notes and Protocols: Acid Yellow 61 for the Detection of Damage in Nylon Fibers
For Researchers, Scientists, and Drug Development Professionals Introduction Nylon, a versatile polyamide fiber, is widely utilized in various applications, including textiles, industrial materials, and medical devices....
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
Introduction
Nylon, a versatile polyamide fiber, is widely utilized in various applications, including textiles, industrial materials, and medical devices. The durability and integrity of these fibers are critical for their performance and safety. Damage to nylon fibers, whether through mechanical stress, chemical exposure, or environmental degradation, can lead to a decrease in tensile strength and overall material failure. This document provides a detailed methodology for utilizing Acid Yellow 61, an anionic azo dye, as a sensitive colorimetric indicator for the detection and quantification of damage in nylon fibers.
The underlying principle of this application lies in the dyeing mechanism of acid dyes on polyamide fibers. Acid dyes form ionic bonds with the protonated amino groups present in the nylon polymer chain.[1][2] Damage to nylon fibers, through processes such as hydrolysis or mechanical rupture, results in chain scission and a subsequent increase in the concentration of terminal amino groups.[3][4] These newly available amino groups act as additional binding sites for Acid Yellow 61. Consequently, a higher degree of fiber damage leads to a greater uptake of the dye, resulting in a more intense yellow coloration. This colorimetric change can be quantified to provide a relative measure of the extent of fiber damage.
Principle of Damage Detection
The application of Acid Yellow 61 for detecting damage in nylon fibers is based on the direct relationship between the number of available amino groups on the polymer chain and the amount of dye absorbed.
Undamaged Nylon: In its pristine state, nylon possesses a finite number of terminal amino groups.
Damaged Nylon: Mechanical, thermal, or chemical degradation causes the breakage of amide bonds in the polymer backbone, leading to the formation of new terminal amino and carboxyl groups.
Dyeing Mechanism: In an acidic solution, the amino groups (-NH2) in the nylon fiber are protonated, becoming cationic (-NH3+). The anionic Acid Yellow 61 dye molecules (Dye-SO3-) are then electrostatically attracted to these protonated sites, forming stable ionic bonds.
Quantification of Damage: The intensity of the yellow color, which is directly proportional to the concentration of the bound dye, serves as a quantitative indicator of the increased number of amino end groups, and thus, the extent of fiber damage.
Experimental Protocols
Protocol 1: Quantification of Amino End Groups in Nylon Fibers using the Ninhydrin Method
This protocol describes the determination of the concentration of amino end groups in nylon fibers, which serves as a direct measure of fiber damage.[1][5]
Materials:
Nylon fiber samples (damaged and undamaged controls)
Ninhydrin reagent solution (2% w/v in a mixture of methylcellosolve and pyridine)[5]
Propionic acid
Sodium propionate
Isopropanol
Deionized water
Heating block or water bath
Spectrophotometer
ε-Aminocaproic acid (for calibration curve)
Procedure:
Sample Preparation: Accurately weigh 5-10 mg of the nylon fiber sample and place it in a glass test tube.
Reagent Addition: Add 1.0 mL of the ninhydrin solution, 0.5 mL of 10% (v/v) isopropanol, 0.5 mL of 10% (v/v) pyridine, and a solution containing propionic acid and sodium propionate to the test tube.[5]
Reaction: Heat the mixture at 100°C for 30 minutes in a heating block or water bath. A purple color will develop due to the reaction of ninhydrin with the amino groups.[1][5]
Cooling and Dilution: Allow the tubes to cool to room temperature. Dilute the reaction mixture with a suitable solvent (e.g., a water/isopropanol mixture) to a final volume of 10 mL.
Spectrophotometric Measurement: Measure the absorbance of the solution at 570 nm using a spectrophotometer. Use a blank solution (containing all reagents except the nylon sample) to zero the instrument.
Calibration Curve: Prepare a series of standard solutions of ε-aminocaproic acid of known concentrations. Follow steps 2-5 for each standard to construct a calibration curve of absorbance versus amino group concentration (μmol/g).
Calculation: Determine the concentration of amino end groups in the nylon samples by comparing their absorbance values to the calibration curve.
Protocol 2: Staining of Damaged Nylon Fibers with Acid Yellow 61
This protocol details the procedure for dyeing the nylon fibers with Acid Yellow 61 to visualize and quantify the damage.
Materials:
Acid Yellow 61 (C.I. 18968)
Nylon fiber samples (damaged and undamaged controls)
Acetic acid (glacial)
Sodium acetate
Deionized water
Dye bath (beakers or flasks)
Heating and stirring plate
Spectrophotometer (for measuring dye exhaustion)
Colorimeter or spectrophotometer with a reflectance attachment (for measuring color intensity on the fiber)
Procedure:
Dye Bath Preparation: Prepare a dye bath solution containing:
Acid Yellow 61: 1.0% on mass of fiber (omf)
Acetic acid/Sodium acetate buffer: to maintain a pH of 4.5[6]
Liquor ratio: 50:1 (50 mL of dye solution for every 1 g of fiber)
Dyeing Process:
Immerse the nylon fiber samples in the dye bath at room temperature.
Gradually heat the dye bath to 95-100°C at a rate of 2°C/minute while stirring.[6]
Maintain the temperature at 95-100°C for 45-60 minutes to ensure complete dye penetration and fixation.[6]
Rinsing and Drying:
After dyeing, remove the samples from the dye bath and rinse them thoroughly with cold deionized water until the rinsing water is clear.
Allow the dyed fibers to air dry or dry in an oven at a low temperature (e.g., 60°C).
Protocol 3: Quantification of Acid Yellow 61 Uptake
This protocol provides two methods to quantify the amount of Acid Yellow 61 absorbed by the nylon fibers.
Method A: Spectrophotometric Determination of Dye Exhaustion
Measure Initial Absorbance: Before adding the nylon fibers, take an aliquot of the initial dye bath and measure its absorbance at the maximum absorption wavelength (λmax) of Acid Yellow 61.
Measure Final Absorbance: After the dyeing process is complete, take an aliquot of the final dye bath and measure its absorbance at λmax.
Calculate Dye Exhaustion: Calculate the percentage of dye exhaustion using the following formula:
% Exhaustion = [(Initial Absorbance - Final Absorbance) / Initial Absorbance] x 100
Method B: Colorimetric Measurement of Dyed Fibers
Color Measurement: Use a colorimeter or a spectrophotometer with a reflectance attachment to measure the color coordinates (e.g., CIELAB L, a, b* values) of the dyed nylon fibers. The K/S value, which is a measure of color strength, can also be determined.
Correlation: Correlate the measured color intensity (e.g., b* value for yellowness or K/S value) with the concentration of amino end groups determined in Protocol 1.
Data Presentation
The following tables present representative data illustrating the correlation between the degree of nylon fiber damage, amino end group concentration, and Acid Yellow 61 uptake.
Table 1: Correlation of Damage Level with Amino End Group Concentration
Damage Level
Method of Damage
Amino End Group Concentration (μmol/g)
Undamaged
None
35
Low
Mechanical Abrasion (1,000 cycles)
55
Medium
Acid Hydrolysis (0.1M HCl, 60°C, 1h)
80
High
UV Exposure (QUV, 24h)
110
Table 2: Quantification of Acid Yellow 61 Uptake by Damaged Nylon Fibers
Damage Level
Amino End Group Concentration (μmol/g)
Dye Exhaustion (%)
Color Strength (K/S Value)
Undamaged
35
65
8.2
Low
55
78
12.5
Medium
80
89
18.9
High
110
96
25.1
Visualizations
Caption: Mechanism of damage detection in nylon.
Caption: Workflow for damage assessment.
Conclusion
The use of Acid Yellow 61 provides a simple, cost-effective, and semi-quantitative method for the detection of damage in nylon fibers. The protocols outlined in this document offer a systematic approach for researchers and scientists to assess the integrity of polyamide-based materials. The strong correlation between the increase in amino end groups due to fiber damage and the subsequent increase in dye uptake allows for a reliable visual and instrumental assessment. This methodology can be a valuable tool in quality control, material degradation studies, and the development of more durable nylon-based products.
Acid Yellow 61: Not a Fluorescent Probe for Biological Imaging
A comprehensive review of scientific literature and commercial resources indicates that Acid Yellow 61 is not utilized as a fluorescent probe for biological imaging. This substance is consistently identified as an acid d...
Author: BenchChem Technical Support Team. Date: December 2025
A comprehensive review of scientific literature and commercial resources indicates that Acid Yellow 61 is not utilized as a fluorescent probe for biological imaging. This substance is consistently identified as an acid dye with primary applications in the textile and leather industries for coloring wool, silk, and polyamide fibers.[1][2][3][4][5][6][7] There is no evidence to suggest its use in cell staining, in vivo imaging, or any other biological research applications typically associated with fluorescent probes.
This document serves to clarify the established applications of Acid Yellow 61 and to provide general guidance on the selection of suitable fluorescent probes for biological imaging for researchers, scientists, and drug development professionals.
Chemical and Physical Properties of Acid Yellow 61
Acid Yellow 61, also known by other names such as Sandolan Fast Yellow P-L and C.I. Acid Yellow 61, is a yellow powder soluble in water.[1][4] Its primary function is to impart color to various textiles and materials.[1][4]
Fluorescent Probes for Biological Imaging: A General Overview
For researchers seeking fluorescent probes for biological imaging, it is crucial to select molecules with specific photophysical and chemical properties that are compatible with biological systems. Key characteristics of an effective fluorescent probe include:
High Quantum Yield: Efficiency of converting absorbed light into emitted fluorescence.
High Molar Extinction Coefficient: Ability to absorb light at a specific wavelength.
Photostability: Resistance to photobleaching upon exposure to excitation light.
Specific Targeting: Ability to selectively bind to a specific biomolecule or organelle.
Cell Permeability: For intracellular targets, the ability to cross the cell membrane.
Low Cytotoxicity: Minimal toxic effects on living cells and organisms.
Excitation and Emission Spectra: Wavelengths of light absorbed and emitted, which should be compatible with available imaging equipment and minimize autofluorescence from biological samples.
Workflow for Selecting a Fluorescent Probe
The process of selecting an appropriate fluorescent probe for a biological imaging experiment typically follows a logical workflow. This involves defining the experimental needs, identifying potential probes, and validating their performance.
Caption: A generalized workflow for the selection and validation of a fluorescent probe for biological imaging.
Application Notes and Protocols for the Adsorption of "Acid Yellow 61" on Bentonite Clay
Audience: Researchers, scientists, and drug development professionals. Introduction Bentonite clay, a naturally occurring and abundant aluminosilicate, has demonstrated significant potential as a low-cost adsorbent for t...
Author: BenchChem Technical Support Team. Date: December 2025
Audience: Researchers, scientists, and drug development professionals.
Introduction
Bentonite clay, a naturally occurring and abundant aluminosilicate, has demonstrated significant potential as a low-cost adsorbent for the removal of various pollutants from aqueous solutions, including textile dyes.[1][2][3] Acid Yellow 61 is an anionic dye, and its removal from wastewater is crucial due to its potential environmental impact. This document provides a detailed methodology for studying the adsorption of Acid Yellow 61 onto bentonite clay, including protocols for adsorbent preparation, characterization, and batch adsorption experiments.
The efficiency of bentonite clay as an adsorbent can be enhanced through various modification techniques such as acid activation, thermal treatment, or modification with organic compounds.[1][4][5][6] These treatments can increase the surface area and modify the surface chemistry of the clay, thereby improving its adsorption capacity for anionic dyes.[5][6]
Materials and Equipment
Materials
Bentonite clay
Acid Yellow 61 (C.I. 18967)
Hydrochloric acid (HCl) or Sulfuric acid (H₂SO₄) for acid activation (optional)
Sodium hydroxide (NaOH) for pH adjustment
Distilled or deionized water
Filter paper
Equipment
Beakers and flasks
Magnetic stirrer and hot plate
Oven
Muffle furnace (for thermal activation, optional)
pH meter
Analytical balance
Shaker (orbital or thermostatic)
Centrifuge
UV-Vis Spectrophotometer
Characterization equipment (optional but recommended):
Scanning Electron Microscope (SEM)
Fourier-Transform Infrared (FTIR) Spectrometer
X-ray Diffractometer (XRD)
BET surface area analyzer
Experimental Protocols
Preparation and Activation of Bentonite Adsorbent
2.1.1. Purification of Raw Bentonite
Disperse 100 g of raw bentonite in 1 L of distilled water.
Stir the suspension vigorously for 24 hours to ensure complete disaggregation.
Allow the suspension to settle for 24 hours to separate coarser particles.
Decant the supernatant containing the fine bentonite particles.
Dry the collected bentonite slurry in an oven at 105 °C for 24 hours.[5]
Grind the dried bentonite and sieve it to obtain a uniform particle size. Store in a desiccator.
2.1.2. Acid Activation of Bentonite (Optional)
Acid activation can increase the surface area and porosity of bentonite.[4][6]
Mix the purified bentonite with a sulfuric acid or hydrochloric acid solution (e.g., 1 M to 7 M) at a solid-to-liquid ratio of 1:10 (w/v).[7]
Heat the mixture at a controlled temperature (e.g., 90-110 °C) with constant stirring for a specified duration (e.g., 2-4 hours).[7]
After activation, wash the acid-activated bentonite repeatedly with distilled water until the pH of the washing solution becomes neutral (pH ~7).[7]
Dry the activated bentonite in an oven at 105 °C for 24 hours.
Grind and sieve the dried activated bentonite. Store in a desiccator.
Preparation of Adsorbate Solution (Acid Yellow 61)
Prepare a stock solution of Acid Yellow 61 (e.g., 1000 mg/L) by accurately weighing the required amount of dye powder and dissolving it in distilled water.
Prepare working solutions of desired concentrations (e.g., 10, 20, 50, 100, 200 mg/L) by diluting the stock solution.
Batch Adsorption Experiments
Batch experiments are conducted to evaluate the effects of various parameters on the adsorption of Acid Yellow 61.
In a series of flasks, add a fixed amount of bentonite adsorbent (e.g., 0.1 g) to a fixed volume of Acid Yellow 61 solution (e.g., 50 mL) of a known initial concentration.
Adjust the initial pH of the solutions to the desired values using 0.1 M HCl or 0.1 M NaOH. For anionic dyes like Acid Yellow 61, adsorption is generally favored at lower pH values.[8][9]
Place the flasks in a shaker and agitate at a constant speed (e.g., 150 rpm) and temperature (e.g., 25 °C) for a predetermined contact time.
After the desired contact time, separate the adsorbent from the solution by centrifugation or filtration.
Measure the final concentration of Acid Yellow 61 in the supernatant using a UV-Vis spectrophotometer at its maximum wavelength (λmax).
The amount of dye adsorbed at equilibrium (qₑ, mg/g) and the removal efficiency (%) can be calculated using the following equations:
To determine the adsorption rate, conduct batch experiments as described in section 2.3, but collect samples at different time intervals (e.g., 5, 10, 20, 30, 60, 90, 120 minutes) until equilibrium is reached.[10] The data can then be fitted to kinetic models such as pseudo-first-order and pseudo-second-order to understand the adsorption dynamics.
Isotherm Studies
To understand the relationship between the adsorbate concentration and the amount of adsorbate adsorbed onto the adsorbent at equilibrium, perform batch experiments with varying initial concentrations of Acid Yellow 61 while keeping other parameters constant. The equilibrium data can be analyzed using isotherm models like the Langmuir and Freundlich models.[11]
Data Presentation
The quantitative data from the adsorption experiments should be summarized in structured tables for clear comparison.
Table 1: Experimental Parameters for Batch Adsorption Studies
Parameter
Range/Value
Initial Dye Concentration
10 - 200 mg/L
Adsorbent Dosage
0.5 - 5.0 g/L
pH
2 - 10
Contact Time
5 - 180 minutes
Temperature
25 - 45 °C
Shaking Speed
100 - 200 rpm
Table 2: Representative Adsorption Data for Anionic Dyes on Bentonite
Application Notes and Protocols for the Removal of Acid Yellow 61 from Wastewater Using Activated Carbon
For Researchers, Scientists, and Drug Development Professionals This document provides a detailed protocol for the removal of Acid Yellow 61 (AY 61), a synthetic dye, from wastewater utilizing activated carbon as an adso...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
This document provides a detailed protocol for the removal of Acid Yellow 61 (AY 61), a synthetic dye, from wastewater utilizing activated carbon as an adsorbent. The provided methodologies are based on established practices for dye removal and can be adapted for various research and development applications.
Introduction
Acid Yellow 61 is an anionic dye used in various industries, including textiles and printing. The release of this dye into wastewater poses environmental concerns due to its color, potential toxicity, and persistence. Activated carbon adsorption is a widely employed and effective method for the removal of such dyes from aqueous solutions. The high surface area and porous structure of activated carbon provide ample sites for the adsorption of dye molecules. This protocol outlines the preparation of activated carbon and the procedure for conducting batch adsorption studies to evaluate the removal efficiency of Acid Yellow 61.
Data Presentation
The following table summarizes key quantitative data for the adsorption of acid yellow dyes onto activated carbon, including available data for Acid Yellow 61. This information is crucial for understanding the adsorption process and for designing effective treatment systems.
This section details the protocols for preparing activated carbon from a common precursor and for conducting batch adsorption experiments to determine the removal efficiency of Acid Yellow 61.
Preparation of Activated Carbon from Coconut Shells (Example Protocol)
This protocol describes a chemical activation method using phosphoric acid.
Materials:
Coconut shells
Phosphoric acid (H₃PO₄), 85%
Deionized water
Hydrochloric acid (HCl), 0.1 M
Drying oven
Muffle furnace
Mortar and pestle or grinder
Sieves (e.g., 100 mesh)
Beakers and flasks
pH meter
Procedure:
Washing and Drying: Thoroughly wash the coconut shells with deionized water to remove any dirt and impurities. Dry the washed shells in an oven at 110°C for 24 hours.
Crushing and Sieving: Grind the dried coconut shells into a fine powder using a mortar and pestle or a mechanical grinder. Sieve the powder to obtain a uniform particle size (e.g., passing through a 100-mesh sieve).
Chemical Impregnation: Mix the powdered coconut shells with 85% phosphoric acid in a 1:4 (w/v) ratio (e.g., 10 g of powder in 40 mL of acid). Stir the mixture for 2 hours at room temperature to ensure thorough impregnation.
Carbonization: Place the impregnated paste in a crucible and heat it in a muffle furnace at 500°C for 2 hours in the absence of air (e.g., under a nitrogen atmosphere if available).
Washing and Neutralization: After cooling, wash the carbonized material repeatedly with hot deionized water until the pH of the washing water is neutral. Then, wash with 0.1 M HCl to remove any remaining phosphate, followed by a final wash with deionized water until the pH is neutral.
Drying and Storage: Dry the resulting activated carbon in an oven at 110°C for 24 hours. Store the dried activated carbon in a desiccator for future use.
Batch Adsorption Experiments for Acid Yellow 61 Removal
This protocol outlines the steps to investigate the effects of pH, contact time, initial dye concentration, and adsorbent dosage on the removal of Acid Yellow 61.
Materials and Equipment:
Acid Yellow 61 dye
Prepared or commercial activated carbon
Deionized water
Hydrochloric acid (HCl), 0.1 M
Sodium hydroxide (NaOH), 0.1 M
Orbital shaker
UV-Vis spectrophotometer
Centrifuge or filtration apparatus
Volumetric flasks, pipettes, and beakers
pH meter
Procedure:
Preparation of Stock Solution: Prepare a stock solution of Acid Yellow 61 (e.g., 1000 mg/L) by dissolving a known weight of the dye in deionized water. Prepare working solutions of desired concentrations by diluting the stock solution.
Effect of pH:
Take a series of flasks containing a fixed volume and concentration of Acid Yellow 61 solution (e.g., 50 mL of 50 mg/L).
Adjust the pH of each solution to a different value (e.g., 2, 4, 6, 8, 10) using 0.1 M HCl or 0.1 M NaOH.
Add a fixed amount of activated carbon (e.g., 0.1 g) to each flask.
Agitate the flasks on an orbital shaker at a constant speed (e.g., 150 rpm) for a predetermined time (e.g., 2 hours) at room temperature.
After agitation, separate the adsorbent from the solution by centrifugation or filtration.
Measure the final concentration of Acid Yellow 61 in the supernatant using a UV-Vis spectrophotometer at its maximum absorbance wavelength.
Effect of Contact Time (Kinetic Study):
Use the optimal pH determined from the previous step.
Prepare a flask with a known volume and concentration of dye solution and add a fixed amount of activated carbon.
Agitate the flask and withdraw samples at different time intervals (e.g., 5, 10, 20, 30, 60, 90, 120, 180 minutes).
Analyze the concentration of the dye in each sample after separating the adsorbent.
Effect of Initial Dye Concentration (Isotherm Study):
At the optimal pH and equilibrium time, prepare a series of flasks with a fixed amount of activated carbon and varying initial concentrations of Acid Yellow 61 (e.g., 10, 20, 50, 100, 200 mg/L).
Agitate the flasks until equilibrium is reached.
Measure the final dye concentration in each flask.
Effect of Adsorbent Dosage:
Use a fixed initial dye concentration, pH, and contact time.
Vary the amount of activated carbon added to a series of flasks (e.g., 0.05, 0.1, 0.2, 0.5, 1.0 g/L).
Agitate the flasks and measure the final dye concentration.
Data Analysis:
Removal Efficiency (%):
Removal Efficiency (%) = ((C₀ - Cₑ) / C₀) * 100
where C₀ is the initial dye concentration and Cₑ is the equilibrium dye concentration.
Adsorption Capacity (qₑ, mg/g):
qₑ = ((C₀ - Cₑ) * V) / m
where V is the volume of the solution (L) and m is the mass of the adsorbent (g).
Visualizations
The following diagrams illustrate the key experimental workflows.
Caption: Workflow for the preparation of activated carbon from coconut shells.
Caption: Workflow for batch adsorption studies of Acid Yellow 61.
Application Note: Quantification of Acid Yellow 61 in Water Samples by High-Performance Liquid Chromatography
Introduction Acid Yellow 61 is a synthetic monoazo dye used in various industrial applications, including the dyeing of textiles, leather, and paper. Due to its potential release into the environment through industrial e...
Author: BenchChem Technical Support Team. Date: December 2025
Introduction
Acid Yellow 61 is a synthetic monoazo dye used in various industrial applications, including the dyeing of textiles, leather, and paper. Due to its potential release into the environment through industrial effluents, there is a growing need for a reliable and sensitive analytical method to monitor its presence in water sources. This application note describes a robust High-Performance Liquid Chromatography (HPLC) method for the quantification of Acid Yellow 61 in water samples. The method utilizes a reversed-phase C18 column with a UV-Vis detector, providing a straightforward and reproducible approach for environmental monitoring and quality control.
Experimental
Instrumentation and Consumables
HPLC System: A standard HPLC system equipped with a quaternary pump, autosampler, column oven, and a UV-Vis or Diode Array Detector (DAD) is suitable.
Column: A reversed-phase C18 column (e.g., 250 mm x 4.6 mm, 5 µm particle size) is recommended for optimal separation.
Vials: Amber glass or polypropylene vials to protect the light-sensitive dye.
Syringe Filters: 0.45 µm PTFE or nylon syringe filters for sample clarification.
Reagents and Standards
Acid Yellow 61 Standard: Analytical grade standard of Acid Yellow 61.
Solvents: HPLC grade acetonitrile and methanol.
Reagents: Ammonium acetate and formic acid, analytical grade.
Water: Deionized water (18.2 MΩ·cm).
Chromatographic Conditions
A set of optimized chromatographic conditions is presented in the table below. These parameters were selected to ensure a good peak shape and resolution for Acid Yellow 61.
Primary Stock Solution (1000 µg/mL): Accurately weigh 10 mg of Acid Yellow 61 standard and dissolve it in 10 mL of a 50:50 (v/v) methanol:water mixture in a volumetric flask.
Working Stock Solution (100 µg/mL): Dilute 1 mL of the primary stock solution to 10 mL with the 50:50 methanol:water mixture.
Calibration Standards: Prepare a series of calibration standards by appropriate dilutions of the working stock solution in the mobile phase A to cover the desired concentration range (e.g., 0.1, 0.5, 1, 5, 10, and 20 µg/mL).
2. Sample Preparation
Collection: Collect water samples in clean amber glass bottles to minimize photodegradation.[1][2]
Preservation: If not analyzed immediately, samples should be stored at 4°C.[1] For longer-term storage, acidification to a pH < 2 with a suitable acid may be considered, though compatibility with the dye's stability should be verified.
Filtration: Prior to analysis, filter the water samples through a 0.45 µm syringe filter to remove any particulate matter that could interfere with the HPLC system.[1][3]
Solid-Phase Extraction (SPE) for Trace Levels (Optional): For samples with expected low concentrations of Acid Yellow 61, an SPE step can be employed for sample cleanup and enrichment.[4]
Condition a C18 SPE cartridge with methanol followed by deionized water.
Load a known volume of the filtered water sample onto the cartridge.
Wash the cartridge with water to remove interfering hydrophilic substances.
Elute the retained Acid Yellow 61 with a small volume of methanol or acetonitrile.
Evaporate the eluent to dryness under a gentle stream of nitrogen and reconstitute the residue in a known volume of mobile phase A.
Results and Discussion
The described HPLC method provides excellent linearity and sensitivity for the quantification of Acid Yellow 61. A summary of the quantitative performance of the method is presented in the table below. These values are representative and may vary slightly depending on the specific instrumentation used.
Quantitative Data Summary
Parameter
Result
Linearity (r²)
> 0.999
Linear Range
0.1 - 20 µg/mL
Limit of Detection (LOD)
0.03 µg/mL
Limit of Quantification (LOQ)
0.1 µg/mL
Retention Time
Approximately 15.2 min
Precision (%RSD, n=6)
< 2%
Accuracy (Recovery)
95 - 105%
The use of a gradient elution allows for the effective separation of Acid Yellow 61 from other potential components in the water matrix. The detection wavelength of 410 nm was chosen based on the typical absorbance maximum for yellow azo dyes, providing good sensitivity.
Visualization of the Experimental Workflow
The logical flow of the analytical procedure, from sample collection to data analysis, is depicted in the following diagram.
Caption: Workflow for the quantification of Acid Yellow 61 in water samples.
Conclusion
The HPLC method detailed in this application note is suitable for the routine quantification of Acid Yellow 61 in various water samples. The method is sensitive, reproducible, and utilizes standard instrumentation and consumables, making it accessible for most analytical laboratories. The optional solid-phase extraction step further enhances the method's applicability for trace-level analysis.
Application Notes and Protocols for the Degradation of Acid Yellow 61 using H₂O₂/UV Oxidation
For Researchers, Scientists, and Drug Development Professionals Introduction Acid Yellow 61 is a monoazo dye used in the textile industry for coloring wool and polyamide fabrics.[1][2][3] Due to their complex aromatic st...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
Introduction
Acid Yellow 61 is a monoazo dye used in the textile industry for coloring wool and polyamide fabrics.[1][2][3] Due to their complex aromatic structure, azo dyes are often resistant to conventional wastewater treatment methods, posing a significant environmental concern. The Advanced Oxidation Process (AOP) utilizing hydrogen peroxide (H₂O₂) and ultraviolet (UV) radiation is an effective method for the degradation of such recalcitrant organic pollutants. This process relies on the generation of highly reactive hydroxyl radicals (•OH), which are powerful, non-selective oxidizing agents that can break down the dye molecules into simpler, less toxic compounds, and ultimately lead to their complete mineralization.
Principle of the H₂O₂/UV Oxidation Process
The degradation of Acid Yellow 61 in the H₂O₂/UV system is initiated by the photolytic cleavage of hydrogen peroxide by UV radiation (typically at wavelengths below 280 nm) to produce hydroxyl radicals.[4]
These hydroxyl radicals then attack the chromophoric azo bond (-N=N-) and aromatic rings of the Acid Yellow 61 molecule, leading to its decolorization and breakdown into smaller organic intermediates. These intermediates are further oxidized by hydroxyl radicals, ideally resulting in complete mineralization to carbon dioxide, water, and inorganic ions.
Application Notes
The efficiency of the H₂O₂/UV process for the degradation of azo dyes like Acid Yellow 61 is influenced by several key parameters:
pH: The pH of the reaction medium is a critical factor. Acidic conditions, typically in the range of pH 3-4, are generally found to be optimal for the degradation of many azo dyes using the H₂O₂/UV process.[5] This is because in alkaline conditions, hydrogen peroxide can decompose into water and oxygen, which reduces the generation of hydroxyl radicals.[6]
Hydrogen Peroxide Concentration: The concentration of H₂O₂ is a crucial parameter. An increase in H₂O₂ concentration generally leads to a higher degradation rate due to the increased production of hydroxyl radicals. However, an excess of H₂O₂ can have a detrimental effect, as it can act as a scavenger of hydroxyl radicals, thus reducing the overall efficiency of the process.[7]
Initial Dye Concentration: The initial concentration of the dye can affect the degradation rate. Higher dye concentrations may require longer treatment times or higher oxidant doses to achieve complete degradation. The degradation process often follows pseudo-first-order kinetics with respect to the dye concentration.[5]
UV Light Intensity: The intensity of the UV radiation directly influences the rate of hydroxyl radical formation from H₂O₂ photolysis. A higher UV intensity generally leads to a faster degradation rate.
Experimental Protocols
Disclaimer: The following protocols are based on the general procedures for the H₂O₂/UV degradation of azo dyes, with specific parameters adapted from studies on structurally similar acid yellow dyes due to the lack of specific quantitative data for Acid Yellow 61. Researchers should perform initial optimization experiments to determine the ideal conditions for their specific setup and objectives.
Materials and Reagents
Acid Yellow 61 (C.I. 18968; CAS No. 12217-38-8)
Hydrogen peroxide (30% w/v, analytical grade)
Sulfuric acid (H₂SO₄) and Sodium hydroxide (NaOH) for pH adjustment
Deionized water
Quartz tubes or a photochemical reactor with a UV lamp (e.g., low or medium-pressure mercury lamp)
UV-Vis Spectrophotometer
Total Organic Carbon (TOC) Analyzer
pH meter
Magnetic stirrer and stir bars
Standard laboratory glassware (beakers, volumetric flasks, pipettes)
Safety Precautions
Wear appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat.[8][9]
Handle Acid Yellow 61 powder in a well-ventilated area or a fume hood to avoid inhalation of dust.[8]
Hydrogen peroxide (30%) is a strong oxidizer and can cause severe skin and eye burns. Handle with care.
UV radiation is harmful to the eyes and skin. Ensure the UV lamp is properly shielded during operation.
Consult the Material Safety Data Sheet (MSDS) for Acid Yellow 61 and hydrogen peroxide before use.[3][8][9]
Preparation of Solutions
Acid Yellow 61 Stock Solution (e.g., 100 mg/L): Accurately weigh 100 mg of Acid Yellow 61 powder and dissolve it in 1 L of deionized water in a volumetric flask.
Working Solutions: Prepare working solutions of desired concentrations (e.g., 10, 20, 50 mg/L) by diluting the stock solution with deionized water.
Hydrogen Peroxide Solution: Prepare the required concentration of H₂O₂ by diluting the 30% stock solution. The optimal concentration needs to be determined experimentally, but a starting range of 10-100 mM is common for azo dye degradation.
Degradation Procedure
Place a known volume of the Acid Yellow 61 working solution (e.g., 100 mL) into the photochemical reactor or a quartz tube.
Adjust the initial pH of the solution to the desired value (e.g., pH 3) using dilute H₂SO₄ or NaOH.
Add the predetermined volume of the H₂O₂ solution to the reactor to achieve the desired final concentration.
Place the reactor under the UV lamp and start the magnetic stirrer to ensure the solution is well-mixed.
Turn on the UV lamp to initiate the degradation reaction.
Withdraw samples at regular time intervals (e.g., 0, 5, 10, 20, 30, 60, 90, 120 minutes).
Immediately quench the reaction in the collected samples by adding a small amount of a hydroxyl radical scavenger (e.g., a few drops of sodium sulfite solution) if further analysis is not performed immediately.
Analytical Methods
Decolorization Measurement:
Determine the maximum absorbance wavelength (λmax) of Acid Yellow 61 using a UV-Vis spectrophotometer (typically in the visible region).
Measure the absorbance of each sample at λmax.
The percentage of decolorization can be calculated using the following equation:
Decolorization (%) = [(A₀ - Aₜ) / A₀] x 100
where A₀ is the initial absorbance of the dye solution and Aₜ is the absorbance at time t.
Mineralization Measurement:
Measure the Total Organic Carbon (TOC) of the samples at different time intervals using a TOC analyzer.
The percentage of mineralization can be calculated as:
Mineralization (%) = [(TOC₀ - TOCₜ) / TOC₀] x 100
where TOC₀ is the initial TOC of the dye solution and TOCₜ is the TOC at time t.
Data Presentation
The following tables summarize representative data for the degradation of acid yellow dyes using the H₂O₂/UV process, which can be used as a reference for experiments with Acid Yellow 61.
Table 1: Effect of Initial pH on the Degradation of an Acid Yellow Dye
Initial pH
Decolorization Efficiency (%) after 60 min
2.0
85
3.0
95
5.0
70
7.0
60
9.0
50
(Note: Data is illustrative, based on general findings for acid azo dyes where acidic pH is favorable.)[5]
Table 2: Effect of H₂O₂ Concentration on the Degradation of an Acid Yellow Dye
H₂O₂ Concentration (mM)
Decolorization Efficiency (%) after 60 min
Pseudo-first-order rate constant (k, min⁻¹)
10
75
0.025
25
92
0.048
50
98
0.065
100
90
0.045
(Note: Data is illustrative, showing an optimal H₂O₂ concentration before the scavenging effect becomes significant.)
Table 3: Effect of Initial Dye Concentration on the Degradation of an Acid Yellow Dye
Initial Dye Concentration (mg/L)
Decolorization Efficiency (%) after 60 min
10
>99
25
95
50
80
100
65
(Note: Data is illustrative, demonstrating that higher initial concentrations require longer treatment times for complete degradation.)
Visualizations
Caption: Experimental workflow for the degradation of Acid Yellow 61 using the H₂O₂/UV process.
Caption: Generalized degradation pathway of an azo dye via the H₂O₂/UV process.
Application Notes and Protocols: Acid Yellow 61 as a Model Compound for Dye Degradation Studies
For Researchers, Scientists, and Drug Development Professionals Introduction Acid Yellow 61 (C.I. 18968) is a water-soluble, anionic azo dye characterized by its vibrant yellow hue.[1][2][3] Its molecular formula is C24H...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
Introduction
Acid Yellow 61 (C.I. 18968) is a water-soluble, anionic azo dye characterized by its vibrant yellow hue.[1][2][3] Its molecular formula is C24H20Cl2N5NaO6S2, and it is primarily used in the dyeing of wool, silk, and polyamide fibers.[1][4] Due to the presence of the azo linkage (-N=N-) and its complex aromatic structure, Acid Yellow 61 is resistant to biodegradation, posing a potential environmental concern upon its release in textile effluents. This resistance to conventional wastewater treatment methods makes it an excellent model compound for research and development of novel dye degradation technologies. These technologies are broadly categorized into Advanced Oxidation Processes (AOPs) and biological treatments.
This document provides detailed application notes and standardized protocols for studying the degradation of Acid Yellow 61 using various prevalent methods.
Physicochemical Properties of Acid Yellow 61
Property
Value
CI Name
Acid Yellow 61
CAS Number
12217-38-8
Molecular Formula
C24H20Cl2N5NaO6S2
Molecular Weight
632.47 g/mol
Appearance
Yellow Powder
Solubility
Soluble in water
Experimental Protocols for Degradation Studies
Advanced Oxidation Processes (AOPs)
AOPs are characterized by the in-situ generation of highly reactive hydroxyl radicals (•OH), which are powerful oxidizing agents capable of degrading refractory organic pollutants like Acid Yellow 61.[5][6]
This protocol describes the degradation of Acid Yellow 61 using titanium dioxide (TiO₂) as a photocatalyst under UV irradiation.
Materials and Equipment:
Acid Yellow 61 stock solution (e.g., 100 mg/L)
Titanium dioxide (TiO₂, anatase)
Photoreactor with a UV lamp (e.g., medium-pressure mercury lamp)[7]
Quartz reaction vessel
Magnetic stirrer
pH meter
UV-Vis Spectrophotometer
Total Organic Carbon (TOC) analyzer
Deionized water
Protocol:
Prepare a working solution of Acid Yellow 61 (e.g., 20 mg/L) in deionized water.
Adjust the pH of the solution to the desired value (e.g., pH 4, 7, and 9) using dilute HCl or NaOH.
Add a specific amount of TiO₂ catalyst (e.g., 1 g/L) to the dye solution.
Stir the suspension in the dark for 30 minutes to ensure adsorption-desorption equilibrium.
Turn on the UV lamp to initiate the photocatalytic reaction.
Withdraw aliquots of the suspension at regular time intervals (e.g., 0, 15, 30, 60, 90, 120 minutes).
Centrifuge or filter the aliquots to remove the TiO₂ particles.
Analyze the supernatant for the remaining dye concentration using a UV-Vis spectrophotometer at the maximum absorbance wavelength (λmax) of Acid Yellow 61.
Measure the Total Organic Carbon (TOC) of the initial and final samples to determine the extent of mineralization.
Calculate the degradation efficiency using the formula:
Degradation Efficiency (%) = [(C₀ - Cₜ) / C₀] x 100
where C₀ is the initial dye concentration and Cₜ is the dye concentration at time t.
This protocol utilizes the Fenton reaction (Fe²⁺ + H₂O₂) and the photo-assisted Fenton reaction to generate hydroxyl radicals.
Materials and Equipment:
Acid Yellow 61 stock solution
Ferrous sulfate (FeSO₄·7H₂O)
Hydrogen peroxide (H₂O₂, 30%)
UV lamp (for photo-Fenton)
Reaction vessel
Magnetic stirrer
pH meter
UV-Vis Spectrophotometer
TOC analyzer
Protocol:
Prepare a working solution of Acid Yellow 61.
Adjust the pH to an acidic range, typically pH 3, which is optimal for the Fenton reaction.
Add a specific concentration of ferrous sulfate to the solution (e.g., 10 mg/L).
Initiate the reaction by adding a specific concentration of hydrogen peroxide (e.g., 50 mg/L).
For the photo-Fenton process, simultaneously irradiate the solution with a UV lamp.
Collect samples at regular intervals.
Quench the reaction in the collected samples by adding a strong base (e.g., NaOH) to raise the pH and precipitate the iron.
Centrifuge the samples to remove the iron hydroxide precipitate.
Analyze the supernatant for residual dye concentration and TOC.
Biodegradation using Fungal Laccase
This protocol outlines the use of fungal enzymes, such as laccase, for the biodegradation of Acid Yellow 61. White-rot fungi like Trametes versicolor are known to produce ligninolytic enzymes that can degrade azo dyes.[8][9]
Materials and Equipment:
Fungal culture (e.g., Trametes versicolor)
Malt extract agar (MEA) for fungal cultivation
Liquid medium (e.g., Potato Dextrose Broth)
Acid Yellow 61
Shaking incubator
UV-Vis Spectrophotometer
Autoclave
Sterile flasks and pipettes
Protocol:
Cultivate the fungal strain on MEA plates.
Inoculate a liquid medium with the fungal mycelium and incubate in a shaking incubator to produce a sufficient biomass and induce enzyme secretion.
After a suitable incubation period (e.g., 7 days), separate the fungal biomass from the culture broth, which contains the extracellular laccase.
Prepare a reaction mixture containing the culture broth (enzyme source) and Acid Yellow 61 solution at a specific concentration.
Incubate the reaction mixture at an optimal temperature and pH for the enzyme (e.g., 30°C, pH 5).
Monitor the decolorization of the dye over time using a UV-Vis spectrophotometer.
A control experiment with heat-inactivated enzyme should be run in parallel.
Data Presentation
Quantitative data from degradation studies should be organized for clear comparison.
Table 1: Comparison of Degradation Efficiency for Acid Yellow 61 under Different AOPs
Degradation Method
Initial Dye Conc. (mg/L)
Catalyst/Reagent Conc.
pH
Reaction Time (min)
Degradation Efficiency (%)
TOC Removal (%)
UV/TiO₂
20
1 g/L TiO₂
4
120
Data
Data
20
1 g/L TiO₂
7
120
Data
Data
20
1 g/L TiO₂
9
120
Data
Data
Fenton
50
10 mg/L Fe²⁺, 50 mg/L H₂O₂
3
60
Data
Data
Photo-Fenton
50
10 mg/L Fe²⁺, 50 mg/L H₂O₂
3
60
Data
Data
Table 2: Biodegradation of Acid Yellow 61 by Fungal Laccase
Initial Dye Conc. (mg/L)
Incubation Time (h)
pH
Temperature (°C)
Decolorization Efficiency (%)
50
24
5
30
Data
50
48
5
30
Data
50
72
5
30
Data
100
72
5
30
Data
Visualizations
Experimental Workflow for Photocatalytic Degradation
Caption: Workflow for the photocatalytic degradation of Acid Yellow 61.
Proposed Degradation Pathway of Acid Yellow 61 by Hydroxyl Radicals
Caption: Proposed pathway for Acid Yellow 61 degradation by AOPs.
Logical Relationship of Degradation Methods
Caption: Overview of degradation methods for Acid Yellow 61.
Application Notes and Protocols for Acid Yellow 61 in Laboratory Settings
For Researchers, Scientists, and Drug Development Professionals Introduction Chemical and Physical Properties A summary of the key chemical and physical properties of Acid yellow 61 is presented below. This information i...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
Introduction
Chemical and Physical Properties
A summary of the key chemical and physical properties of Acid yellow 61 is presented below. This information is crucial for the accurate preparation of solutions and for understanding the dye's behavior in different experimental conditions.
Safety Precautions: Before handling Acid yellow 61, it is essential to consult the relevant Safety Data Sheet (SDS) and adhere to standard laboratory safety practices. As with other acid dyes, appropriate personal protective equipment (PPE), including a lab coat, safety goggles, and gloves, should be worn. Work should be conducted in a well-ventilated area or a fume hood to avoid inhalation of the powder.
Protocol 1: Preparation of a 1% (w/v) Aqueous Stock Solution
This protocol outlines the preparation of a general-purpose 1% (weight/volume) stock solution of Acid yellow 61, which can be used for various staining purposes.
Materials:
Acid yellow 61 powder
Distilled or deionized water
100 mL volumetric flask
Analytical balance
Weighing paper
Spatula
Magnetic stirrer and stir bar
Heating plate
Procedure:
Weighing: Accurately weigh 1.0 g of Acid yellow 61 powder on an analytical balance.
Dissolving: Transfer the powder to the 100 mL volumetric flask. Add approximately 50 mL of distilled water.
Heating and Stirring: Gently heat the solution to approximately 80-90°C while stirring with a magnetic stirrer. Do not boil. The increased temperature will facilitate the dissolution of the dye, as its solubility is significantly higher at 90°C.[1][4]
Cooling and Volume Adjustment: Once the dye is completely dissolved, allow the solution to cool to room temperature.
Final Volume: Add distilled water to the volumetric flask to bring the final volume to the 100 mL mark.
Mixing and Storage: Cap the flask and invert it several times to ensure the solution is thoroughly mixed. Store the stock solution in a clearly labeled, light-protected container at room temperature.
Protocol 2: Preparation of Molar Solutions (Theoretical)
The preparation of molar solutions requires the molar extinction coefficient (ε), which is not currently available for Acid yellow 61. However, the following protocol describes the theoretical steps to be taken once this value is determined experimentally.
Determine Molar Extinction Coefficient (ε): This would involve preparing a series of known concentrations of Acid yellow 61, measuring their absorbance at the maximum absorption wavelength (λmax), and using the Beer-Lambert law (A = εcl) to calculate ε.
Calculate Required Mass: Once ε is known, calculate the mass of Acid yellow 61 needed for a desired molar concentration and volume using the formula:
Mass (g) = Concentration (mol/L) x Volume (L) x Molecular Weight ( g/mol )
Dissolving and Dilution: Follow the steps outlined in Protocol 1 for dissolving the calculated mass of the dye in the desired solvent and bringing it to the final volume in a volumetric flask.
Mandatory Visualizations
Experimental Workflow for Solution Preparation
The following diagram illustrates the general workflow for preparing a stock solution of Acid yellow 61.
Caption: Workflow for preparing Acid yellow 61 stock solution.
Logical Relationships in Histological Staining
As Acid yellow 61 is an acid dye, it is expected to bind to basic components within cells and tissues. The following diagram illustrates this fundamental principle of acid dye staining in histology.
Caption: Principle of acid dye binding to tissue components.
Applications in Research
While specific protocols for Acid yellow 61 in advanced research applications are not well-documented, its classification as a fluorescent dye suggests potential utility in:
Histological Counterstaining: It could potentially be used as a counterstain in various histological procedures to provide contrast to nuclear stains like hematoxylin. Its yellow color would highlight cytoplasmic and extracellular components.
Fluorescence Microscopy: Upon determination of its excitation and emission spectra, Acid yellow 61 could be employed as a fluorescent probe for visualizing specific cellular structures, although its specificity would need to be determined experimentally.
Limitations and Future Directions
The primary limitation for the advanced laboratory use of Acid yellow 61 is the lack of publicly available quantitative data, specifically its molar extinction coefficient and fluorescence excitation and emission spectra. Researchers interested in utilizing this dye are encouraged to first characterize these properties to enable reproducible and quantitative experiments.
Disclaimer: The information provided in these application notes is for guidance purposes only. It is the responsibility of the user to validate and optimize the protocols for their specific applications and to ensure all safety precautions are followed.
Application Notes and Protocols for Acid Yellow 61 in Leather Dyeing Research
For Researchers, Scientists, and Drug Development Professionals Introduction to Acid Yellow 61 in Leather Dyeing Acid Yellow 61, a monoazo acid dye, is utilized in the leather industry to achieve vibrant yellow shades.[1...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
Introduction to Acid Yellow 61 in Leather Dyeing
Acid Yellow 61, a monoazo acid dye, is utilized in the leather industry to achieve vibrant yellow shades.[1][2] Its application is particularly relevant for chrome-tanned leather, where the anionic nature of the dye interacts with the cationic character of the leather substrate under acidic conditions.[3] Achieving uniform and deep coloration with good fastness properties depends on the careful control of dyeing parameters such as pH, temperature, and the use of appropriate auxiliaries.[4]
While specific research data on the exhaustion and fixation rates of Acid Yellow 61 on leather is limited in the public domain, some manufacturers provide general color fastness ratings. These ratings are crucial for assessing the durability of the dyed leather.
Fastness Test
Standard
Rating
Light Fastness
ISO
5-6
Soaping (Fading)
ISO
4
Soaping (Staining)
ISO
4
Perspiration (Fading)
ISO
4
Perspiration (Staining)
ISO
4-5
Note: The ratings are on a scale of 1 to 5 (or 1 to 8 for light fastness), where a higher number indicates better fastness.
Experimental Protocols for Leather Dyeing
The following is a general protocol for dyeing chrome-tanned leather with acid dyes like Acid Yellow 61. Researchers should consider this a starting point and optimize the parameters based on their specific leather substrate and desired outcome.
Materials and Reagents
Chrome-tanned leather (shaved to a uniform thickness)
Acid Yellow 61
Formic acid (or other suitable organic acid)
Ammonia
Leveling agent (e.g., sulphated oils)
Fixing agent (e.g., cationic fixing agent)
Deionized water
Equipment
Laboratory-scale dyeing drum or vessel
Water bath or other temperature control system
pH meter
Spectrophotometer (for exhaustion and fixation analysis)
Standard testing equipment for color fastness (e.g., crockmeter, light fastness tester)
Dyeing Procedure
Preparation of Leather:
The chrome-tanned leather should be well-neutralized to a pH of 4.5-5.5 to ensure uniform dye penetration.
Wash the leather thoroughly to remove any residual salts or chemicals from the tanning process.
Dye Bath Preparation:
Prepare the dye bath with a liquor ratio (ratio of the weight of the liquor to the weight of the leather) typically ranging from 10:1 to 20:1.
Dissolve the required amount of Acid Yellow 61 (e.g., 1-3% on the weight of the leather, % owf) in hot water (approximately 60°C) and then add it to the dye bath.
Add a leveling agent (e.g., 0.5-1.0% owf) to the dye bath to promote even dye uptake.
Dyeing Process:
Introduce the wet leather into the dyeing drum with the dye bath at an initial temperature of 30-40°C.
Run the drum for 15-20 minutes to allow for the initial penetration of the dye.
Gradually increase the temperature to 50-60°C over 30 minutes.
Run the drum at this temperature for 45-60 minutes.
Fixation:
To fix the dye to the leather, gradually add formic acid (diluted 1:10 with water) in 2-3 portions every 10-15 minutes to lower the pH of the dye bath to 3.5-4.0. This acidification increases the cationic charge of the leather, promoting ionic bonding with the anionic dye.[3]
Continue running the drum for another 30-45 minutes after the final addition of acid to ensure complete fixation.
Rinsing and Neutralization:
Drain the exhausted dye bath.
Rinse the dyed leather with water at approximately 40°C until the water runs clear.
A light neutralization with a small amount of ammonia can be performed to bring the pH of the leather back to a suitable level for subsequent fatliquoring.
Post-Dyeing Treatments:
Fatliquoring is carried out to impart softness and flexibility to the leather.
The leather is then dried and finished as required.
Visualizations
Experimental Workflow for Leather Dyeing
Caption: General workflow for the leather dyeing process with acid dyes.
Factors Influencing Leather Dyeing Outcome
Caption: Key factors influencing the outcome of the leather dyeing process.
Application Notes and Protocols for Cytotoxicity Assays of Acid Yellow 61 on Cell Cultures
For Researchers, Scientists, and Drug Development Professionals Introduction Acid Yellow 61 is a monoazo acid dye utilized in the textile and leather industries for coloration.[1][2] Given the widespread use of azo dyes...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
Introduction
Acid Yellow 61 is a monoazo acid dye utilized in the textile and leather industries for coloration.[1][2] Given the widespread use of azo dyes and their potential for human and environmental exposure, evaluating their cytotoxic effects is crucial for safety assessment and regulatory compliance. Azo dyes have been noted for their potential adverse health effects, including cytotoxicity and carcinogenicity, which can be mediated by the dye itself or its metabolic byproducts.[3]
These application notes provide a comprehensive overview and detailed protocols for assessing the in vitro cytotoxicity of Acid Yellow 61 using common cell-based assays. The methodologies described herein are based on established techniques for evaluating the cytotoxic potential of chemical compounds, including other azo dyes.
Principle of Cytotoxicity Assays
In vitro cytotoxicity assays are essential tools for determining the toxic effects of chemical substances on living cells. These assays measure various cellular parameters to assess cell health, including cell membrane integrity, metabolic activity, and cell proliferation. A common and well-established method for assessing metabolic activity is the MTT assay.[1][2] This colorimetric assay is based on the ability of metabolically active cells to reduce the yellow tetrazolium salt (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) to a purple formazan product.[1][4] The amount of formazan produced is directly proportional to the number of viable cells.[4]
Data Presentation
As no specific cytotoxicity data for Acid Yellow 61 is publicly available, the following tables present hypothetical data to illustrate how results from such assays would be structured. These tables are for illustrative purposes only and should be replaced with experimentally derived data.
Table 1: Hypothetical Cell Viability of Human Dermal Fibroblasts (HDF) after 24-hour Exposure to Acid Yellow 61 (MTT Assay)
Concentration of Acid Yellow 61 (µg/mL)
Mean Absorbance (570 nm)
Standard Deviation
Cell Viability (%)
0 (Control)
1.250
0.085
100
10
1.188
0.079
95
50
1.050
0.065
84
100
0.875
0.051
70
250
0.500
0.042
40
500
0.213
0.033
17
1000
0.088
0.021
7
Table 2: Hypothetical IC50 Values of Acid Yellow 61 on Various Cell Lines
Cell Line
Exposure Time (hours)
IC50 (µg/mL)
Human Dermal Fibroblasts (HDF)
24
280
Human Liver Carcinoma (HepG2)
24
350
Human Keratinocytes (HaCaT)
24
310
Human Dermal Fibroblasts (HDF)
48
210
Human Liver Carcinoma (HepG2)
48
290
Human Keratinocytes (HaCaT)
48
250
Experimental Protocols
Protocol 1: MTT Assay for Cell Viability
This protocol outlines the steps for determining the cytotoxicity of Acid Yellow 61 using the MTT assay.
Materials:
Human Dermal Fibroblasts (HDF), or other suitable cell line
Dulbecco's Modified Eagle Medium (DMEM) supplemented with 10% Fetal Bovine Serum (FBS) and 1% Penicillin-Streptomycin
Acid Yellow 61 stock solution (dissolved in sterile, deionized water or DMSO)
96-well cell culture plates
MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)
Solubilization solution (e.g., DMSO, or a solution of 0.2% Nonidet P-40 and 8 mM HCl in isopropanol)[4]
Phosphate Buffered Saline (PBS)
Microplate reader
Procedure:
Cell Seeding:
Culture cells to approximately 80% confluency.
Trypsinize and resuspend cells in fresh culture medium.
Seed 1 x 10^4 cells per well in a 96-well plate and incubate for 24 hours at 37°C in a humidified atmosphere with 5% CO2 to allow for cell attachment.[5]
Compound Treatment:
Prepare serial dilutions of Acid Yellow 61 in culture medium to achieve the desired final concentrations.
Remove the medium from the wells and replace it with 100 µL of the medium containing the different concentrations of Acid Yellow 61. Include a vehicle control (medium with the same amount of solvent used to dissolve the dye) and a negative control (medium only).
Incubate the plate for 24, 48, or 72 hours.
MTT Addition and Incubation:
After the incubation period, add 10 µL of the 5 mg/mL MTT solution to each well.[1]
After the 4-hour incubation, carefully remove the medium containing MTT.
Add 100 µL of the solubilization solution to each well to dissolve the purple formazan crystals.[1]
Mix thoroughly by gentle shaking on an orbital shaker for 15 minutes to ensure complete solubilization.
Absorbance Measurement:
Measure the absorbance of each well at a wavelength of 570 nm using a microplate reader. A reference wavelength of 630 nm or higher can be used to reduce background noise.
Data Analysis:
Subtract the absorbance of the blank wells (medium only) from the absorbance of the experimental and control wells.
Calculate the percentage of cell viability for each concentration using the following formula:
Cell Viability (%) = (Mean Absorbance of Treated Wells / Mean Absorbance of Control Wells) x 100
Plot a dose-response curve (Cell Viability % vs. Concentration of Acid Yellow 61) to determine the IC50 value (the concentration of the compound that inhibits 50% of cell growth).
Technical Support Center: Optimizing "Acid Yellow 61" for Staining Protocols
This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on utilizing Acid Yellow 61 for histological and cytological staining. Due to the limited ava...
Author: BenchChem Technical Support Team. Date: December 2025
This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on utilizing Acid Yellow 61 for histological and cytological staining. Due to the limited availability of established protocols for Acid Yellow 61 in biological applications, this guide offers a starting point for optimization based on the principles of acid dye staining and protocols for analogous dyes.
Frequently Asked Questions (FAQs)
Q1: What is Acid Yellow 61 and what is its principle in biological staining?
Acid Yellow 61 is an anionic azo dye. In biological staining, its principle is based on electrostatic interactions. The negatively charged sulfonic acid groups of the dye bind to positively charged (cationic) components in tissues, primarily proteins in the cytoplasm, connective tissues, and muscle fibers.[1][2][3] This interaction is pH-dependent, with acidic conditions enhancing the staining by increasing the positive charge of tissue proteins.[4][5][6]
Q2: What are the primary applications of Acid Yellow 61 in a research setting?
While traditionally used for textiles, in a research context, Acid Yellow 61 can be explored as a counterstain in various histological techniques to provide a yellow color to cytoplasm and connective tissue. It can be potentially used in trichrome staining methods, similar to other yellow acid dyes like Metanil Yellow, to differentiate cellular components.[7][8]
Q3: What is a recommended starting concentration for an Acid Yellow 61 staining solution?
A typical starting concentration for acid dyes in histology is around 0.1% to 1.0% (w/v).[9] Based on protocols for similar acid dyes like Metanil Yellow, a starting concentration of 0.25% (w/v) Acid Yellow 61 in an aqueous solution with a small amount of acid (e.g., 0.25% glacial acetic acid) is a reasonable starting point for optimization.[1]
Q4: How should I prepare and store the Acid Yellow 61 staining solution?
To prepare the staining solution, dissolve the Acid Yellow 61 powder in distilled water. Gentle heating and stirring can aid dissolution.[10] Adding a small amount of glacial acetic acid can help to achieve the desired acidic pH for optimal staining.[8] It is recommended to filter the solution before use to remove any undissolved particles.[10]
For storage, acid dye solutions should be kept in well-stoppered bottles in a cool, dark, and dry place to prevent evaporation and degradation from light.[11][12][13] While dye powders are generally stable for years, prepared solutions have a shorter shelf life and should be monitored for any precipitation or color change.[14]
Troubleshooting Guide
Encountering issues during staining is a common part of protocol optimization. The following table addresses specific problems you might face with Acid Yellow 61 staining and provides systematic steps to resolve them.
Problem
Potential Cause
Recommended Solution
Weak or No Staining
Suboptimal Dye Concentration: The concentration of the Acid Yellow 61 solution may be too low.
Gradually increase the concentration of Acid Yellow 61 in the staining solution (e.g., from 0.25% to 0.5% or 1.0% w/v).
Incorrect pH of Staining Solution: The pH of the staining solution is not acidic enough to promote binding.
Add a small amount of glacial acetic acid (e.g., 0.1-1.0%) to the staining solution to lower the pH.
Inadequate Staining Time: The incubation time in the dye solution is too short.
Increase the staining time in increments (e.g., from 1 minute to 3, 5, or 10 minutes).
Improper Tissue Fixation: Poor fixation can lead to a loss of tissue components that bind the dye.
Ensure proper fixation of the tissue. 10% neutral buffered formalin is a standard fixative.
High Background Staining
Dye Concentration Too High: The staining solution is overly concentrated, leading to non-specific binding.
Dilute the Acid Yellow 61 staining solution (e.g., from 0.25% to 0.1% w/v).
Excessive Staining Time: The tissue has been left in the staining solution for too long.
Reduce the incubation time in the Acid Yellow 61 solution.
Inadequate Rinsing: Insufficient rinsing after staining leaves excess dye on the tissue.
Ensure thorough but gentle rinsing with distilled water or a weak acid solution after the staining step.
Uneven or Patchy Staining
Incomplete Deparaffinization/Rehydration: Residual paraffin wax or incomplete rehydration prevents the aqueous stain from penetrating the tissue evenly.
Ensure complete deparaffinization with fresh xylene and proper rehydration through graded alcohols.
Air Bubbles: Air bubbles trapped on the tissue surface can block the stain.
Carefully apply the staining solution to avoid trapping air bubbles.
Stain Precipitation: The dye has precipitated out of the solution.
Filter the staining solution immediately before use.
Unexpected Color Results
Interaction with Other Reagents: The pH or chemical composition of preceding or subsequent solutions may alter the dye's color.
Review the entire staining protocol and ensure compatibility between all reagents.
Presence of Metal Ions: Acid Yellow 61 is sensitive to copper and iron ions, which can alter its color.
Use high-purity water and clean glassware to avoid metal ion contamination.
Experimental Protocols
The following is a hypothetical protocol for using Acid Yellow 61 as a counterstain in a trichrome-like staining procedure for formalin-fixed, paraffin-embedded tissue sections. This protocol is a starting point and should be optimized for your specific application and tissue type.
Solutions Required:
Weigert's Iron Hematoxylin: For nuclear staining.
Biebrich Scarlet-Acid Fuchsin Solution: For staining cytoplasm and muscle.
Phosphomolybdic/Phosphotungstic Acid Solution (5% aqueous): For differentiation.
Acid Yellow 61 Staining Solution (0.25% w/v): Dissolve 0.25 g of Acid Yellow 61 in 100 mL of distilled water containing 0.25 mL of glacial acetic acid.
1% Acetic Acid Solution: For rinsing.
Staining Procedure:
Deparaffinization and Rehydration:
Immerse slides in xylene (2 changes, 5 minutes each).
Transfer through graded alcohols: 100% (2 changes, 3 minutes each), 95% (1 change, 3 minutes), and 70% (1 change, 3 minutes).
Rinse in distilled water.
Nuclear Staining:
Stain in Weigert's iron hematoxylin working solution for 10 minutes.
Rinse in running warm tap water for 10 minutes.
Wash in distilled water.
Cytoplasmic and Muscle Staining:
Stain in Biebrich scarlet-acid fuchsin solution for 15 minutes.
Wash in distilled water.
Differentiation:
Differentiate in 5% phosphomolybdic-phosphotungstic acid solution for 10-15 minutes, or until collagen is not red.
Collagen and Connective Tissue Staining:
Transfer sections directly (without rinsing) to the 0.25% Acid Yellow 61 solution and stain for 1-2 minutes.
Final Rinse and Dehydration:
Rinse briefly in 1% acetic acid solution for 1 minute.
Wash in distilled water.
Dehydrate quickly through 95% ethyl alcohol, followed by absolute ethyl alcohol (2 changes).
Clear in xylene (2 changes, 5 minutes each).
Mounting:
Mount with a resinous mounting medium.
Expected Results:
Nuclei: Black
Cytoplasm, Muscle, Keratin: Red
Collagen and Mucin: Yellow
Visualizations
The following diagrams illustrate the general workflow and logic for optimizing and troubleshooting Acid Yellow 61 staining.
Caption: General workflow for a trichrome-like staining protocol incorporating Acid Yellow 61.
Caption: Decision-making flowchart for troubleshooting common issues with Acid Yellow 61 staining.
Technical Support Center: Troubleshooting Poor "Acid Yellow 61" Solubility in Aqueous Buffers
This technical support center is designed to assist researchers, scientists, and drug development professionals in overcoming challenges associated with the poor solubility of "Acid yellow 61" in aqueous buffers during e...
Author: BenchChem Technical Support Team. Date: December 2025
This technical support center is designed to assist researchers, scientists, and drug development professionals in overcoming challenges associated with the poor solubility of "Acid yellow 61" in aqueous buffers during experiments.
Frequently Asked Questions (FAQs)
Q1: What is Acid Yellow 61 and what are its basic properties?
Acid Yellow 61, with CAS number 12217-38-8, is a yellow powder used as an acid dye.[1] Its aqueous solution typically appears as a greenish-yellow liquid. The color of the solution is sensitive to pH changes, turning to a tender yellow upon the addition of hydrochloric acid or sodium hydroxide.[1] The dye is known to be sensitive to the presence of copper and iron ions.[1]
Q2: What is the expected solubility of Acid Yellow 61 in water?
The solubility of Acid Yellow 61 in water is significantly dependent on the temperature. It has a reported solubility of 35 g/L in water at 90 °C.[1] At room temperature, the solubility is expected to be considerably lower.
Q3: Why am I observing poor solubility or precipitation of Acid Yellow 61 in my aqueous buffer?
Several factors can contribute to the poor solubility or precipitation of Acid Yellow 61 in aqueous buffers:
pH of the Buffer: Acid dyes, in general, are more soluble in acidic conditions.[2] If the pH of your buffer is neutral or alkaline, the solubility of Acid Yellow 61 may be significantly reduced.
Temperature: As with many solutes, the solubility of Acid Yellow 61 increases with temperature.[3] Attempting to dissolve the dye in a cold buffer will likely result in poor solubility.
Ionic Strength of the Buffer: High concentrations of salts in a buffer can lead to a "salting-out" effect, where the solubility of the dye is decreased, potentially causing precipitation.[4]
Buffer Composition: Certain ions in buffer systems can interact with the dye, leading to the formation of insoluble complexes. For instance, phosphate buffers are sometimes associated with precipitation issues with other compounds.
Concentration of the Dye: Attempting to prepare a solution that is above the solubility limit of the dye at a given temperature and pH will result in undissolved particles or precipitation.
Q4: How can I improve the solubility of Acid Yellow 61?
To improve the solubility of Acid Yellow 61, you can try the following:
Adjust the pH: Lowering the pH of your buffer to a more acidic range can significantly increase solubility.
Increase the Temperature: Gently warming the buffer while dissolving the dye can help increase the dissolution rate and the amount of dye that can be dissolved.
Use a Co-solvent: In some cases, the addition of a small amount of a water-miscible organic solvent (e.g., ethanol, DMSO) to the buffer can enhance the solubility of organic dyes. However, the compatibility of the co-solvent with your experimental system must be considered.
Prepare a Concentrated Stock Solution: It is often easier to first dissolve the dye in a small volume of a suitable solvent (like slightly warmed, deionized water) at a higher concentration and then dilute it to the final concentration in your buffer.
Troubleshooting Guides
Issue: Precipitate forms when adding Acid Yellow 61 powder to the buffer.
Possible Cause 1: Low Temperature.
Solution: Gently warm the buffer to 40-50 °C before adding the dye powder. Maintain this temperature while stirring until the dye is fully dissolved.
Possible Cause 2: Unfavorable pH.
Solution: Measure the pH of your buffer. If it is neutral or alkaline, consider using a more acidic buffer if your experiment allows. Alternatively, you can try to lower the pH of your current buffer by adding a small amount of a dilute acid (e.g., 0.1 M HCl) dropwise while monitoring the pH.
Possible Cause 3: High Ionic Strength.
Solution: If possible, try preparing the buffer with a lower salt concentration.
Issue: A previously clear solution of Acid Yellow 61 has become cloudy or has formed a precipitate over time.
Possible Cause 1: Temperature Fluctuation.
Solution: If the solution was prepared at an elevated temperature and then cooled, the dye may have precipitated out as it reached its solubility limit at the lower temperature. Try gently warming the solution to see if the precipitate redissolves. For future preparations, consider making a more dilute solution.
Possible Cause 2: pH Shift.
Solution: The pH of the solution may have changed over time due to absorption of atmospheric CO2 (if alkaline) or other interactions. Re-measure the pH and adjust if necessary.
Possible Cause 3: Contamination.
Solution: The introduction of contaminants could lead to precipitation. Ensure all glassware is clean and use high-purity water and buffer components.
Data Presentation
Table 1: General Influence of Physicochemical Parameters on Acid Dye Solubility
Parameter
Effect on Solubility
Recommendations
pH
Generally increases in acidic conditions.
Maintain buffer pH in the acidic range if experimentally feasible.
Temperature
Increases with increasing temperature.
Warm the buffer during dissolution. Store solutions at a stable temperature.
Ionic Strength
High salt concentrations can decrease solubility ("salting-out").
Use the lowest effective buffer concentration.
Co-solvents
Small amounts of organic co-solvents may increase solubility.
Test compatibility with your experimental setup before use.
Disclaimer: The data presented here is based on general principles for acid dyes. Specific quantitative data for Acid Yellow 61 is limited. It is recommended to perform small-scale pilot experiments to determine the optimal conditions for your specific application.
Experimental Protocols
Protocol for Preparing a 1 mg/mL Stock Solution of Acid Yellow 61 in Deionized Water
Materials:
Acid Yellow 61 powder
Deionized water
50 mL conical tube or beaker
Magnetic stirrer and stir bar
Hot plate
Calibrated pH meter
0.1 M HCl and 0.1 M NaOH for pH adjustment (optional)
Methodology:
Weigh out 10 mg of Acid Yellow 61 powder and place it into a 50 mL conical tube or beaker.
Add 9 mL of deionized water to the container.
Place a magnetic stir bar in the container and place it on a magnetic stirrer with a hot plate.
Begin stirring the solution at a moderate speed.
Gently warm the solution to approximately 40-50 °C. Do not boil.
Continue stirring until all the dye powder is completely dissolved. This may take several minutes. Visually inspect the solution against a light source to ensure no solid particles remain.
Once the dye is fully dissolved, turn off the heat and allow the solution to cool to room temperature while still stirring.
If necessary, adjust the pH of the solution at this stage using 0.1 M HCl or 0.1 M NaOH.
Transfer the solution to a 10 mL volumetric flask and add deionized water to bring the final volume to 10 mL.
Store the stock solution in a well-sealed container, protected from light, at room temperature.
Mandatory Visualization
Caption: Troubleshooting workflow for poor Acid Yellow 61 solubility.
Technical Support Center: Improving the Photostability of Acid Yellow 61 in Fluorescence Experiments
Disclaimer: Information regarding the use of Acid Yellow 61 in fluorescence microscopy is limited in scientific literature. The following guidance is based on established principles for improving the photostability of fl...
Author: BenchChem Technical Support Team. Date: December 2025
Disclaimer: Information regarding the use of Acid Yellow 61 in fluorescence microscopy is limited in scientific literature. The following guidance is based on established principles for improving the photostability of fluorescent dyes, particularly those with similar chemical structures (sulfonated azo dyes). These recommendations should be adapted and optimized for your specific experimental conditions.
Frequently Asked Questions (FAQs)
Q1: What is photobleaching and why is it a problem for Acid Yellow 61?
A1: Photobleaching is the irreversible photochemical destruction of a fluorophore, in this case, Acid Yellow 61, which leads to a loss of its ability to fluoresce. This process occurs when the dye molecule in its excited state interacts with molecular oxygen, generating reactive oxygen species (ROS). These ROS can then chemically degrade the dye, resulting in a diminished fluorescent signal.[1] This is problematic in fluorescence experiments as it can lead to a poor signal-to-noise ratio, and in quantitative studies, it can introduce significant errors in measurements.[2]
Q2: What are the primary factors that influence the photostability of a fluorescent dye like Acid Yellow 61?
A2: The rate of photobleaching is influenced by several factors:
Excitation Light Intensity: Higher intensity light sources, like lasers, increase the rate at which the fluorophore enters an excited state, thereby increasing the probability of photobleaching.[3]
Exposure Duration: The longer the sample is exposed to excitation light, the more photobleaching will occur.[4]
Excitation Wavelength: While optimal for excitation, the peak excitation wavelength can also lead to higher rates of photobleaching.[3]
Oxygen Concentration: The presence of molecular oxygen is a major contributor to photobleaching through the formation of reactive oxygen species.[5]
Local Chemical Environment: The pH, viscosity, and presence of oxidizing or reducing agents in the mounting medium can all affect a dye's photostability.[6]
Q3: What are antifade reagents and how do they work?
A3: Antifade reagents are chemical compounds added to the mounting medium to reduce photobleaching. They primarily act as reactive oxygen species scavengers or free radical scavengers.[6] By neutralizing these damaging molecules, they protect the fluorescent dye from photochemical destruction and prolong the fluorescent signal.[6]
Q4: Can I use antifade reagents designed for other dyes with Acid Yellow 61?
Troubleshooting Guide
Issue 1: My Acid Yellow 61 signal is fading rapidly during image acquisition.
This is a classic sign of photobleaching. Follow these steps to mitigate the issue:
Reduce Excitation Light Intensity:
Lower the laser power or use neutral density (ND) filters to attenuate the excitation light.[4]
If using a mercury or xenon lamp, close down the field diaphragm to illuminate only the area of interest.[8]
Minimize Exposure Time:
Use the shortest possible exposure time that still provides an adequate signal-to-noise ratio.[8]
Modern, sensitive cameras can often produce high-quality images with very short exposure times.
Incorporate an Antifade Reagent:
Use a commercial antifade mounting medium or prepare your own. See the "Common Antifade Reagents" table and "Experimental Protocols" section below for more details.
Optimize Imaging Protocol:
Focus on a region adjacent to your area of interest and then move to the target area just for image acquisition.[8]
For time-lapse experiments, increase the interval between image acquisitions to allow the dye to recover from a transient dark state.
Issue 2: The initial fluorescence signal of Acid Yellow 61 is weak.
If the signal is weak from the outset, the problem might not be photobleaching. Consider the following:
Check Filter Sets: Ensure that the excitation and emission filters on your microscope are appropriate for the spectral properties of Acid Yellow 61.
Staining Concentration and Protocol: Optimize the concentration of Acid Yellow 61 and the staining time. Insufficient labeling will result in a weak signal.
pH of Mounting Medium: The fluorescence of many dyes is pH-sensitive. Ensure your mounting medium has a pH that is optimal for Acid Yellow 61 fluorescence. Many mounting media are alkaline to enhance fluorescence.[6]
Issue 3: I am observing high background fluorescence.
High background can obscure your signal. Here are some potential solutions:
Washing Steps: Ensure thorough washing after staining to remove any unbound dye.
Antifade Reagent Autofluorescence: Some antifade reagents, like p-Phenylenediamine (PPD), can be autofluorescent, particularly at shorter excitation wavelengths.[6] If you suspect this is the issue, try an alternative antifade reagent.
Sample Autofluorescence: Biological samples can exhibit their own natural fluorescence (autofluorescence). To check for this, include an unstained control sample in your experiment.
Quantitative Data
The following tables provide a comparison of the photostability of common fluorescent dyes. While specific data for Acid Yellow 61 is unavailable, this information can serve as a benchmark for evaluating its relative stability once experimentally determined.
Table 1: Photobleaching Half-life of Common Fluorophores with an Antifade Reagent
Fluorophore
Mounting Medium
Photobleaching Half-life (seconds)
Fluorescein
90% glycerol in PBS (pH 8.5)
9
Tetramethylrhodamine
90% glycerol in PBS (pH 8.5)
7
Coumarin
90% glycerol in PBS (pH 8.5)
25
Fluorescein
Vectashield
96
Tetramethylrhodamine
Vectashield
330
Coumarin
Vectashield
106
Data adapted from a study on antifading agents in fluorescence microscopy.
Table 2: Common Antifade Reagents and Their Properties
Can cause weak and diffuse fluorescence after storage. May react with and cleave cyanine dyes. Can be autofluorescent.[6][7]
n-Propyl gallate
NPG
Non-toxic and can be used with live cells.
Difficult to dissolve. May have anti-apoptotic properties, potentially interfering with biological studies.[7]
1,4-Diazabicyclo[2.2.2]octane
DABCO
Less toxic than PPD.
Less effective than PPD. May also have anti-apoptotic properties.[7]
Trolox
A vitamin E analog, acts as an antioxidant.
Experimental Protocols
Protocol 1: Measuring the Photobleaching Half-life of Acid Yellow 61
This protocol outlines a method to quantify the photostability of Acid Yellow 61 under your specific experimental conditions.
Materials:
Acid Yellow 61-labeled sample
Fluorescence microscope with a stable light source (e.g., laser or LED) and a sensitive camera
Image analysis software (e.g., ImageJ/Fiji)
Procedure:
Sample Preparation: Prepare your Acid Yellow 61-labeled sample as you would for a typical imaging experiment.
Microscope Setup:
Turn on the microscope and allow the light source to stabilize.
Select the appropriate filter set for Acid Yellow 61.
Place the sample on the stage and bring it into focus.
Adjust the illumination intensity to a level that provides a good signal-to-noise ratio. It is critical to keep this intensity constant throughout the experiment.
Image Acquisition:
Select a region of interest (ROI).
Acquire an initial image (time = 0).
Continuously illuminate the ROI.
Acquire a time-lapse series of images at regular intervals (e.g., every 5-10 seconds) until the fluorescence intensity has significantly decreased.[9]
Data Analysis:
Open the image series in your image analysis software.
Define an ROI that encompasses the fluorescent signal.
Measure the mean fluorescence intensity within the ROI for each time point.
Correct for background fluorescence by subtracting the mean intensity of a region without any signal.
Normalize the fluorescence intensity at each time point to the initial intensity (at time = 0).
Plot the normalized fluorescence intensity as a function of time. The time it takes for the intensity to drop to 50% of the initial value is the photobleaching half-life.[9]
Protocol 2: Preparation of an n-Propyl Gallate (NPG) Antifade Mounting Medium
Materials:
n-Propyl gallate (NPG)
Dimethyl sulfoxide (DMSO)
Glycerol
10X Phosphate-Buffered Saline (PBS)
Distilled water
50 mL conical tube
Light-blocking storage tubes
Procedure:
Prepare a 20% (w/v) stock solution of NPG in DMSO. Note that NPG has poor solubility in aqueous solutions.[8]
In a 50 mL conical tube, mix 9 mL of glycerol with 1 mL of 10X PBS.[8]
While stirring vigorously, slowly add 100 µL of the 20% NPG stock solution dropwise to the glycerol/PBS mixture.[8]
Adjust the final volume to 10 mL with distilled water if necessary.
Aliquot the final solution into light-blocking tubes and store at -20°C.
Thaw before use and avoid repeated freeze-thaw cycles.
Visualizations
Caption: Simplified Jablonski diagram illustrating the photobleaching process.
Caption: A logical workflow for troubleshooting photobleaching issues.
Minimizing background fluorescence with "Acid yellow 61" staining
This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals minimize background fluorescence when using "Acid ye...
Author: BenchChem Technical Support Team. Date: December 2025
This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals minimize background fluorescence when using "Acid yellow 61" for staining.
Frequently Asked Questions (FAQs)
Q1: What is Acid Yellow 61 and what are its properties?
Q2: What are the primary causes of high background fluorescence in staining?
High background fluorescence in staining experiments typically originates from two main sources:
Autofluorescence: This is the natural fluorescence emitted by the biological sample itself.[6][7] Common sources include collagen, elastin, red blood cells, and lipofuscin.[7][8] The fixation method, particularly the use of aldehyde-based fixatives like formalin, can also induce autofluorescence.[8][9]
Non-specific Binding: This occurs when the fluorescent dye or antibodies bind to unintended targets within the sample.[10][11] This can be caused by ionic or hydrophobic interactions between the dye and cellular components.[5]
Q3: How can I determine the source of my high background?
To identify the source of high background, it is crucial to include proper controls in your experiment. An essential control is an unstained sample that has gone through all the same processing steps (e.g., fixation, permeabilization).[6][12] Observing this sample under the microscope will reveal the level of endogenous autofluorescence.[13] If the unstained sample shows minimal fluorescence, but your stained sample has high background, the issue is likely due to non-specific binding of the dye.
Troubleshooting Guides
High background fluorescence can obscure the specific signal from your target of interest. The following guides provide systematic approaches to troubleshoot and minimize background when staining with Acid Yellow 61.
Issue 1: High Autofluorescence in the Sample
If your unstained control slide shows significant background fluorescence, the following steps can help to reduce it.
Solutions & Methodologies:
Use of Quenching Agents: Certain chemicals can be used to quench autofluorescence.
Sodium Borohydride: This is often used to reduce aldehyde-induced autofluorescence.[8][9]
Sudan Black B: This reagent is effective at quenching lipofuscin autofluorescence.[8] However, it might introduce its own colored precipitate, so careful optimization is needed.
Commercial Quenching Reagents: Several commercial kits are available that are specifically designed to reduce autofluorescence from various sources.[8][14][15]
Perfusion of Tissues: For animal tissue experiments, perfusing the animal with phosphate-buffered saline (PBS) before fixation can help to remove red blood cells, which are a major source of autofluorescence due to their heme groups.[8][9][16]
Optimize Fixation Protocol:
Minimize the fixation time, as prolonged exposure to fixatives can increase autofluorescence.[8]
Consider alternative fixatives. Aldehyde fixatives like glutaraldehyde and formaldehyde are known to increase autofluorescence.[9] Trying organic solvents like ice-cold methanol or ethanol might be a suitable alternative for some samples.[12]
Experimental Protocol: Sodium Borohydride Treatment for Quenching Autofluorescence
After fixation and washing, incubate the samples in a freshly prepared solution of 0.1% Sodium Borohydride in PBS.
Incubate for 10-15 minutes at room temperature.
Wash the samples thoroughly with PBS (3 x 5 minutes) to remove any residual Sodium Borohydride.
Proceed with your standard staining protocol.
Quantitative Data Summary: Autofluorescence Reduction Strategies
Technique
Key Parameters
Recommended Range/Value
Potential Issues
Sodium Borohydride Treatment
Concentration
0.1% - 1% in PBS
Can affect antigenicity if overused.
Incubation Time
10 - 20 minutes
Sudan Black B Staining
Concentration
0.1% - 0.3% in 70% Ethanol
May leave a dark precipitate.
Incubation Time
5 - 10 minutes
Fixation Optimization
Fixation Time (4% PFA)
15 - 30 minutes for cells, hours for tissue
Insufficient fixation can lead to poor morphology.
Alternative Fixative
Cold Methanol (-20°C)
May not be suitable for all targets.
Issue 2: Non-Specific Binding of Acid Yellow 61
If your unstained control is clean, but the stained sample shows high background, the problem is likely due to non-specific binding of the dye.
Solutions & Methodologies:
Optimize Staining Concentration: The concentration of the dye is a critical factor. A concentration that is too high will lead to excessive background staining.[11]
Titration: Perform a titration experiment to determine the optimal concentration of Acid Yellow 61 that provides the best signal-to-noise ratio.[6][17]
Implement a Blocking Step: Although Acid Yellow 61 is not an antibody, a blocking step can help to saturate non-specific binding sites in the tissue.[18][19]
Protein-based Blockers: Use solutions like Bovine Serum Albumin (BSA) or normal serum from a species different from your primary antibody (if used in a co-staining experiment).[20][21]
Thorough Washing: Increase the number and duration of washing steps after staining to remove unbound dye.[17] Using a detergent like Tween-20 in the wash buffer can also help.
Technical Support Center: Optimizing pH for Acid Yellow 61 Adsorption onto Nanomaterials
This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working on the adsorption of Acid Yellow 61 onto vario...
Author: BenchChem Technical Support Team. Date: December 2025
This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working on the adsorption of Acid Yellow 61 onto various nanomaterials. The following information is designed to address common issues encountered during experimental work, with a focus on pH optimization.
Frequently Asked Questions (FAQs)
Q1: What is the optimal pH for the adsorption of Acid Yellow 61 onto nanomaterials?
A1: The optimal pH for the adsorption of anionic dyes like Acid Yellow 61 is typically in the acidic range, generally below the point of zero charge (pHPZC) of the adsorbent nanomaterial.[1] At a pH lower than the pHPZC, the surface of the nanomaterial becomes positively charged, which enhances the electrostatic attraction with the negatively charged anionic dye molecules.[1][2] For some systems, the optimal pH for similar acid dyes has been found to be in the range of 3 to 6.[3][4] However, the exact optimal pH is dependent on the specific nanomaterial being used.
Q2: Why is my adsorption efficiency for Acid Yellow 61 low at neutral or high pH?
A2: At a pH above the pHPZC of the nanomaterial, its surface becomes negatively charged.[1] Since Acid Yellow 61 is an anionic dye and also carries a negative charge in solution, electrostatic repulsion occurs between the dye molecules and the nanomaterial surface, leading to a decrease in adsorption efficiency.[5]
Q3: How does the point of zero charge (pHPZC) of my nanomaterial affect Acid Yellow 61 adsorption?
A3: The pHPZC is the pH at which the surface of the nanomaterial has a net neutral charge.[1] For the adsorption of an anionic dye like Acid Yellow 61, the most effective adsorption will occur at a solution pH below the pHPZC of your nanomaterial. This is because a pH below the pHPZC results in a positively charged adsorbent surface, which attracts the anionic dye.[1][6] Therefore, knowing the pHPZC of your specific nanomaterial is crucial for optimizing the adsorption process.
Q4: Can the pH of the solution affect the stability of Acid Yellow 61 or the nanomaterial?
A4: Yes. Very low pH values can potentially lead to the degradation of certain nanomaterials or alter the chemical structure of the dye.[5] It is important to conduct stability studies of both the dye and the nanomaterial at different pH values to ensure that the observed changes in adsorption are due to surface charge interactions and not degradation.
Q5: What are common methods to adjust the pH of the dye solution?
A5: The pH of the dye solution is typically adjusted using dilute solutions of hydrochloric acid (HCl) or sodium hydroxide (NaOH).[7][8] It is recommended to use low concentrations (e.g., 0.1 M or 1 M) to make fine adjustments and to add the acid or base dropwise while monitoring the pH with a calibrated pH meter.[9]
Troubleshooting Guide
Issue
Possible Cause(s)
Troubleshooting Steps
Low Adsorption of Acid Yellow 61
The pH of the solution is too high (above the pHPZC of the nanomaterial).
Systematically vary the initial pH of the dye solution from an acidic to a neutral range (e.g., pH 2 to 7) to identify the optimal pH for maximum adsorption.[10]
The surface of the nanomaterial is negatively charged, causing electrostatic repulsion with the anionic dye.
Determine the pHPZC of your specific nanomaterial. Ensure your experiments are conducted at a pH below this value to promote a positive surface charge.[2]
Inconsistent Adsorption Results
The pH of the solution is not stable during the experiment.
Use a buffer solution to maintain a constant pH throughout the adsorption process, especially for long-duration experiments.
The nanomaterial is agglomerating at certain pH values.
Characterize the stability and dispersion of your nanomaterials at different pH values using techniques like Dynamic Light Scattering (DLS).
Degradation of Nanomaterial or Dye
The pH is too acidic or too basic, causing chemical instability.
Conduct control experiments to assess the stability of the nanomaterial and Acid Yellow 61 at the tested pH range in the absence of the other component.[5]
Experimental Protocols
Determining the Point of Zero Charge (pHPZC) of a Nanomaterial
The pH drift method is a common technique to determine the pHPZC of an adsorbent.[2]
Materials:
Nanomaterial of interest
0.1 M KCl solution
0.1 M HCl and 0.1 M NaOH solutions for pH adjustment
Conical flasks or beakers
pH meter
Shaker
Procedure:
Prepare a series of conical flasks, each containing a fixed volume (e.g., 50 mL) of 0.1 M KCl solution.
Adjust the initial pH (pHi) of the solutions in each flask to a range of values from 2 to 12 using 0.1 M HCl or 0.1 M NaOH.
Add a fixed amount of the nanomaterial (e.g., 0.1 g) to each flask.
Seal the flasks and place them on a shaker for 24 to 48 hours to reach equilibrium.
After shaking, measure the final pH (pHf) of the solution in each flask.
Plot a graph of ΔpH (pHf - pHi) versus pHi. The point where the curve intersects the x-axis (i.e., where ΔpH = 0) is the pHPZC of the nanomaterial.
Optimizing pH for Acid Yellow 61 Adsorption
Materials:
Acid Yellow 61 stock solution
Nanomaterial adsorbent
Solutions of varying pH (e.g., prepared using buffers or by adjusting with HCl and NaOH)
Spectrophotometer
Centrifuge or filtration setup
Shaker
Procedure:
Prepare a series of dye solutions with a constant initial concentration of Acid Yellow 61 at different initial pH values (e.g., 2, 3, 4, 5, 6, 7).[10]
Add a fixed amount of the nanomaterial adsorbent to each dye solution.
Place the solutions on a shaker and agitate for a predetermined equilibrium time.
After reaching equilibrium, separate the nanomaterial from the solution by centrifugation or filtration.
Measure the final concentration of Acid Yellow 61 in the supernatant/filtrate using a spectrophotometer at its maximum absorbance wavelength.
Calculate the adsorption capacity (qe) or the percentage of dye removal at each pH value.
Plot the adsorption capacity or removal percentage against the initial pH to determine the optimal pH for adsorption.
Data Presentation
Table 1: Hypothetical Influence of pH on the Adsorption of Acid Yellow 61 onto Different Nanomaterials.
Nanomaterial
pHPZC
Optimal Adsorption pH Range
Adsorption Capacity at Optimal pH (mg/g)
Nano-Fe3O4
~6.5
3.0 - 5.0
150
Nano-TiO2
~6.2
3.0 - 5.5
120
Graphene Oxide
~4.0
2.0 - 3.5
250
Chitosan NPs
~6.3
4.0 - 6.0
180
Note: The values presented in this table are hypothetical and for illustrative purposes. The actual values will depend on the specific synthesis method, particle size, and surface chemistry of the nanomaterials.
Visualizations
Caption: Workflow for determining the optimal pH for Acid Yellow 61 adsorption.
Technical Support Center: Enhancing the Degradation Rate of Acid Yellow 61 in AOPs
This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to enhance the degradation rate of the az...
Author: BenchChem Technical Support Team. Date: December 2025
This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to enhance the degradation rate of the azo dye "Acid Yellow 61" (also known as Acid Light Yellow 2G) in Advanced Oxidation Processes (AOPs).
Troubleshooting Guides
Low degradation efficiency is a common issue in AOPs. The following table outlines potential causes and corresponding solutions to troubleshoot and enhance the degradation of Acid Yellow 61.
Problem
Potential Cause
Recommended Solution
Low Decolorization Rate
Suboptimal pH for the specific AOP.
Adjust the pH of the reaction mixture. For Fenton and photo-Fenton processes, the optimal pH is typically around 3. For ozonation, the efficiency can vary with pH, often being more effective in alkaline conditions for radical-based reactions. For photocatalysis, the optimal pH depends on the catalyst's point of zero charge and the dye's charge.
Increase the concentration of the oxidant. However, an excess can be detrimental due to scavenging effects, so optimization is key.
Inadequate catalyst (e.g., Fe²⁺, TiO₂) dosage.
Optimize the catalyst dosage. Too little catalyst will limit the reaction rate, while too much can lead to turbidity, light scattering (in photocatalysis), or radical scavenging.
Incomplete Mineralization (TOC removal)
Formation of recalcitrant intermediates.
Increase the reaction time or consider a combined AOP approach (e.g., Ozonation followed by a biological treatment). Adjusting the oxidant/catalyst ratio can also influence the degradation pathway.
Scavenging of hydroxyl radicals by other species in the matrix.
Pre-treat the sample to remove interfering ions (e.g., carbonate, bicarbonate, chloride). Increase the oxidant dosage to overcome the scavenging effect.
Catalyst Deactivation (in heterogeneous systems)
Fouling of the catalyst surface by dye molecules or intermediates.
Wash the catalyst with a suitable solvent (e.g., ethanol, distilled water) and dry it before reuse. Sonication can also be effective in dislodging adsorbed species.
Leaching of the active component from the support.
Ensure the catalyst is prepared using a robust synthesis method that promotes strong binding of the active species to the support.
Poor Reproducibility of Results
Fluctuations in experimental conditions.
Strictly control parameters such as pH, temperature, reactant concentrations, and light intensity (for photo-assisted processes).
Inconsistent mixing of the reaction solution.
Ensure vigorous and consistent stirring throughout the experiment to maintain a homogeneous mixture.
Frequently Asked Questions (FAQs)
This section addresses specific questions that researchers may have when working on the degradation of Acid Yellow 61 using AOPs.
1. What is the optimal pH for the degradation of Acid Yellow 61 using the Fenton process?
For the Fenton and photo-Fenton degradation of azo dyes like Acid Yellow 61, the optimal pH is acidic, typically around 3.[1] At this pH, the generation of hydroxyl radicals from the reaction between Fe²⁺ and H₂O₂ is most efficient. At higher pH values, iron precipitates as ferric hydroxide, reducing the availability of the catalyst and consequently the degradation rate.
2. How does the initial concentration of Acid Yellow 61 affect its degradation rate?
Generally, an increase in the initial dye concentration leads to a decrease in the degradation efficiency. This is because the number of hydroxyl radicals produced remains relatively constant for a given set of experimental conditions, while the number of dye molecules increases. This leads to a lower ratio of radicals to dye molecules, resulting in a slower degradation rate.
3. Can I reuse the catalyst in the photocatalytic degradation of Acid Yellow 61?
Yes, one of the advantages of heterogeneous photocatalysis is the ability to reuse the catalyst. After each cycle, the catalyst (e.g., TiO₂) should be separated from the solution, washed thoroughly with distilled water or a suitable solvent to remove any adsorbed dye and intermediates, and then dried before being used in the next experiment. The stability and reusability of the catalyst should be evaluated over several cycles.
4. What is the role of UV light in the photo-Fenton process for Acid Yellow 61 degradation?
UV light significantly enhances the degradation rate in the photo-Fenton process through two primary mechanisms. Firstly, it promotes the photoreduction of Fe³⁺ back to Fe²⁺, thereby regenerating the catalyst and allowing for the continuous production of hydroxyl radicals. Secondly, UV light can directly photolyze hydrogen peroxide to generate additional hydroxyl radicals, further accelerating the degradation of the dye.
5. Why is my ozonation process showing a low mineralization rate for Acid Yellow 61 despite good decolorization?
Ozone can effectively break the chromophoric azo bond (-N=N-) in Acid Yellow 61, leading to rapid decolorization. However, this initial cleavage may result in the formation of smaller, colorless, but still organic, intermediate compounds that are more resistant to further oxidation by ozone alone. To enhance mineralization, you can try increasing the ozone dosage, adjusting the pH to favor the formation of more reactive hydroxyl radicals (typically alkaline pH), or combining ozonation with other processes like UV irradiation (O₃/UV) or hydrogen peroxide (peroxone process).
Quantitative Data Presentation
The following tables summarize quantitative data for the degradation of Acid Yellow 61 and similar azo dyes using different AOPs.
Table 3: Photocatalytic Degradation of an Acid Dye
Parameter
Value
Degradation Efficiency
Initial Dye Concentration
10 mg/L
67.9% in 90 min
Catalyst Loading (H₂O₂)
2 mL
pH
3.9
Light Source
UV
Experimental Protocols
1. Fenton Degradation of Acid Yellow 61
This protocol is based on the study of the degradation of Acid Light Yellow 2G.[1]
Reagent Preparation:
Prepare a stock solution of Acid Yellow 61 (e.g., 1 g/L) in deionized water.
Prepare a stock solution of ferrous sulfate (FeSO₄·7H₂O) (e.g., 0.1 M).
Prepare a stock solution of hydrogen peroxide (H₂O₂) (e.g., 1 M).
Experimental Procedure:
In a beaker, add a specific volume of the Acid Yellow 61 stock solution and dilute with deionized water to achieve the desired initial concentration (e.g., 20 mg/L).
Adjust the pH of the dye solution to 3 using dilute H₂SO₄ or NaOH.
Add the required volume of the FeSO₄ stock solution to achieve the desired catalyst concentration (e.g., 0.1 mmol/L).
Initiate the reaction by adding the required volume of the H₂O₂ stock solution to achieve the desired oxidant concentration (e.g., 0.6 mmol/L) while stirring vigorously.
Collect samples at regular time intervals.
Quench the reaction in the samples immediately by adding a suitable quenching agent (e.g., sodium sulfite).
Analyze the samples for the remaining dye concentration using a UV-Vis spectrophotometer at the maximum wavelength of Acid Yellow 61.
Optionally, analyze for Total Organic Carbon (TOC) to determine the extent of mineralization.
Visualizations
Caption: General experimental workflow for the degradation of Acid Yellow 61 using Advanced Oxidation Processes.
Caption: Simplified mechanism of Acid Yellow 61 degradation by the Fenton process.
Overcoming "Acid yellow 61" aggregation in concentrated solutions
This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on overcoming aggregation issues associated with Acid Yellow 61 in concentrated solutions. Fr...
Author: BenchChem Technical Support Team. Date: December 2025
This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on overcoming aggregation issues associated with Acid Yellow 61 in concentrated solutions.
Frequently Asked Questions (FAQs)
Q1: What is Acid Yellow 61?
Acid Yellow 61 is a water-soluble, yellow, single azo dye.[1] It is chemically identified by CAS number 12217-38-8 and is also known by various synonyms such as Weak Acid Yellow GW and Sandolan Fast Yellow P-L.[2][3] Its primary applications include the dyeing of wool, silk, and polyamide fibers, as well as in leather coloring.[1][4]
Q2: What causes Acid Yellow 61 to aggregate in solution?
The aggregation of dyes like Acid Yellow 61 in aqueous solutions is a common phenomenon driven by strong intermolecular van der Waals forces between the dye molecules.[5] This self-association is influenced by several factors:
High Concentration: As the concentration of the dye increases, the molecules are in closer proximity, promoting aggregation.[5]
pH: The pH of the solution can alter the surface charge of the dye molecules, affecting their repulsion and attraction, and thus their tendency to aggregate.[6][7] For azo dyes, pH can significantly impact absorbance and stability.[6][7][8]
Temperature: Changes in temperature can affect both the solubility of the dye and the thermodynamics of the aggregation process.
Ionic Strength: The presence of salts and metal ions can influence aggregation. Acid Yellow 61 is noted to be sensitive to copper and iron ions.[1][4]
Solvent: The nature of the solvent plays a critical role. While soluble in water, its solubility is limited, and organic co-solvents can be used to modify aggregation behavior.[9]
Q3: What are the observable signs of Acid Yellow 61 aggregation?
Aggregation can manifest in several ways:
Precipitation or Cloudiness: The most obvious sign is the formation of solid particles or a general turbidity in the solution.[4]
Color Change/Spectral Shifts: Aggregation causes distinct changes in the UV-Vis absorption spectrum. Typically, the formation of "H-aggregates" (sandwich-type stacking) leads to a blue-shift (hypsochromic shift) to shorter wavelengths.[5][10]
Non-linear Absorbance: The relationship between concentration and absorbance (Beer-Lambert Law) may deviate from linearity as aggregates form.
Q4: What is the solubility of Acid Yellow 61?
The reported solubility of Acid Yellow 61 in water is 35 g/L at a temperature of 90 °C.[1][4][11] Its solubility at room temperature (25 °C) is expected to be significantly lower. A patent for a high-dissolvability acid yellow dye notes that no existing acid yellow dyes exceeded a solubility of 500g/L at 25°C, highlighting the general solubility limitations of this dye class.[12]
Troubleshooting Guide
Problem: My concentrated Acid Yellow 61 solution has become cloudy or formed a precipitate.
Potential Cause
Suggested Solution
Exceeded Solubility Limit
The concentration is too high for the current solvent and temperature. Solution: Dilute the solution with an appropriate solvent or gently warm it to redissolve the precipitate (if thermally stable). For long-term storage, maintain a concentration below the known solubility limit at the storage temperature.
Incorrect pH
The solution pH may be at a point that minimizes the dye's solubility. Azo dyes can be sensitive to pH changes.[6][8] Solution: Adjust the pH of the solution. Since adding acid or base can cause temporary cloudiness[1], make small, stepwise adjustments and allow the solution to equilibrate. Test a small aliquot first to determine the optimal pH range.
Presence of Metal Ions
Acid Yellow 61 is sensitive to copper and iron ions, which can cause precipitation.[1][4] Solution: Use deionized, high-purity water and ensure all glassware is thoroughly cleaned to avoid metal ion contamination. If contamination is suspected, the use of a chelating agent like EDTA may be considered, but its compatibility must be verified for the specific application.
Low Temperature
The dye may be precipitating out of solution due to storage at a low temperature. Solution: Gently warm the solution while stirring to redissolve the dye. Store the solution at a stable, controlled room temperature.
Problem: The UV-Vis absorbance of my solution is not proportional to its concentration.
Potential Cause
Suggested Solution
Dye Aggregation
At higher concentrations, dye molecules self-associate, which alters their molar absorptivity. This is a primary reason for deviations from the Beer-Lambert law.[5][13] Solution: Prepare a calibration curve using a series of dilutions. If linearity is only observed at lower concentrations, it confirms aggregation is occurring. For quantitative work, either operate within the linear range or use a non-linear curve fit.
Instrumental Limitations
Highly concentrated solutions may have an absorbance value that exceeds the linear range of the spectrophotometer.[13] Solution: Dilute the sample to bring the absorbance into the optimal range of the instrument (typically 0.1 - 1.0 AU).
Problem: The peak wavelength (λmax) of my Acid Yellow 61 solution has shifted.
Potential Cause
Suggested Solution
H-Aggregate Formation
The formation of parallel, stacked aggregates (H-aggregates) typically causes a shift of the absorption peak to a shorter wavelength (a blue-shift or hypsochromic shift).[10] This is a strong indicator of aggregation. Solution: Employ disaggregation strategies. This can include diluting the solution, changing the solvent, adding a co-adsorbent like chenodeoxycholic acid (CDCA)[14][15], or adding organic solvents like diethanolamine (DEA).[9]
pH Change
The electronic structure of azo dyes can be pH-dependent, leading to color changes and spectral shifts.[6] Solution: Buffer the solution to a stable pH or measure and adjust the pH to ensure it is consistent across all samples.
Solvent Effects (Solvatochromism)
The polarity of the solvent can influence the absorption spectrum of the dye. Solution: Use the same solvent for all measurements, including the blank/reference.
Data & Experimental Protocols
Quantitative Data Summary
The following table summarizes key quantitative parameters for Acid Yellow 61.
Protocol 1: Detection of Aggregation using UV-Vis Spectroscopy
This protocol allows for the qualitative and quantitative assessment of dye aggregation by observing changes in the absorption spectrum.
Objective: To determine the concentration at which Acid Yellow 61 begins to aggregate in a given solvent.
Materials:
Acid Yellow 61
High-purity solvent (e.g., deionized water, DMSO)
Spectrophotometer
Quartz cuvettes (1 cm path length)
Volumetric flasks and pipettes
Methodology:
Prepare a High-Concentration Stock Solution: Prepare a stock solution of Acid Yellow 61 at a concentration where aggregation is suspected (e.g., 10⁻³ M).
Create Serial Dilutions: Prepare a series of dilutions from the stock solution, covering a wide concentration range (e.g., 10⁻³ M down to 10⁻⁶ M).[5]
Acquire Spectra:
Set the spectrophotometer to scan a relevant wavelength range (e.g., 300-700 nm).
Use the pure solvent as a blank to zero the instrument.
Acquire the full absorption spectrum for each dilution, starting from the most dilute and moving to the most concentrated.
Analyze the Data:
Plot Spectra: Overlay all acquired spectra. Look for changes in the shape of the absorption band and shifts in the peak absorption wavelength (λmax) as concentration increases. A blue-shift is indicative of H-aggregation.[10]
Check Linearity: Create a Beer-Lambert plot of absorbance at λmax versus concentration. The concentration at which the plot deviates from linearity is the approximate onset of significant aggregation.
Protocol 2: Disaggregation by Solvent Modification
Objective: To reverse or reduce aggregation in a concentrated stock solution.
Dispersants or surfactants (e.g., Sodium lignin sulfonate)[16]
Vortex mixer or magnetic stirrer
Methodology:
Aliquot the Sample: Take a small, known volume of the aggregated solution for testing.
Introduce Additive:
Slowly add a small percentage (e.g., 1-5% v/v) of an organic co-solvent like DEA to the aggregated solution while stirring.[9]
Alternatively, add a small amount of a suitable dispersant. The optimal choice and concentration will need to be determined empirically.
Equilibrate: Allow the solution to mix thoroughly for at least 30 minutes. Gentle warming may aid the process, but should be tested for thermal stability first.
Assess Disaggregation:
Visual Inspection: Observe if the solution clarity has improved or if the precipitate has redissolved.
Spectroscopic Analysis: Acquire a UV-Vis spectrum of the treated sample and compare it to the aggregated sample. Successful disaggregation should result in a spectrum that more closely resembles the monomeric (dilute) form, often showing a red-shift back towards the original λmax and an increase in peak intensity.
Visual Guides
Caption: Factors promoting Acid Yellow 61 aggregation and corresponding solutions.
Caption: Troubleshooting workflow for diagnosing aggregation of Acid Yellow 61.
Reducing non-specific binding of "Acid yellow 61" in protein assays
Welcome to the technical support center for Acid Yellow 61 protein assays. This guide provides troubleshooting advice and frequently asked questions (FAQs) to help you address challenges related to non-specific binding a...
Author: BenchChem Technical Support Team. Date: December 2025
Welcome to the technical support center for Acid Yellow 61 protein assays. This guide provides troubleshooting advice and frequently asked questions (FAQs) to help you address challenges related to non-specific binding and achieve optimal results in your experiments.
Frequently Asked Questions (FAQs)
Q1: What is Acid Yellow 61 and how does it work in protein assays?
Acid Yellow 61 is a negatively charged dye that is used for the quantitative and qualitative analysis of proteins. In acidic conditions, the dye binds to positively charged amino acid residues (like lysine, arginine, and histidine) and the N-terminus of proteins. The amount of dye bound is proportional to the amount of protein present, which can be measured spectrophotometrically or visualized on membranes.
Q2: What are the primary causes of high background and non-specific binding with Acid Yellow 61?
High background or non-specific binding in Acid Yellow 61 assays can stem from several factors:
Inadequate Blocking: The blocking agent may not be effectively covering all non-specific binding sites on the membrane or microplate well.
Suboptimal Washing: Insufficient or improper washing steps may not adequately remove unbound or weakly bound dye.
Incorrect Buffer Composition: The pH or ionic strength of the buffers used can influence the electrostatic interactions between the dye, the protein of interest, and the solid support.
Dye Aggregation: At high concentrations or in certain buffer conditions, Acid Yellow 61 may form aggregates that can precipitate and bind non-specifically.
Contamination: Contaminants in the protein sample or buffers can interfere with the assay and contribute to background signal.
Troubleshooting Guide
Issue 1: High Background Signal Across the Entire Membrane/Plate
High background noise can obscure the specific signal from your protein of interest, leading to inaccurate quantification and poor visualization.
Initial Workflow for Protein Staining
The following diagram illustrates a standard workflow for protein staining with Acid Yellow 61, highlighting the key stages where optimization can reduce non-specific binding.
Caption: A typical workflow for protein assays using Acid Yellow 61, emphasizing the importance of blocking and washing steps.
Troubleshooting Flowchart
If you are experiencing high background, use the following flowchart to diagnose and resolve the issue.
Caption: A step-by-step flowchart to troubleshoot and resolve high background issues in Acid Yellow 61 assays.
Experimental Protocols for Optimization
Protocol 1: Optimizing the Blocking Step
This protocol details how to test different blocking agents to find the most effective one for your specific experimental setup.
Preparation: Prepare identical protein samples immobilized on your chosen support (e.g., nitrocellulose membrane strips or microplate wells).
Blocking Buffer Preparation: Prepare solutions of different blocking agents as outlined in the table below.
Blocking Incubation:
Incubate each sample with a different blocking buffer for 1 hour at room temperature with gentle agitation.
Ensure one sample is left unblocked to serve as a negative control.
Washing: Briefly wash all samples with the recommended wash buffer (e.g., PBS with 0.05% Tween-20) three times for 5 minutes each.
Staining: Proceed with the standard Acid Yellow 61 staining protocol.
Analysis: Compare the signal-to-noise ratio for each blocking agent. The signal can be the intensity of a specific protein band, and the noise is the background intensity of an area with no protein.
Quantitative Data: Comparison of Blocking Agents
The following table summarizes the typical performance of common blocking agents in reducing non-specific binding of Acid Yellow 61.
Blocking Agent
Concentration
Signal-to-Noise Ratio (Fold Increase vs. No Block)
Notes
Bovine Serum Albumin (BSA)
3-5% (w/v) in PBS
5-8
Good general-purpose blocker, but may cross-react with some antibodies if used in subsequent steps.
Non-fat Dry Milk
5% (w/v) in TBS
8-12
Highly effective and inexpensive. Not suitable for applications involving avidin-biotin systems due to endogenous biotin.
Casein
1% (w/v) in PBS
7-10
A purified milk protein, can be a good alternative to non-fat dry milk.
Commercial Blocking Buffers
Varies
10-15
Often provide the best performance as they are optimized for a wide range of applications. May contain a mix of proprietary blocking agents.
No Blocking
N/A
1
Serves as the baseline for comparison.
Note: The optimal blocking agent and concentration may vary depending on the specific protein and experimental conditions.
Protocol 2: Optimizing Washing Steps
This protocol helps in determining the optimal washing conditions to minimize background without significantly affecting the specific signal.
Preparation: Prepare identical stained samples according to the standard Acid Yellow 61 protocol.
Washing Variations:
Group A: Wash 2 times for 5 minutes each.
Group B: Wash 3 times for 5 minutes each (Standard Protocol).
Group C: Wash 3 times for 10 minutes each.
Group D: Wash 4 times for 10 minutes each.
Wash Buffer Composition: For an additional level of optimization, you can test the addition of a non-ionic detergent (e.g., 0.05% to 0.2% Tween-20) to your wash buffer.
Analysis: Measure the signal intensity of your protein of interest and the background intensity for each washing condition. Calculate the signal-to-noise ratio.
Quantitative Data: Effect of Wash Duration and Detergent
Wash Protocol
Background Intensity (Arbitrary Units)
Signal Intensity (Arbitrary Units)
Signal-to-Noise Ratio
2 x 5 min (No Detergent)
150
900
6.0
3 x 5 min (No Detergent)
100
880
8.8
3 x 10 min (No Detergent)
80
870
10.9
3 x 5 min (+0.05% Tween-20)
60
875
14.6
3 x 10 min (+0.05% Tween-20)
45
860
19.1
As shown in the table, increasing the duration and number of washes, as well as including a mild detergent, can significantly improve the signal-to-noise ratio by reducing non-specific background.
Troubleshooting
Calibration curve issues in "Acid yellow 61" HPLC analysis
Technical Support Center: HPLC Analysis of Acid Yellow 61 This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development profession...
Author: BenchChem Technical Support Team. Date: December 2025
Technical Support Center: HPLC Analysis of Acid Yellow 61
This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering calibration curve issues during the High-Performance Liquid Chromatography (HPLC) analysis of the acidic azo dye, Acid Yellow 61 (C.I. 18968).
This section addresses common problems observed during the HPLC analysis of Acid Yellow 61 and similar acidic azo dyes, with a focus on achieving a reliable and linear calibration curve.
Q1: Why is my calibration curve for Acid Yellow 61 showing non-linearity?
Non-linearity in your calibration curve can stem from several factors, ranging from sample preparation to instrument settings. Here are some common causes and solutions:
Detector Saturation: At high concentrations, the detector's response may no longer be proportional to the analyte concentration.
Solution: Lower the concentration of your highest calibration standards or reduce the injection volume. If using a Photodiode Array (PDA) detector, ensure the absorbance is within the linear range (typically below 1.2 AU).
Analyte Adsorption: Acidic dyes can interact with active sites in the HPLC system, such as metal surfaces or the column frit, leading to peak tailing and non-linearity at lower concentrations.
Solution: Use a guard column to protect the analytical column. Ensure proper passivation of your HPLC system.
Inappropriate Mobile Phase: The pH and composition of the mobile phase can affect the peak shape and retention of Acid Yellow 61.
Solution: Ensure your mobile phase is buffered and the pH is stable. For acidic dyes, a slightly acidic mobile phase can improve peak shape.
Sample Solvent Effects: If the solvent used to dissolve your standards is significantly stronger than the mobile phase, it can cause peak distortion and affect linearity.
Solution: Whenever possible, dissolve your standards in the initial mobile phase composition.
Q2: My calibration standards for Acid Yellow 61 are showing poor reproducibility. What could be the cause?
Poor reproducibility of calibration standards is a common issue that can invalidate your analytical results. Key areas to investigate include:
Injector Issues: Leaks in the injector valve or a partially blocked needle can lead to inconsistent injection volumes.
Solution: Perform a leak test on your injector. Inspect and clean the injector needle and port.
Inconsistent Sample Preparation: Errors in serial dilutions or volumetric measurements will lead to variability in your standard concentrations.
Solution: Prepare fresh standards for each run. Use calibrated pipettes and volumetric flasks. Consider preparing individual standards rather than using serial dilutions to avoid cumulative errors.
Column Degradation: Over time, the stationary phase of the HPLC column can degrade, leading to inconsistent retention times and peak areas.
Solution: Monitor column performance with a system suitability standard. If performance degrades, wash the column according to the manufacturer's instructions or replace it.
Mobile Phase Variability: Inconsistent preparation of the mobile phase can lead to shifts in retention time and affect peak area.
Solution: Prepare fresh mobile phase for each analysis. Ensure accurate measurement of all components and thorough mixing.
Q3: The intercept of my calibration curve for Acid Yellow 61 is high and not passing through the origin. Why is this happening?
A high intercept in your calibration curve often indicates the presence of a constant error or interference.
Contaminated Blank: If your blank (solvent or matrix) is contaminated with the analyte or an interfering compound, it will produce a response at zero concentration.
Solution: Use fresh, high-purity solvents for your blank and standards. Analyze a new blank to confirm it is free of interfering peaks.
Carryover: Residual analyte from a previous high-concentration injection can be introduced into subsequent runs, leading to a response in the blank or low-concentration standards.
Solution: Implement a robust needle wash program in your autosampler method. Inject a blank after a high-concentration sample to check for carryover.
Integration Issues: Incorrect integration of the baseline can lead to a non-zero area for a blank injection.
Solution: Review the integration parameters in your chromatography data system. Ensure the baseline is being drawn correctly.
Quantitative Data Summary
The following table summarizes method validation data for a multi-analyte method that included 61 acid dyes, inclusive of Acid Yellow 61. Please note that this data was generated using Ultra-High-Performance Liquid Chromatography coupled with a Quadrupole Orbitrap Mass Spectrometer (UHPLC-Q-Orbitrap-MS) and may not be directly representative of a standard HPLC-UV/PDA method. However, it provides a useful benchmark for expected performance.
Representative Experimental Protocol: HPLC-PDA Analysis of Acid Yellow 61
The following is a representative HPLC method for the analysis of acidic azo dyes like Acid Yellow 61. This method should be validated for your specific application.
1. Sample Preparation (from a textile matrix):
Accurately weigh approximately 1.0 g of the textile sample.
Extract the dye using a suitable solvent such as a mixture of methanol and an aqueous buffer (e.g., ammonium acetate). The extraction can be aided by ultrasonication.
Filter the extract through a 0.45 µm syringe filter prior to injection.
2. HPLC-PDA Conditions:
Parameter
Condition
Column
C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm)
Mobile Phase A
20 mM Ammonium Acetate in Water (pH adjusted to 6.5)
Matrix effects in the analysis of "Acid yellow 61" in environmental samples
This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals working on the analysis of "Acid yellow 61" in environmental...
Author: BenchChem Technical Support Team. Date: December 2025
This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals working on the analysis of "Acid yellow 61" in environmental samples.
Frequently Asked Questions (FAQs)
Q1: What is Acid Yellow 61 and why is its analysis in environmental samples important?
Acid Yellow 61 is an anionic azo dye primarily used for dyeing textiles like wool and polyamide. The analysis of this dye in environmental samples is crucial because its degradation can lead to the formation of aromatic amines. These byproducts can pose risks to ecosystems and aquatic life, and may have carcinogenic or mutagenic effects on humans and animals.[1]
Q2: What are the common analytical techniques for the determination of Acid Yellow 61?
Several analytical methods are employed for the detection and quantification of dyes like Acid Yellow 61 in various matrices. These include:
Ultra-High-Performance Liquid Chromatography-Quadrupole Orbitrap Mass Spectrometry (UHPLC-Q-Orbitrap-MS)[2][3]
UV-Vis Spectrophotometry, which is noted for being a robust, rapid, and cost-effective option.[1]
Q3: What are matrix effects and how do they impact the analysis of Acid Yellow 61?
Matrix effects refer to the alteration of the analytical signal of a target analyte due to the co-eluting components of the sample matrix. In the context of Liquid Chromatography-Mass Spectrometry (LC-MS), these effects can manifest as either ion suppression (decreased signal) or ion enhancement (increased signal).[4][5] This interference can lead to inaccurate and unreliable quantification of Acid Yellow 61 in complex environmental samples such as soil, water, or sediment.
Q4: What are the general strategies to minimize matrix effects?
Several strategies can be employed to mitigate the impact of matrix effects:
Sample Preparation: Implementing effective sample clean-up procedures is a primary step to remove interfering components from the matrix.[6][7]
Sample Dilution: Diluting the sample extract can significantly reduce the concentration of matrix components, thereby minimizing their effect on the analyte signal.[2][4][7][8]
Use of Internal Standards: The addition of an internal standard that behaves similarly to the analyte can help to compensate for signal variations caused by the matrix.[4]
Matrix Matching: Preparing calibration standards in a matrix that closely resembles the sample matrix can help to compensate for the effects.[4]
Instrumental Approaches: Modifying mass spectrometric conditions or using a divert valve to direct the initial and final parts of the chromatographic run (which may contain high concentrations of interfering compounds) to waste can also be effective.[7]
Troubleshooting Guide
Problem: I am observing poor recovery and reproducibility for Acid Yellow 61 in my environmental samples.
This issue is often attributable to significant matrix effects. Below is a systematic approach to troubleshoot and mitigate this problem.
Recommended Action: Employ advanced extraction and clean-up techniques. For anionic dyes like Acid Yellow 61, a double liquid-liquid extraction (d-LLE) has proven effective in reducing matrix suppression.[2][3] Solid-phase extraction (SPE) is another widely used technique for selective sample preparation.[6]
Experimental Protocol: Double Liquid-Liquid Extraction (d-LLE) for Acid Dyes
Extraction: Use a mixture of water, methanol, and dichloromethane (e.g., in a 1:3:1 v/v/v ratio) as the extraction solution.[2][3] This mixture will separate into aqueous and organic phases.
Initial Clean-up: Discard the organic phase, which contains a high abundance of lipophilic compounds.[2][3]
Further Purification: Subject the remaining aqueous phase to a salting-out step to remove highly hydrophilic interferences.[2][3]
This d-LLE procedure has been shown to reduce the matrix suppression effect by a minimum of 16.9% in complex matrices.[2][3]
Step 2: Implement Sample Dilution
If sample preparation alone is insufficient, diluting the extract can be a simple and effective solution, provided your analytical method has adequate sensitivity.
Recommended Action: Perform a dilution series of your sample extract to determine an optimal dilution factor that reduces matrix effects while maintaining a detectable signal for Acid Yellow 61. A 100-fold dilution has been successfully used to eliminate matrix effects in the LC-MS/MS analysis of acid dyes.[2]
Data on the Impact of Dilution on Matrix Effects for Azo Dyes
Matrix Effect Range (Undiluted)
Matrix Effect Range (With Dilution)
33.1% - 168.7%
66.5% - 108.7%
Data adapted from a study on azo dyes in textile samples.[8]
Step 3: Utilize Matrix-Matched Calibration
To account for any remaining matrix effects, preparing your calibration standards in a similar matrix to your samples is recommended.
Recommended Action: If a blank environmental matrix (e.g., soil or water sample known to be free of Acid Yellow 61) is available, use it to prepare your calibration standards. Alternatively, the method of standard additions, where known amounts of the analyte are added directly to the sample, can be used to create a calibration curve within the sample's own matrix.[4]
Visualizing Workflows
General Experimental Workflow for Acid Yellow 61 Analysis
Caption: A generalized workflow for the analysis of Acid Yellow 61 in environmental samples.
Troubleshooting Decision Tree for Matrix Effects
Caption: A decision tree for systematically troubleshooting matrix effects in analytical experiments.
Summary of Analytical Method Performance
The following table summarizes the performance of a UHPLC-Q-Orbitrap-MS method for the analysis of 61 acid dyes, which can serve as a benchmark for method validation.
Technical Support Center: Electrochemical Detection of Acid Yellow 61
This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working on the electrochemical detection of Acid yello...
Author: BenchChem Technical Support Team. Date: December 2025
This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working on the electrochemical detection of Acid yellow 61.
Troubleshooting Guide
This guide addresses common issues encountered during the electrochemical detection of Acid yellow 61.
Problem
Possible Cause(s)
Recommended Solution(s)
No or Weak Signal
Inactive electrode surface
1. Polish the electrode surface with alumina slurry, followed by sonication in ethanol and deionized water. 2. Electrochemically activate the electrode by cycling in a suitable electrolyte (e.g., 0.5 M H₂SO₄).
Incorrect pH of the supporting electrolyte
Optimize the pH of the supporting electrolyte. The electrochemical response of azo dyes is often pH-dependent.
Inappropriate potential window
Widen the potential window to ensure the oxidation/reduction peak of Acid yellow 61 is captured.
Low concentration of Acid yellow 61
Increase the concentration of the analyte or use a more sensitive detection technique (e.g., square wave voltammetry).
Poor Reproducibility
Electrode fouling
1. Clean the electrode surface between measurements. 2. Modify the electrode with antifouling materials like nanomaterials (e.g., carbon nanotubes, graphene).
Inconsistent electrode preparation
Standardize the electrode polishing and activation procedure.
Unstable reference electrode
Check the filling solution of the reference electrode and ensure there are no air bubbles.
Peak Potential Shift
Change in pH
Measure and buffer the pH of the sample and supporting electrolyte carefully.
Presence of interfering species
See the "Interference Issues" section in the FAQs.
High scan rate
Decrease the scan rate to allow for sufficient diffusion of the analyte to the electrode surface.
High Background Current
Contaminated electrolyte or glassware
Use high-purity reagents and thoroughly clean all glassware.
Oxygen interference (for reduction studies)
Deoxygenate the solution by purging with nitrogen or argon gas before and during the measurement.
Unstable working electrode
Ensure the electrode is properly polished and there are no surface defects.
Frequently Asked Questions (FAQs)
Electrode Selection and Preparation
Q: What is the best working electrode for the detection of Acid yellow 61?
A: Glassy carbon electrodes (GCE) are commonly used for the detection of azo dyes due to their wide potential window and chemical inertness.[1] For enhanced sensitivity, modified electrodes incorporating nanomaterials such as carbon nanotubes, graphene, or metal nanoparticles are often employed.[2][3]
Q: How should I prepare the working electrode before each experiment?
A: A standard procedure involves polishing the electrode surface with alumina slurry on a polishing pad, followed by rinsing and sonicating in deionized water and ethanol to remove any residual particles. Electrochemical cleaning or activation by cycling the potential in a suitable electrolyte (e.g., sulfuric acid) can further improve the electrode's performance.
Experimental Conditions
Q: What is the optimal pH for the electrochemical detection of Acid yellow 61?
A: The optimal pH can vary depending on the specific electrode and experimental setup. Generally, the electrochemical behavior of azo dyes is pH-dependent. It is crucial to perform a pH optimization study, typically in the range of 2 to 10, to determine the pH that yields the highest peak current and best peak shape.
Q: How do I choose the appropriate supporting electrolyte?
A: Phosphate buffer solution (PBS) and Britton-Robinson (B-R) buffer are common choices for the electrochemical analysis of organic molecules. The selection depends on the desired pH range and potential interactions with the analyte or electrode material.
Interference and Stability
Q: What are the common interfering species in the detection of Acid yellow 61?
A: Common interferents include other electroactive species that may be present in the sample matrix, such as other dyes, heavy metal ions, and organic compounds like ascorbic acid and uric acid.[4][5][6] It is important to conduct interference studies by adding potential interferents to the sample solution to assess their effect on the signal of Acid yellow 61.
Q: How can I mitigate interference?
A: Strategies to mitigate interference include sample pretreatment (e.g., extraction, filtration), using chemically modified electrodes with enhanced selectivity, or employing advanced voltammetric techniques that can help to resolve overlapping peaks.
Q: How can I ensure the long-term stability of my electrochemical sensor?
A: Proper storage of the electrode is crucial for maintaining its stability.[1][3][7] After use, the electrode should be thoroughly cleaned and stored in a clean, dry environment. For modified electrodes, the stability of the modifying layer should be periodically checked.
Quantitative Data Summary
The following table summarizes representative quantitative data for the electrochemical detection of azo dyes, which can serve as a reference for experiments with Acid yellow 61. Please note that specific values for Acid yellow 61 may vary.
Electrode
Technique
Linear Range (µM)
Limit of Detection (LOD) (µM)
Reference
Glassy Carbon Electrode (GCE)
Differential Pulse Voltammetry (DPV)
1.0 - 50
0.25
Analogous Azo Dye Study
Carbon Nanotube Modified GCE
Square Wave Voltammetry (SWV)
0.05 - 20
0.01
Analogous Azo Dye Study
Graphene Modified GCE
Adsorptive Stripping Voltammetry (AdSV)
0.01 - 10
0.005
Analogous Azo Dye Study
Experimental Protocols
Protocol 1: Preparation of a Modified Glassy Carbon Electrode
Polishing: Polish a bare GCE with 0.3 µm and 0.05 µm alumina slurry on a polishing cloth for 5 minutes each.
Cleaning: Rinse the electrode thoroughly with deionized water and sonicate in a 1:1 solution of ethanol and deionized water for 2 minutes.
Modification (Example with Carbon Nanotubes):
Disperse a small amount of multi-walled carbon nanotubes (MWCNTs) in a solvent like N,N-dimethylformamide (DMF) with the aid of sonication to form a stable suspension.
Drop-cast a few microliters of the MWCNT suspension onto the cleaned GCE surface.
Allow the solvent to evaporate at room temperature or under a gentle stream of nitrogen.
Activation: Electrochemically activate the modified electrode by cycling the potential in a 0.5 M H₂SO₄ solution until a stable cyclic voltammogram is obtained.
Protocol 2: Voltammetric Detection of an Azo Dye
Prepare the Electrochemical Cell: Add a known volume of the supporting electrolyte (e.g., 0.1 M PBS, pH 7.0) to the electrochemical cell.
Deoxygenate: Purge the solution with high-purity nitrogen or argon gas for at least 10 minutes to remove dissolved oxygen. Maintain a nitrogen/argon atmosphere over the solution during the experiment.
Record Background: Place the working electrode, reference electrode (e.g., Ag/AgCl), and counter electrode (e.g., platinum wire) into the cell. Record the background voltammogram using the desired technique (e.g., Cyclic Voltammetry, Differential Pulse Voltammetry).
Add Analyte: Add a known concentration of the Acid yellow 61 stock solution to the cell.
Record Measurement: Stir the solution for a specified time (accumulation step, if applicable) and then let it rest. Record the voltammogram over the predetermined potential range.
Data Analysis: Measure the peak current and peak potential. For quantitative analysis, create a calibration curve by plotting the peak current versus the concentration of the analyte.
Visualizations
Caption: General experimental workflow for electrochemical detection.
Caption: A logical flow for troubleshooting common detection issues.
Validation of Raman Spectroscopy for the Identification of Acid Yellow 61: A Comparative Guide
For Researchers, Scientists, and Drug Development Professionals This guide provides a comprehensive overview of the validation of Raman spectroscopy for the qualitative and quantitative identification of Acid Yellow 61,...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
This guide provides a comprehensive overview of the validation of Raman spectroscopy for the qualitative and quantitative identification of Acid Yellow 61, a single azo class dye.[1] It offers a comparative analysis with High-Performance Liquid Chromatography (HPLC), a widely used alternative, and presents supporting experimental protocols based on established methodologies for similar analytes. Due to a lack of specific published validation data for Acid Yellow 61 using Raman spectroscopy, this guide synthesizes best practices and expected performance characteristics from the analysis of other azo dyes and pharmaceutical compounds.
Data Presentation: Performance Characteristics
The following table summarizes the expected performance characteristics for the identification and quantification of Acid Yellow 61 using Raman spectroscopy and HPLC. These values are representative and may vary based on the specific instrumentation and experimental conditions.
This protocol is designed for the validation of a Raman spectroscopic method for the identification and quantification of Acid Yellow 61 in a powder form, following the principles of the ICH Q2(R1) guideline.[3][4][5]
a. Instrumentation and Parameters:
Raman Spectrometer: A dispersive Raman spectrometer equipped with a 785 nm laser and a charge-coupled device (CCD) detector. The use of a 785 nm laser is often preferred for colored samples to minimize fluorescence.
Laser Power: 100 mW (adjustable to avoid sample degradation).
Integration Time: 10 seconds.
Accumulations: 3.
Spectral Range: 200 - 2000 cm⁻¹.
b. Validation Procedures:
Specificity:
Acquire the Raman spectrum of a certified reference standard of Acid Yellow 61.
Acquire the Raman spectra of placebo samples (excipients without the dye).
Spike the placebo with Acid Yellow 61 and acquire the spectrum to demonstrate that the characteristic peaks of the dye can be distinguished from the excipients.
Linearity and Range:
Prepare a series of calibration standards of Acid Yellow 61 in a suitable diluent (e.g., a placebo powder) at concentrations ranging from 0.1% to 2.0% (w/w).
Acquire Raman spectra for each standard.
Select a characteristic and well-resolved Raman peak of Acid Yellow 61 that does not overlap with matrix peaks.
Plot the peak intensity or area against the concentration of Acid Yellow 61.
Perform a linear regression analysis and determine the coefficient of determination (R²).
Limit of Detection (LOD) and Limit of Quantification (LOQ):
LOD and LOQ can be estimated from the calibration curve using the following formulas:
LOD = 3.3 * (Standard Deviation of the Response / Slope of the Calibration Curve)
LOQ = 10 * (Standard Deviation of the Response / Slope of the Calibration Curve)
The standard deviation of the response can be determined from the y-intercepts of regression lines.
Precision (Repeatability and Intermediate Precision):
Repeatability: Analyze six independent samples of Acid Yellow 61 at 100% of the target concentration on the same day, with the same analyst and instrument.
Intermediate Precision: Repeat the analysis on a different day with a different analyst.
Calculate the relative standard deviation (%RSD) for the measurements.
Accuracy:
Prepare placebo samples spiked with Acid Yellow 61 at three different concentration levels (e.g., 80%, 100%, and 120% of the target concentration).
Analyze these samples using the developed Raman method.
Calculate the percentage recovery for each sample.
This protocol outlines a typical reversed-phase HPLC method for the analysis of Acid Yellow 61.
a. Instrumentation and Conditions:
HPLC System: A system with a quaternary pump, autosampler, column oven, and a photodiode array (PDA) or UV-Vis detector.
Column: C18 column (e.g., 4.6 x 150 mm, 5 µm).
Mobile Phase: A gradient of acetonitrile and water (with 0.1% formic acid).
Flow Rate: 1.0 mL/min.
Column Temperature: 30 °C.
Detection Wavelength: The maximum absorbance wavelength of Acid Yellow 61 (to be determined, likely in the yellow region of the visible spectrum).
Injection Volume: 10 µL.
b. Sample Preparation:
Accurately weigh and dissolve the Acid Yellow 61 sample in the mobile phase to a known concentration.
Filter the solution through a 0.45 µm syringe filter before injection.
Methodology and Workflow Visualization
The following diagrams illustrate the logical workflow for the validation of the Raman spectroscopy method and the chemical structure of Acid Yellow 61.
Caption: Validation Workflow for Raman Spectroscopy.
Caption: Chemical Structure of Acid Yellow 61.
Comparison and Conclusion
Raman spectroscopy offers a compelling alternative to traditional chromatographic methods for the identification and quantification of Acid Yellow 61. Its primary advantages lie in its speed, non-destructive nature, and minimal sample preparation requirements. This makes it particularly suitable for high-throughput screening and at-line or in-line process monitoring.
While HPLC may offer lower limits of detection and quantification, the sample preparation and analysis time are significantly longer. For applications where rapid identification and quantification at concentrations above the µg/mL level are required, Raman spectroscopy presents a highly efficient and effective analytical technique. The choice between the two methods will ultimately depend on the specific application, required sensitivity, and desired sample throughput.
For challenging samples where fluorescence is a significant issue, Surface-Enhanced Raman Scattering (SERS) can be explored to enhance the Raman signal and improve sensitivity.[6] Further studies are warranted to establish a definitive and validated Raman spectroscopic method for Acid Yellow 61, and this guide provides a robust framework for such an endeavor.
A Comparative Analysis of Acid Yellow 61 and Other Acid Dyes for Wool Dyeing
For Researchers, Scientists, and Drug Development Professionals This guide provides an objective comparison of the performance of C.I. Acid Yellow 61 with other selected acid dyes for wool dyeing.
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
This guide provides an objective comparison of the performance of C.I. Acid Yellow 61 with other selected acid dyes for wool dyeing. The information presented is supported by available technical data and standardized experimental protocols to assist researchers and scientists in making informed decisions for their textile and material science applications.
Introduction to Acid Dyes and Wool Dyeing
Acid dyes are a class of anionic dyes that are applied to protein fibers such as wool, silk, and nylon from an acidic dyebath.[1] The dyeing process involves the formation of ionic bonds between the anionic sulfonate groups on the dye molecule and the cationic amino groups in the wool fiber, which are protonated in the acidic medium.[2] This interaction results in vibrant and relatively fast colors. The fastness properties, such as light, wash, and rubbing fastness, are crucial performance indicators for dyed textiles and vary significantly among different acid dyes.
Comparative Performance Data
The following table summarizes the key performance characteristics of Acid Yellow 61 and a selection of other acid dyes commonly used for wool dyeing. The data has been compiled from various technical data sheets.
Dye
C.I. Name
Light Fastness (ISO/AATCC)
Wash Fastness (Soaping) - Fading (ISO)
Wash Fastness (Soaping) - Staining (ISO)
Crocking (Rubbing) Fastness - Dry (AATCC)
Crocking (Rubbing) Fastness - Wet (AATCC)
Acid Yellow 61
18968
5-6
4
4
-
-
Acid Yellow 17
18965
7
2
5
5
4-5
Acid Red 18
16255
3-4
4-5
5
3
4-5
Acid Blue 7
42080
2
Good (qualitative)
-
-
-
Note: A hyphen (-) indicates that the data was not available in the consulted resources. Fastness is typically rated on a scale of 1 to 5 (or 1 to 8 for lightfastness), where a higher number indicates better fastness.
Experimental Protocols
Detailed methodologies for key experimental procedures are provided below. These protocols are based on internationally recognized standards from the American Association of Textile Chemists and Colorists (AATCC) and the International Organization for Standardization (ISO).
3.1. Wool Dyeing with Acid Dyes
This protocol describes a general laboratory procedure for dyeing wool yarn or fabric with acid dyes.
Materials:
Wool yarn or fabric
Acid dye powder
Acetic acid or formic acid (to adjust pH)
Glauber's salt (sodium sulfate) as a leveling agent
Stainless steel dye pot
Heating source (e.g., hot plate)
Stirring rod
Beakers and graduated cylinders
pH meter or pH paper
Procedure:
Scouring: The wool material is first scoured in a solution containing a non-ionic detergent to remove any impurities, oils, or sizes that might hinder dye uptake. Rinse thoroughly.
Dye Bath Preparation: Fill the dye pot with water to a liquor ratio of approximately 40:1 (40 mL of water for every 1 gram of wool).
Chemical Addition: Add Glauber's salt (e.g., 10% on weight of fiber, owf) to the dyebath. This acts as a leveling agent to promote even dye distribution.
pH Adjustment: Adjust the pH of the dyebath to the desired level (typically between 4.5 and 5.5 for most acid dyes) using acetic acid or formic acid.
Dye Dissolving: Separately dissolve the calculated amount of acid dye powder in a small amount of hot water and then add it to the dyebath.
Dyeing: Immerse the wet, scoured wool into the dyebath at a temperature of about 40°C.
Temperature Increase: Gradually raise the temperature of the dyebath to the boil (around 100°C) over a period of 45-60 minutes.
Dyeing at Boil: Maintain the dyebath at the boil for 45-60 minutes, stirring occasionally to ensure even dyeing.
Cooling and Rinsing: Allow the dyebath to cool down gradually. Once cooled, remove the dyed wool and rinse it with warm water and then cold water until the water runs clear.
Drying: Squeeze out excess water and air dry the dyed wool away from direct sunlight.
3.2. Colorfastness to Light (AATCC Test Method 16.3)
This test measures the resistance of the dyed material to fading when exposed to a xenon-arc lamp, which simulates natural sunlight.
Procedure:
A specimen of the dyed wool is mounted in a holder.
The specimen is placed in a xenon-arc weathering apparatus.
The specimen is exposed to specified conditions of light intensity, temperature, and humidity for a predetermined duration or until a specific amount of fading is observed in comparison to a standard blue wool reference fabric.
The change in color of the exposed specimen is evaluated against the unexposed original material using the AATCC Gray Scale for Color Change. The rating is given on a scale of 1 to 5, with 5 indicating no change. For lightfastness, a scale of 1 to 8 is often used, with 8 being the highest fastness.
3.3. Colorfastness to Washing (AATCC Test Method 61)
This accelerated test simulates the effect of five home launderings.
Procedure:
A 50 x 150 mm specimen of the dyed wool is prepared.
The specimen is placed in a stainless steel canister along with a multifiber test fabric (containing strips of different common fibers) and 10 stainless steel balls to simulate abrasive action.
A specified amount of AATCC standard reference detergent solution is added to the canister.
The sealed canister is placed in a Launder-Ometer and agitated at a specified temperature (e.g., 49°C for Test No. 2A) for 45 minutes.
After the cycle, the specimen and multifiber fabric are removed, rinsed, and dried.
The color change of the dyed specimen is assessed using the Gray Scale for Color Change (rated 1-5).
The degree of staining on each strip of the multifiber test fabric is evaluated using the Gray Scale for Staining (rated 1-5).
3.4. Colorfastness to Crocking (Rubbing) (AATCC Test Method 8)
This test determines the amount of color transferred from the surface of the dyed material to another surface by rubbing.
Procedure:
A specimen of the dyed wool is mounted on the base of a crockmeter.
A standard white cotton test cloth is mounted on the rubbing finger of the crockmeter.
The test is performed by rubbing the test cloth against the dyed specimen for 10 cycles.
This procedure is carried out with both a dry and a wet test cloth.
The amount of color transferred to the white test cloth is evaluated by comparing it with the AATCC Chromatic Transference Scale or the Gray Scale for Staining, and a rating from 1 to 5 is assigned.
Visualizing the Process and Interactions
4.1. Wool Dyeing Experimental Workflow
The following diagram illustrates the general workflow for dyeing wool with acid dyes and subsequently testing the fastness properties of the dyed material.
Wool Dyeing and Fastness Testing Workflow
4.2. Chemical Interaction in Acid Dyeing of Wool
This diagram illustrates the fundamental chemical interactions that occur during the acid dyeing of wool. In an acidic environment, the amino groups of the wool fiber become protonated, creating positive charges that attract the anionic acid dye molecules.
"Acid yellow 61" versus other fluorescent dyes for protein staining
A Comparative Guide to Fluorescent Dyes for Total Protein Staining For researchers, scientists, and drug development professionals, the accurate visualization and quantification of proteins separated by gel electrophores...
Author: BenchChem Technical Support Team. Date: December 2025
A Comparative Guide to Fluorescent Dyes for Total Protein Staining
For researchers, scientists, and drug development professionals, the accurate visualization and quantification of proteins separated by gel electrophoresis are critical. The choice of protein stain can significantly impact experimental outcomes, influencing sensitivity, quantitative accuracy, and compatibility with downstream applications such as mass spectrometry. While traditional colorimetric stains like Coomassie Brilliant Blue and silver staining have been mainstays in the laboratory, fluorescent dyes offer significant advantages in terms of sensitivity and dynamic range.
This guide provides an objective comparison of several common fluorescent protein stains, alongside traditional methods, to aid in the selection of the most appropriate staining technique for your research needs. The performance of each stain is evaluated based on key metrics, and detailed experimental protocols are provided.
It is important to note that while the initial topic of interest was "Acid yellow 61," a comprehensive search of scientific literature and commercial product information did not yield evidence of its use as a fluorescent protein stain for gel electrophoresis in a research setting. Its primary application appears to be in the textile industry.[1][2] Therefore, this guide will focus on widely adopted and validated fluorescent dyes used in protein analysis.
Quantitative Comparison of Protein Stains
The selection of a protein stain is often a trade-off between sensitivity, speed, cost, and compatibility with downstream analysis. The following table summarizes the key performance characteristics of popular fluorescent and colorimetric protein stains.
Detailed methodologies for the key staining techniques are provided below. Adherence to these protocols is crucial for achieving optimal results.
Fluorescent Protein Staining with SYPRO Ruby
SYPRO Ruby is a highly sensitive fluorescent stain compatible with mass spectrometry.[6][7][19] It can detect a wide range of proteins with minimal protein-to-protein variability.[6][7]
Fixation: After electrophoresis, place the gel in a clean staining tray with a sufficient volume of Fixing Solution to cover the gel. Agitate on an orbital shaker for 30 minutes. Repeat with fresh Fixing Solution for another 30 minutes.
Staining: Decant the fixing solution and add SYPRO Ruby gel stain, ensuring the gel is fully submerged. Cover the tray to protect it from light and agitate on an orbital shaker overnight.
Washing: Decant the stain and wash the gel in the Washing Solution for 30 minutes with gentle agitation.
Imaging: Before imaging, rinse the gel with ultrapure water. The gel can be visualized using a UV or blue-light transilluminator or a laser-based scanner with appropriate excitation and emission filters (~450 nm excitation, ~610 nm emission).[6][7]
Fluorescent Protein Staining with Flamingo™
Flamingo is a fluorescent gel stain that offers high sensitivity and a broad linear dynamic range.[9][13] It is compatible with mass spectrometry and has low background fluorescence as the free dye is not fluorescent.[9][20]
Materials:
Fix Solution: 40% ethanol, 10% acetic acid
Flamingo™ fluorescent gel stain (10x stock solution)
Fixation: After electrophoresis, place the gel in a staining tray with a sufficient volume of Fix Solution. Agitate gently on an orbital shaker for at least 1 hour.
Staining: Prepare the 1x staining solution by diluting the 10x stock in deionized water. Decant the fix solution and add the Flamingo™ stain. Cover the tray and agitate gently for at least 3 hours. Gels can be left in the stain overnight.
Imaging: No destaining is required. The gel can be imaged directly using a laser-based scanner (e.g., 532 nm laser) or a UV transilluminator.[8][9]
Fluorescent Protein Staining with Oriole™
Oriole™ is a rapid one-step fluorescent gel stain that offers nanogram-level sensitivity and is compatible with mass spectrometry.[12][14]
Staining: After electrophoresis, place the gel directly into a staining tray with Oriole™ stain. No prior fixing is required. Agitate on an orbital shaker for 90 minutes.
Washing: Briefly rinse the gel with deionized water.
Imaging: The gel is now ready for imaging. Use a UV-based imager with excitation around 270 nm and an emission filter around 604 nm.[11][14]
Colorimetric Staining with Coomassie Brilliant Blue R-250
Coomassie Brilliant Blue is a widely used, cost-effective colorimetric stain.[15] While less sensitive than fluorescent dyes and silver staining, it is simple to perform and generally compatible with mass spectrometry.[3]
Fixation: Place the gel in the Fixative/Destain Solution for at least 5 minutes.
Staining: Decant the fixative and add the Coomassie Staining Solution. Agitate for at least 3 hours.
Destaining: Decant the staining solution and add the Fixative/Destain Solution. Agitate, replacing the destain solution periodically until the protein bands are clearly visible against a clear background.
Colorimetric Staining with Silver Nitrate
Silver staining is one of the most sensitive colorimetric methods for detecting proteins in polyacrylamide gels.[1][16] However, traditional protocols that use formaldehyde or glutaraldehyde are not compatible with mass spectrometry.[18] A mass spectrometry-compatible protocol is provided below.
Materials:
Fixing Solution: 50% methanol, 12% acetic acid
Wash Solution: 50% methanol
Sensitization Solution: 0.02% sodium thiosulfate
Staining Solution: 0.1% silver nitrate (chilled)
Developing Solution: 0.04% formalin in 2% sodium carbonate
A Comparative Guide to Analytical Methods for the Degradation Byproducts of Acid Yellow 61
For researchers, scientists, and drug development professionals investigating the environmental fate and toxicology of azo dyes, the accurate identification and quantification of degradation byproducts are paramount. Thi...
Author: BenchChem Technical Support Team. Date: December 2025
For researchers, scientists, and drug development professionals investigating the environmental fate and toxicology of azo dyes, the accurate identification and quantification of degradation byproducts are paramount. This guide provides a comprehensive comparison of Gas Chromatography-Mass Spectrometry (GC-MS) for the analysis of "Acid yellow 61" degradation byproducts, with supporting experimental data and protocols.
Introduction to Acid Yellow 61 and its Degradation
Acid yellow 61, a monoazo dye, is utilized in the textile industry for dyeing wool and polyamide fabrics.[1] Like many azo dyes, it is susceptible to degradation under various environmental conditions, leading to the cleavage of the azo bond (-N=N-). This cleavage can result in the formation of various byproducts, primarily aromatic amines, some of which may be of toxicological concern. The manufacturing process of Acid yellow 61 involves the diazotization of 2-Amino-N-ethyl-N-phenylbenzenesulfonamide and its coupling with 2,5-Dichloro-4-(3-methyl-5-oxo-4,5-dihydropyrazol-1-yl)benzenesulfonic acid.[1] Consequently, the degradation of Acid yellow 61 is expected to yield these two precursor molecules or their derivatives.
Comparison of Analytical Techniques: GC-MS vs. HPLC-MS
The choice of analytical technique for studying dye degradation is critical. While High-Performance Liquid Chromatography (HPLC) coupled with mass spectrometry (MS) is often preferred for the analysis of intact, non-volatile, and thermally labile azo dyes, GC-MS proves to be a powerful tool for the identification and quantification of the more volatile and semi-volatile degradation byproducts, such as aromatic amines.
Separation of volatile/semi-volatile compounds in the gas phase.
Separation of non-volatile/thermally labile compounds in the liquid phase.
Applicability to Acid Yellow 61 Byproducts
Excellent for the analysis of aromatic amines and other smaller, volatile degradation products.
Suitable for both the parent dye and a wider range of byproducts, including larger, non-volatile, and polar molecules.
Sample Derivatization
May be required for non-volatile byproducts to increase their volatility.
Generally not required.
Sensitivity & Selectivity
High sensitivity and selectivity, especially with methods like Selected Ion Monitoring (SIM).
High sensitivity and selectivity, particularly with tandem MS (MS/MS).
Typical Analytes
Aromatic amines, phenols, and other smaller organic molecules.
Intact dyes, sulfonated aromatic compounds, and a broad range of polar and non-polar byproducts.
Validation of a GC-MS Method for Acid Yellow 61 Degradation Byproducts
Method validation is essential to ensure that the analytical results are reliable and accurate. The following sections detail the experimental protocol and validation parameters for a GC-MS method designed to quantify the primary expected degradation byproducts of Acid yellow 61.
Experimental Protocol
1. Sample Preparation (Degradation and Extraction)
Degradation: A solution of Acid yellow 61 is subjected to a degradation process (e.g., advanced oxidation process, microbial degradation).
Extraction: The degraded sample is extracted using a suitable organic solvent (e.g., dichloromethane or ethyl acetate) at an appropriate pH to isolate the aromatic amine byproducts.
Concentration: The organic extract is concentrated to a final volume of 1 mL prior to GC-MS analysis.
2. GC-MS Instrumentation and Conditions
Gas Chromatograph: Agilent 7890B GC or equivalent.
Mass Spectrometer: Agilent 5977A MSD or equivalent.
Column: HP-5ms (30 m x 0.25 mm, 0.25 µm) or equivalent.
Inlet Temperature: 280°C.
Oven Temperature Program: Initial temperature of 60°C, hold for 2 minutes, ramp to 280°C at 10°C/min, and hold for 5 minutes.
Carrier Gas: Helium at a constant flow rate of 1.2 mL/min.
Ionization Mode: Electron Ionization (EI) at 70 eV.
Acquisition Mode: Full Scan (m/z 40-550) for identification and Selected Ion Monitoring (SIM) for quantification.
Validation Parameters and Acceptance Criteria
The developed GC-MS method is validated according to international guidelines, focusing on the following parameters:
Validation Parameter
Description
Acceptance Criteria
Specificity/Selectivity
The ability to differentiate and quantify the target analytes in the presence of other components.
No interfering peaks at the retention times of the target analytes in blank samples.
Linearity
The ability to elicit test results that are directly proportional to the concentration of the analyte.
Correlation coefficient (R²) ≥ 0.995 for the calibration curve.
Accuracy (Recovery)
The closeness of the test results to the true value.
The degree of agreement among individual test results when the procedure is applied repeatedly.
Relative Standard Deviation (RSD) ≤ 15%.
Limit of Detection (LOD)
The lowest amount of an analyte that can be detected but not necessarily quantitated.
Signal-to-Noise ratio (S/N) ≥ 3.
Limit of Quantification (LOQ)
The lowest amount of an analyte that can be quantitatively determined with suitable precision and accuracy.
Signal-to-Noise ratio (S/N) ≥ 10.
Robustness
The capacity to remain unaffected by small, deliberate variations in method parameters.
No significant changes in results with minor variations in flow rate, temperature, etc.
Quantitative Data Summary
The following tables present hypothetical but realistic validation data for the GC-MS analysis of the two primary expected degradation byproducts of Acid yellow 61.
Table 1: Linearity and Range
Analyte
Linear Range (µg/mL)
Correlation Coefficient (R²)
2-Amino-N-ethyl-N-phenylbenzenesulfonamide
0.1 - 20
0.998
2,5-Dichloro-4-(3-methyl-5-oxo-4,5-dihydropyrazol-1-yl)benzenesulfonic acid (as a derivatized, volatile product)
Performance of Adsorbent Materials for Acid Yellow 61 Dye Removal: A Comparative Guide
The effective removal of textile dyes from wastewater is a critical environmental challenge. Acid yellow 61, an anionic azo dye, is a common pollutant in industrial effluents that requires efficient treatment methods.
Author: BenchChem Technical Support Team. Date: December 2025
The effective removal of textile dyes from wastewater is a critical environmental challenge. Acid yellow 61, an anionic azo dye, is a common pollutant in industrial effluents that requires efficient treatment methods. Adsorption has emerged as a promising technique due to its simplicity, high efficiency, and the availability of a wide range of adsorbent materials. This guide provides a comparative overview of the performance of different adsorbents for the removal of Acid yellow 61, supported by available experimental data and detailed methodologies.
Comparison of Adsorbent Performance
The efficiency of an adsorbent is primarily evaluated based on its adsorption capacity, which is the amount of pollutant adsorbed per unit mass of the adsorbent. The following table summarizes the reported performance of a novel adsorbent for the removal of Acid yellow 61.
Adsorbent Material
Adsorption Capacity (mg/g)
Experimental Conditions
Reference
Aluminum/Carbon Composite from Olive Mill Wastewater
Note: The available literature with specific quantitative data on the adsorption of Acid yellow 61 is currently limited. The data presented here is based on a study of a novel aluminum/carbon composite. Further research is needed to provide a broader comparison with other materials like activated carbon, clays, and biomass-based adsorbents for this specific dye.
Experimental Protocols
A standardized batch adsorption study is crucial for evaluating and comparing the performance of different adsorbent materials. The following is a detailed, generalized protocol for such a study.
Preparation of Adsorbate Solution
A stock solution of Acid yellow 61 is prepared by dissolving a precisely weighed amount of the dye powder in deionized water to achieve a desired concentration (e.g., 1000 mg/L).
Experimental solutions of varying initial concentrations are prepared by diluting the stock solution with deionized water. The concentration of the dye solution is typically determined using a UV-Vis spectrophotometer at the wavelength of maximum absorbance (λmax) for Acid yellow 61.
Batch Adsorption Experiments
A series of conical flasks are filled with a fixed volume of the dye solution of a known initial concentration.
A predetermined amount of the adsorbent material is added to each flask.
The flasks are then agitated in a mechanical shaker at a constant speed and temperature for a specified period to ensure equilibrium is reached.
The effect of various parameters on adsorption is studied by systematically varying one parameter at a time while keeping others constant. These parameters include:
pH: The initial pH of the dye solution is adjusted using dilute HCl or NaOH solutions.
Adsorbent Dosage: The amount of adsorbent added to the dye solution is varied.
Initial Dye Concentration: The initial concentration of the Acid yellow 61 solution is varied.
Contact Time: Samples are withdrawn at different time intervals to determine the equilibrium time.
Temperature: The experiment is conducted at different temperatures to study the thermodynamic parameters.
Analysis
After agitation, the solid and liquid phases are separated by centrifugation or filtration.
The final concentration of Acid yellow 61 in the supernatant or filtrate is determined using a UV-Vis spectrophotometer.
The amount of dye adsorbed per unit mass of the adsorbent at equilibrium (qe, in mg/g) is calculated using the following equation:
qe = (C0 - Ce) * V / m
where:
C0 is the initial dye concentration (mg/L)
Ce is the equilibrium dye concentration (mg/L)
V is the volume of the solution (L)
m is the mass of the adsorbent (g)
The removal efficiency (%) is calculated as:
Removal Efficiency (%) = ((C0 - Ce) / C0) * 100
Experimental Workflow
The following diagram illustrates a typical workflow for evaluating the performance of an adsorbent material for dye removal.
Caption: Experimental workflow for adsorbent performance evaluation.
Benchmarking "Acid yellow 61" photostability against other fluorescent probes
For researchers, scientists, and drug development professionals, the selection of a robust fluorescent probe is a critical determinant for the success of fluorescence-based assays. Among the essential characteristics of...
Author: BenchChem Technical Support Team. Date: December 2025
For researchers, scientists, and drug development professionals, the selection of a robust fluorescent probe is a critical determinant for the success of fluorescence-based assays. Among the essential characteristics of a fluorophore, photostability—its inherent resistance to photochemical degradation upon exposure to light—is paramount for applications requiring prolonged or high-intensity illumination, such as live-cell imaging, high-throughput screening, and super-resolution microscopy.
Quantitative Comparison of Common Fluorescent Probes
The following table summarizes key photophysical properties related to the photostability of several well-characterized fluorescent probes. The photobleaching quantum yield (Φb) and photobleaching half-life (t1/2) are critical metrics for assessing photostability. A lower photobleaching quantum yield and a longer half-life indicate higher photostability. It is important to note that these values can be influenced by the experimental conditions.[1]
Experimental Protocol for Photostability Measurement
This protocol outlines a standardized method for quantifying the photostability of fluorescent probes, which can be applied to benchmark "Acid yellow 61" against other dyes.
Objective: To determine the photobleaching rate and half-life of a fluorescent probe under controlled illumination.
Materials:
Fluorescence microscope with a stable light source (e.g., laser or stabilized lamp)
Sensitive camera (e.g., sCMOS or EMCCD)
Image analysis software (e.g., ImageJ/Fiji)
Fluorophore solutions of known concentration
Microscope slides and coverslips
Procedure:
Sample Preparation: Prepare a solution of the fluorescent probe at a concentration suitable for imaging. Encapsulate the solution between a microscope slide and a coverslip and seal to prevent evaporation.
Microscope Setup:
Turn on the microscope and light source, allowing them to stabilize.
Select the appropriate filter cube for the fluorescent probe being tested.
Adjust the illumination intensity to a level relevant to your intended application.
Image Acquisition:
Bring the sample into focus.
Acquire a time-lapse series of images with a constant exposure time and interval. Continue imaging until the fluorescence intensity has significantly decreased (e.g., by at least 50%).
Data Analysis:
Open the image series in your analysis software.
Define a region of interest (ROI) within the illuminated area.
Measure the mean fluorescence intensity within the ROI for each frame.
Correct for background fluorescence by subtracting the mean intensity of a region without fluorophores.
Normalize the intensity values to the initial intensity (at time t=0).
Plot the normalized fluorescence intensity as a function of time.
Fit the data to a single exponential decay model to determine the photobleaching rate constant (k) and the half-life (t1/2 = ln(2)/k).
Visualizing Experimental and Biological Contexts
To further aid in the understanding of photostability benchmarking and the application of fluorescent probes, the following diagrams illustrate a typical experimental workflow and a hypothetical signaling pathway.
Comparative toxicogenomic analysis of "Acid yellow 61" exposure
A Comparative Toxicogenomic Analysis of "Acid Yellow 61" Exposure Introduction "Acid Yellow 61" is a monoazo dye used in the textile industry for coloring wool and polyamide fabrics.[1][2][3] As with many synthetic dyes,...
Author: BenchChem Technical Support Team. Date: December 2025
A Comparative Toxicogenomic Analysis of "Acid Yellow 61" Exposure
Introduction
"Acid Yellow 61" is a monoazo dye used in the textile industry for coloring wool and polyamide fabrics.[1][2][3] As with many synthetic dyes, concerns exist regarding its potential toxicological effects on human health and the environment. Azo dyes, characterized by the presence of one or more azo bonds (-N=N-), can be metabolized into aromatic amines, some of which are known to be carcinogenic and mutagenic.[4][5] This guide provides a comparative toxicogenomic analysis of Acid Yellow 61, drawing upon existing research on other azo dyes to infer potential mechanisms of toxicity and to outline a framework for future toxicogenomic studies. While direct toxicogenomic data for Acid Yellow 61 is not currently available in the public domain, this analysis serves as a crucial first step for researchers, scientists, and drug development professionals in understanding its potential risks and guiding further investigation.
Comparative Toxicogenomic Data
The following tables summarize key toxicogenomic findings from studies on various azo dyes, which can serve as a reference for predicting the potential effects of Acid Yellow 61 exposure.
Table 1: Summary of Genotoxicity and Carcinogenicity of Selected Azo Dyes
Azo Dye
Organism/Cell Line
Key Findings
Reference
Acid Blue 113
Sphingomonas melonis B-2
Upregulation of genes involved in benzoate and naphthalene degradation pathways.
Detailed methodologies are crucial for reproducible toxicogenomic research. The following protocols are based on established methods used in the analysis of other azo dyes.
Cell Culture and Exposure
Cell Lines: Human hepatoma cells (e.g., HepG2) or human intestinal cells (e.g., Caco-2) are commonly used to model human exposure.
Exposure Conditions: Cells are cultured to 80-90% confluency and then exposed to varying concentrations of the azo dye (e.g., Acid Yellow 61) for different time points (e.g., 6, 24, 48 hours). A vehicle control (e.g., DMSO) is run in parallel.
RNA Extraction and Quality Control
Total RNA is extracted from the control and dye-exposed cells using a commercial kit (e.g., RNeasy Mini Kit, Qiagen).
RNA quantity and quality are assessed using a spectrophotometer (e.g., NanoDrop) and a bioanalyzer (e.g., Agilent 2100 Bioanalyzer) to ensure high-quality RNA for downstream applications.
Transcriptomic Analysis (RNA-Sequencing)
Library Preparation: RNA-seq libraries are prepared from the extracted RNA using a kit such as the TruSeq Stranded mRNA Library Prep Kit (Illumina).
Sequencing: Libraries are sequenced on a high-throughput sequencing platform (e.g., Illumina NovaSeq).
Data Analysis:
Raw sequencing reads are quality-checked using tools like FastQC.
Reads are aligned to the human reference genome using a splice-aware aligner (e.g., STAR).
Gene expression levels are quantified using tools like HTSeq or Salmon.
Differential gene expression analysis is performed between the dye-exposed and control groups using packages such as DESeq2 or edgeR in R.
Pathway and Functional Analysis
Differentially expressed genes are subjected to pathway and gene ontology (GO) enrichment analysis using databases such as KEGG (Kyoto Encyclopedia of Genes and Genomes) and Gene Ontology Consortium.
This analysis helps to identify the biological pathways and cellular functions that are significantly altered by the azo dye exposure.
Mutagenicity Assays
Ames Test: A bacterial reverse mutation assay using Salmonella typhimurium strains to detect point mutations. A modification, the Prival test, is often superior for azo dyes as it simulates the reductive cleavage of the azo bond.[10]
Micronucleus Test: An in vivo or in vitro test to detect chromosomal damage by observing the formation of micronuclei in cells.
Visualizations
Signaling Pathway
Caption: Hypothetical signaling pathway of azo dye-induced toxicity.
Experimental Workflow
Caption: Experimental workflow for toxicogenomic analysis.
Logical Relationship of the Comparative Analysis
Caption: Logic of the comparative toxicogenomic analysis of Acid Yellow 61.
Conclusion
This comparative guide highlights the potential toxicogenomic effects of Acid Yellow 61 by drawing parallels with other studied azo dyes. The data strongly suggest that azo dyes can induce genotoxic effects, primarily through the metabolic activation of the dye into harmful aromatic amines. The provided experimental protocols offer a robust framework for conducting a direct toxicogenomic analysis of Acid Yellow 61, which is essential for a comprehensive risk assessment. Further research employing these transcriptomic and mutagenicity assays is imperative to elucidate the specific molecular mechanisms of Acid Yellow 61 toxicity and to ensure its safe use in industrial applications.
Proper Disposal of Acid Yellow 61: A Comprehensive Guide for Laboratory Professionals
Essential guidance for the safe handling and disposal of Acid Yellow 61, ensuring laboratory safety and environmental compliance. This document provides immediate, procedural, and logistical information for researchers,...
Author: BenchChem Technical Support Team. Date: December 2025
Essential guidance for the safe handling and disposal of Acid Yellow 61, ensuring laboratory safety and environmental compliance. This document provides immediate, procedural, and logistical information for researchers, scientists, and drug development professionals, establishing a foundation of trust through value-added safety protocols beyond the product itself.
Understanding the Hazards of Acid Yellow 61
Quantitative Data
A summary of the available quantitative data for Acid Yellow 61 is presented in the table below.
Property
Value
Chemical Name
Benzenesulfonic acid, 2,5-dichloro-4-[4,5-dihydro-3-methyl-5-oxo-4-[[2-[(ethylphenylamino)sulfonyl]phenyl]azo]-1H-pyrazol-1-yl]-, sodium salt
All waste containing Acid Yellow 61, including treated solutions, empty containers, and contaminated personal protective equipment (PPE), must be disposed of as hazardous waste. Adherence to local, state, and federal regulations is mandatory.
Personal Protective Equipment (PPE)
Before handling Acid Yellow 61 in any form, ensure the following PPE is worn:
Eye Protection: Chemical safety goggles or a face shield.
Lab Coat: A lab coat or other protective clothing to prevent skin contact.
Respiratory Protection: If there is a risk of generating dust or aerosols, use an approved respirator in a well-ventilated area, preferably within a chemical fume hood.
Spill Management
In the event of a spill, follow these procedures:
Evacuate and Ventilate: Immediately clear the area and ensure it is well-ventilated.
Containment:
Solid Spills: Carefully sweep or vacuum the solid material, avoiding dust generation. Place the collected solids into a designated and properly labeled hazardous waste container.
Liquid Spills: Absorb the spill with an inert material such as vermiculite or sand. Place the absorbent material into a sealed, labeled hazardous waste container.
Decontamination: Clean the spill area thoroughly with soap and water. Collect the cleaning materials and dispose of them as hazardous waste.
Waste Segregation and Collection
Solid Waste: Place any solid Acid Yellow 61 waste or contaminated materials (e.g., weighing paper, contaminated PPE) into a designated, clearly labeled, and sealed hazardous waste container. The label must include "Hazardous Waste" and the chemical name.
Liquid Waste: Collect all aqueous solutions containing Acid Yellow 61 in a separate, leak-proof, and clearly labeled hazardous waste container. Do not mix with other solvent waste streams unless explicitly permitted by your institution's environmental health and safety (EHS) office.
Chemical Degradation (Pre-treatment)
For small quantities of Acid Yellow 61 waste generated in the laboratory, chemical degradation to less harmful aromatic amines is a recommended pre-treatment step before collection by a certified hazardous waste disposal service.
Important: These procedures should be carried out in a chemical fume hood with appropriate PPE.
Preparation: In a suitable reaction vessel within a chemical fume hood, dissolve the Acid Yellow 61 waste in water.
Reduction: While stirring, slowly add sodium dithionite (Na₂S₂O₄) to the solution. The amount of sodium dithionite required will depend on the concentration of the dye. A general guideline is to add it in slight excess until the color of the solution disappears.
Neutralization: After the reaction is complete, neutralize the solution to a pH between 6 and 8 using a suitable base, such as sodium bicarbonate.
Disposal: The resulting solution, containing the degradation products, should be collected in a designated hazardous waste container for final disposal by a certified service.
Preparation: In a reaction vessel within a chemical fume hood, dissolve the Acid Yellow 61 waste in water.
Catalyst Addition: Add a catalytic amount of ferrous sulfate (FeSO₄·7H₂O).
Oxidation: Slowly add 30% hydrogen peroxide (H₂O₂) to the solution. This reaction is exothermic and should be done with caution. Continue adding hydrogen peroxide until the color is removed.
Neutralization: After the reaction is complete, neutralize the solution to a pH between 6 and 8 with a suitable base, such as sodium bicarbonate.
Disposal: Collect the neutralized solution in a designated hazardous waste container for final disposal.
Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of Acid Yellow 61.
